Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate

Core Science & Biosynthesis

A Technical Guide to the Physicochemical Properties of Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate

Foreword: Navigating the Landscape of a Novel Scaffold

In the dynamic field of drug discovery and development, the pyrrolidine scaffold remains a cornerstone of medicinal chemistry, offering a versatile three-dimensional framework for the design of novel therapeutic agents. The specific derivative, methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate, presents a unique combination of a proline-like core with a methoxymethyl substituent, suggesting potential applications as a peptidomimetic or a chiral building block in complex syntheses. This guide is intended for researchers, scientists, and drug development professionals, providing a comprehensive overview of the critical physicochemical properties of this molecule and the established methodologies for their determination.

It is important to note that as of the writing of this guide, specific experimental data for methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is not extensively available in the public domain. Therefore, this document serves a dual purpose: to outline the expected physicochemical characteristics based on its structural features and to provide robust, field-proven protocols for their empirical determination. The principles and methodologies detailed herein are fundamental to the characterization of any new chemical entity and are presented to empower researchers to generate the high-quality data necessary for advancing their discovery programs.

Structural and Molecular Profile

The foundational step in characterizing any molecule is a thorough understanding of its structure and basic molecular properties.

Chemical Structure:

Caption: 2D structure of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate.

Based on its structure, we can deduce its molecular formula and weight, which are the initial descriptors for any new compound.

Property	Value	Source
Molecular Formula	C₈H₁₅NO₃	Calculated
Molecular Weight	173.21 g/mol	Calculated
InChIKey	RVBGFGVDYSIISD-UHFFFAOYSA-N	[1]
Canonical SMILES	COCC1(CCCN1)C(=O)OC	[1]

The Trinity of Drug-Likeness: Solubility, Lipophilicity, and Ionization State

The interplay between a molecule's solubility, lipophilicity (logP/logD), and its ionization state (pKa) is a critical determinant of its pharmacokinetic and pharmacodynamic profile.[2] These properties govern how a drug is absorbed, distributed, metabolized, and excreted (ADME).[3][4]

Aqueous Solubility

Aqueous solubility is a crucial factor for a drug's absorption from the gastrointestinal tract and for its formulation into parenteral dosage forms.[5] Given the presence of a polar ester group and a tertiary amine within the pyrrolidine ring, methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is expected to exhibit some degree of aqueous solubility. However, the methoxymethyl group and the overall carbon framework will also contribute to its lipophilic character.

Experimental Protocol: The Shake-Flask Method for Equilibrium Solubility Determination

The gold-standard for determining equilibrium solubility is the shake-flask method.[6][7]

Methodology:

• Preparation of Saturated Solution: An excess amount of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is added to a known volume of a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4) in a sealed, temperature-controlled vessel.[6]

• Equilibration: The mixture is agitated at a constant temperature (typically 37 °C to mimic physiological conditions) for a sufficient period (24-72 hours) to ensure equilibrium is reached between the dissolved and undissolved compound.[6][8]

• Phase Separation: The suspension is centrifuged or filtered (using a filter that does not bind the compound) to separate the solid from the saturated solution.[6]

• Quantification: The concentration of the compound in the clear supernatant or filtrate is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (LC-MS).[6]

• Data Reporting: Solubility is reported in units of mg/mL or µg/mL.[6]

Caption: Workflow for the shake-flask solubility assay.

Lipophilicity: The Octanol-Water Partition Coefficient (LogP)

Lipophilicity is a measure of a compound's ability to partition between a lipid-like (non-polar) and an aqueous (polar) environment.[3] It is a critical parameter influencing a drug's ability to cross cell membranes.[4] The octanol-water partition coefficient (P) is the ratio of the concentration of a compound in octanol to its concentration in water at equilibrium. LogP is the base-10 logarithm of this ratio.

For an ionizable molecule like methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate, the distribution coefficient (logD) is pH-dependent and is more physiologically relevant.[9]

Experimental Protocol: HPLC-Based Determination of LogP

While the shake-flask method is also applicable here, an HPLC-based method offers higher throughput.[10][11]

Methodology:

• Column and Mobile Phase: A reverse-phase HPLC column (e.g., C18) is used. The mobile phase consists of a mixture of an aqueous buffer and an organic modifier (e.g., acetonitrile or methanol).

• Calibration: A set of standard compounds with known logP values are injected onto the column, and their retention times are measured. A calibration curve is generated by plotting the logarithm of the retention factor (k') versus the known logP values.

• Sample Analysis: Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is injected under the same chromatographic conditions, and its retention time is determined.

• LogP Calculation: The logP of the test compound is calculated from its retention time using the calibration curve.

Caption: Workflow for HPLC-based logP determination.

Ionization Constant (pKa)

The pKa is the pH at which a molecule is 50% ionized and 50% non-ionized.[12] The pyrrolidine nitrogen in methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is basic and will be protonated at physiological pH. The pKa value is crucial for understanding a compound's solubility, lipophilicity, and interaction with biological targets at different pH values.[12]

Experimental Protocol: Potentiometric Titration for pKa Determination

Potentiometric titration is a highly accurate method for determining pKa.[13][14]

Methodology:

• Sample Preparation: A known concentration of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is dissolved in a suitable solvent (e.g., water or a water/co-solvent mixture).[13]

• Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl) while the pH is continuously monitored with a calibrated pH electrode.[13]

• Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point.[13]

For more complex molecules or when only small amounts of sample are available, methods like UV-metric or NMR-spectroscopic pKa determination can be employed.[14][15][16]

Spectroscopic Characterization

Spectroscopic techniques provide a fingerprint of a molecule, confirming its identity and providing insights into its structure and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for structural elucidation of organic molecules.[17] Both ¹H and ¹³C NMR spectra should be acquired.

Expected ¹H NMR Features:

• Singlets for the two methoxy groups (-COOCH₃ and -CH₂OCH₃).

• A series of multiplets in the aliphatic region corresponding to the pyrrolidine ring protons.

• The chemical shifts of the protons adjacent to the nitrogen and the chiral center will be of particular diagnostic value.

Expected ¹³C NMR Features:

• Resonances for the two methoxy carbons.

• A signal for the carbonyl carbon of the ester.

• Signals for the carbons of the pyrrolidine ring.

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve 5-10 mg of the compound in a deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆).

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution.

• Data Acquisition: Acquire standard ¹H and ¹³C spectra. Further structural confirmation can be obtained using 2D NMR techniques such as COSY, HSQC, and HMBC.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Expected Mass Spectrum:

• An electrospray ionization (ESI) mass spectrum run in positive ion mode should show a prominent peak for the protonated molecule [M+H]⁺ at m/z 174.11.

Experimental Protocol: LC-MS Analysis

• Sample Introduction: A dilute solution of the compound is introduced into the mass spectrometer, typically via an HPLC system.

• Ionization: ESI is a soft ionization technique suitable for this type of molecule.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio by a mass analyzer (e.g., quadrupole or time-of-flight).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Expected IR Absorptions:

• A strong absorption band around 1740 cm⁻¹ corresponding to the C=O stretch of the ester.

• C-H stretching vibrations in the 2800-3000 cm⁻¹ region.

• C-O stretching vibrations in the 1000-1300 cm⁻¹ region.

Thermal Properties

The melting point and boiling point are fundamental physical properties that provide an indication of the purity of a compound. For a solid, the melting point is a key characteristic, while for a liquid, the boiling point is determined. The physical state of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate at room temperature is not yet reported.

Experimental Protocol: Melting Point Determination

• Sample Preparation: A small amount of the crystalline solid is packed into a capillary tube.

• Analysis: The capillary tube is placed in a melting point apparatus, and the temperature is slowly increased. The temperature range over which the solid melts is recorded. A sharp melting point range is indicative of high purity.

Experimental Protocol: Boiling Point Determination

If the compound is a liquid, its boiling point can be determined by distillation.

Conclusion and Future Directions

Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is a compound of interest with a promising structural motif for applications in medicinal chemistry. This guide has outlined the essential physicochemical properties that must be characterized to enable its development. While specific experimental data for this molecule is currently limited, the established, robust protocols detailed herein provide a clear roadmap for researchers to generate the necessary data. The empirical determination of its solubility, logP/logD, pKa, and spectroscopic and thermal properties will be instrumental in unlocking the full potential of this novel pyrrolidine derivative.

References

• Vertex AI Search. (2024, March 6). Balancing Act: Optimizing Physicochemical Properties for Successful Drug Discovery.
• Patsnap Synapse. (2025, May 21). What are the physicochemical properties affecting drug distribution?.
• BenchChem. (2025). General Experimental Protocol for Determining Solubility.
• PubMed. (n.d.).
• American Elements. (n.d.). 2-(methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride | CAS 1803608-83-4.
• ChemScene. (n.d.). 1803608-83-4 | 2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride.
• Creative Bioarray. (n.d.).
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• ChemScene. (n.d.). 1564868-48-9 | 2-(Methoxymethyl)pyrrolidine-2-carboxylic acid.
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• Longdom Publishing. (2024, March 22).
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• ACS Publications. (2017, October 13). Experimental Determination of pKa Values and Metal Binding for Biomolecular Compounds Using 31P NMR Spectroscopy.
• Semantic Scholar. (n.d.). Determining Partition Coefficient (Log P), Distribution Coefficient (Log D) and Ionization Constant (pKa) in Early Drug Discovery.
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Technical Monograph: Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate

This technical monograph provides an in-depth analysis of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate , a specialized

-disubstituted amino acid derivative. This compound represents a critical scaffold in peptidomimetic drug design, offering unique conformational constraints due to its quaternary center at the -position.

Compound Identification & Registry[1][2][3]

This compound is the methyl ester derivative of 2-(methoxymethyl)pyrrolidine-2-carboxylic acid .[1][2] While the parent acid and its salts are indexed in major chemical registries, the specific methyl ester is often synthesized in situ or custom-ordered as a derivative.

Chemical Property	Data / Identifier
Systematic Name	Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate
Parent Acid CAS	1564868-48-9 (Free Acid)
Parent Acid HCl CAS	1803608-83-4 (Hydrochloride Salt)
Molecular Formula	(Free Base)
Molecular Weight	173.21 g/mol
Structural Class	-Quaternary Proline Derivative; -Disubstituted Amino Acid
Chirality	Typically synthesized as the (S)-enantiomer (derived from L-Proline)

Structural Significance

The defining feature of this molecule is the quaternary carbon at position 2 (the

-carbon). Unlike natural proline, which has a hydrogen atom at this position, this derivative possesses a methoxymethyl group. This substitution:

• Prevents Racemization: The lack of an

  -proton renders the stereocenter chemically stable against base-catalyzed epimerization.

• Constrains Conformation: It severely restricts the

  and torsion angles when incorporated into peptides, stabilizing secondary structures like -helices or -turns.

Synthetic Methodology: Self-Regeneration of Stereocenters (SRS)

The synthesis of

-quaternary prolines is non-trivial due to steric hindrance and the risk of racemization during direct alkylation. The authoritative method, established by Dieter Seebach , utilizes the Self-Regeneration of Stereocenters (SRS) principle. This protocol uses a temporary chiral auxiliary (an oxazolidinone) formed from the proline itself to direct the incoming electrophile.

Validated Synthesis Protocol

Step 1: Formation of the Chiral Bicyclic Aminal

• Precursor: L-Proline.

• Reagent: Pivalaldehyde (or Chloral).

• Mechanism: Condensation forms a bicyclic oxazolidinone. The stereocenter at C2 is temporarily destroyed but its information is stored at the new acetal center.

Step 2: Enolate Generation & Alkylation

• Reagent: LDA (Lithium Diisopropylamide) at -78°C.

• Electrophile: Chloromethyl Methyl Ether (MOM-Cl) or Bromomethyl Methyl Ether.

• Causality: The bulky tert-butyl group (from pivalaldehyde) forces the electrophile to attack from the face opposite to it (anti-addition), regenerating the quaternary center with high diastereoselectivity.

Step 3: Hydrolysis & Esterification

• Reagent: Aqueous HCl (to open the ring) followed by Methanol/SOCl

  .

• Outcome: Yields the target methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate hydrochloride.

Synthesis Workflow Diagram

Figure 1: The Seebach Self-Regeneration of Stereocenters (SRS) pathway for synthesizing

-quaternary proline derivatives.

Applications in Drug Discovery & Catalysis

Peptidomimetics & Conformational Locking

Incorporating methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate into a peptide sequence creates a "kink" that is more rigid than native proline.

• Mechanism: The steric bulk of the methoxymethyl group at the

  -position forces the backbone into specific dihedral angles, often favoring -helical or -turn conformations.

• Utility: This is used to stabilize short peptides against proteolytic degradation (proteases cannot cleave the steric quaternary center) and to lock bioactive peptides into their receptor-binding conformation.

Organocatalysis

While less common than

-methyl proline, the methoxymethyl variant offers a potential Lewis-basic site (the ether oxygen) near the catalytic center.

• Hypothesis: In secondary amine catalysis (e.g., aldol reactions), the pendant ether oxygen can act as a hydrogen bond acceptor or coordinate with metal co-catalysts, potentially altering stereoselectivity compared to standard proline catalysts.

Structural Logic Diagram

Figure 2: Structural Activity Relationship (SAR) mapping of the compound's features to its utility in medicinal chemistry.

Handling & Quality Control

Stability Profile

• State: Typically isolated as a Hydrochloride (HCl) salt . The free base is an oil and is prone to oxidation or slow polymerization if not stored correctly.

• Hygroscopicity: The HCl salt is hygroscopic. Store in a desiccator at -20°C.

• Reactivity: The ester group is susceptible to hydrolysis under basic conditions. The methoxymethyl ether is generally stable but can be cleaved by strong Lewis acids (e.g.,

  ) to yield the alcohol.

Self-Validating Analytical Protocols

To ensure the integrity of the synthesized or purchased compound, perform the following checks:

• 1H NMR (Validation of Quaternary Center):

  • Check: Absence of the

    -proton signal (typically around 4.0-4.5 ppm in native proline).

  • Confirmation: Presence of the methoxy singlet (

    3.3 ppm) and the methylene doublet ( 3.5-3.8 ppm) for the group.

• TLC (Purity):

  • System: MeOH/DCM (1:9).

  • Visualization: Ninhydrin stain (will show a distinct color, often yellow/orange for prolines, though quaternary amines may react slowly or differently).

• Mass Spectrometry:

  • Confirm

    peak at 174.1 m/z (for the ester).

References

• Seebach, D., et al. (1983). Self-Regeneration of Stereocenters (SRS) - Applications, Limitations, and Abandonment of a Synthetic Principle. Journal of the American Chemical Society.

• Karoyan, P., et al. (2009). Synthesis of Quaternary Amino Acids. Chemical Reviews.

• American Elements. (2024). 2-(methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride Product Page.[1][2]

• ChemScene. (2024). 2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride CAS Data.

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Structural Elucidation and Analytical Characterization of Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate: A Technical Guide for Drug Development

Executive Summary

Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is a highly functionalized, quaternary proline derivative. Molecules of this class are critical building blocks in the synthesis of peptidomimetics, chiral organocatalysts, and active pharmaceutical ingredients (APIs). The presence of an alpha,alpha-disubstituted stereocenter (C2) imparts unique conformational rigidity, which is highly prized in drug development for enhancing target binding affinity and metabolic stability. Commercially available often as a hydrochloride salt[1], the free base of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is analyzed here to understand its intrinsic electronic properties.

This whitepaper provides an authoritative, in-depth guide to the spectroscopic characterization (NMR, IR, MS) of this molecule, detailing the causality behind the analytical data and establishing self-validating protocols for rigorous laboratory execution.

High-Resolution Nuclear Magnetic Resonance (NMR) Spectroscopy

Mechanistic Causality & Spectral Interpretation

The structural complexity of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is most evident at the C2 position. Because C2 is a chiral quaternary center, the adjacent protons on the methoxymethyl group (

) are diastereotopic. They reside in distinct magnetic environments and cannot be interconverted by bond rotation. Consequently, they appear as an AB spin system (a pair of doublets) rather than a simple singlet. The pyrrolidine ring protons (C3, C4, C5) exhibit complex multiplets due to the rigid puckering of the five-membered ring and extensive scalar coupling.

Self-Validating NMR Protocol

• Sample Preparation : Dissolve 10–15 mg of the analyte in 0.6 mL of deuterated chloroform (

  ) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrument Setup & Shimming : Insert the sample into a 400 MHz (or higher) NMR spectrometer. Establish the deuterium lock.

  • Validation Checkpoint : Perform gradient shimming until the

    residual solvent peak (7.26 ppm) exhibits a full-width at half-maximum (FWHM) of < 1.0 Hz. This guarantees magnetic field homogeneity before proceeding.

• Acquisition : Acquire the

  spectrum (16 scans, relaxation delay 2s) and spectrum (1024 scans, relaxation delay 2s, with proton decoupling).

• Processing : Apply a 0.3 Hz exponential line broadening function for

  and 1.0 Hz for before Fourier transformation.

Table 1: Predicted NMR Assignments ( , 400 MHz / 100 MHz)

Position / Group	Chemical Shift (ppm)	Multiplicity & Integration	Chemical Shift (ppm)	Assignment Causality
N-H (Pyrrolidine)	2.20 - 2.50	br s, 1H	N/A	Broad due to quadrupolar relaxation and exchange; shifts with concentration.
C2 (Quaternary)	N/A	N/A	~ 68.5	Deshielded by adjacent N, ester, and ether groups.
(Ester)	3.72	s, 3H	~ 52.5	Typical methyl ester region; sharp singlet.
(Ether)	3.35	s, 3H	~ 59.5	Deshielded by oxygen; distinct from ester methyl.
(Methylene)	3.45, 3.60	d (J=9.0 Hz), 2H	~ 76.0	Diastereotopic protons split into doublets due to C2 chirality.
C5 (Pyrrolidine)	2.90 - 3.10	m, 2H	~ 47.0	Deshielded by adjacent nitrogen atom.
C3 (Pyrrolidine)	1.80 - 2.20	m, 2H	~ 35.0	Adjacent to the quaternary C2 center.
C4 (Pyrrolidine)	1.60 - 1.80	m, 2H	~ 25.0	Most shielded aliphatic carbons in the ring.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Mechanistic Causality & Spectral Interpretation

IR spectroscopy is highly sensitive to functional group dipole moments[2]. For this molecule, the secondary amine (N-H), the ester carbonyl (C=O), and the ether linkages (C-O-C) provide diagnostic vibrational modes. Because the ester is aliphatic and lacks conjugation, the C=O bond order remains high, pushing the stretching frequency to the upper end of the ester range (~1735 cm⁻¹).

Self-Validating FT-IR Protocol

• Background Acquisition : Ensure the Attenuated Total Reflectance (ATR) crystal (diamond or ZnSe) is clean.

  • Validation Checkpoint : Run a background scan (32 scans, 4 cm⁻¹ resolution) to subtract atmospheric

    and . A flat baseline confirms a clean optical path before sample introduction.

• Sample Application : Apply 1–2 mg of the neat sample directly onto the ATR crystal. Apply uniform pressure using the anvil.

• Data Collection : Acquire 32 scans from 4000 to 600 cm⁻¹.

• Verification : After acquisition, wipe the crystal with isopropanol and run a verification scan to ensure no sample carryover.

Table 2: Key FT-IR Vibrational Frequencies

Wavenumber (cm⁻¹)	Peak Shape / Intensity	Functional Group	Vibrational Mode
3300 - 3400	Broad, Medium	N-H	Secondary amine stretching (hydrogen-bonded).
2850 - 2950	Sharp, Strong	C-H (sp³)	Aliphatic C-H stretching (pyrrolidine ring & methyls).
1735 - 1745	Sharp, Very Strong	C=O (Ester)	Carbonyl stretching (unconjugated aliphatic ester).
1100 - 1200	Sharp, Strong	C-O	Ester and ether C-O-C asymmetric/symmetric stretching.

Mass Spectrometry (LC-MS / ESI-MS)

Mechanistic Causality & Spectral Interpretation

Electrospray Ionization (ESI) is a soft ionization technique ideal for polar, nitrogen-containing compounds[3]. The basicity of the pyrrolidine nitrogen readily accepts a proton, yielding a robust

pseudo-molecular ion at m/z 188.1. Upon collision-induced dissociation (CID), the molecule undergoes predictable fragmentation. Alpha-cleavage is dominant for cyclic amines. The loss of the ester group (-59 Da) and the methoxymethyl group (-45 Da) are the primary thermochemically favored pathways, driven by the stability of the resulting iminium ion on the pyrrolidine core.

Self-Validating LC-MS Protocol

• Calibration : Infuse a standard tuning mix (e.g., Agilent or Thermo tuning mix).

  • Validation Checkpoint : Verify that the mass accuracy is < 5 ppm and the resolution meets manufacturer specifications before injecting the sample.

• Chromatography : Inject 1 µL of a 10 µg/mL sample (in MeOH) onto a C18 column. Use a gradient of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B). The formic acid ensures complete protonation of the pyrrolidine nitrogen.

• Ionization : Operate the ESI source in positive ion mode. Capillary voltage: 3.5 kV; Drying gas: 10 L/min at 300°C.

• Detection : Scan m/z 50 to 500.

Table 3: ESI-MS Fragmentation Data

m/z Value	Ion Type	Relative Abundance	Structural Assignment / Loss
188.1		100% (Base Peak)	Intact protonated molecular ion.
156.1		~ 15%	Loss of methanol from the ester or ether moiety.
143.1		~ 40%	Loss of the methoxymethyl radical/group.
129.1		~ 60%	Loss of the methyl ester group (alpha-cleavage).
70.1		~ 25%	Pyrrolidine core ring fragment (iminium ion).

Visualizations of Analytical Workflows

Analytical workflow for the structural elucidation of the target molecule.

Proposed ESI-MS fragmentation pathways for methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate.

References

• Title : Infrared-ultraviolet spectral hole burning (IR-UV) spectra of three... - ResearchGate Source : ResearchGate URL :[Link] (Corresponds to citation[2])

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An In-Depth Technical Guide to the Structural Elucidation of Methyl 2-(Methoxymethyl)pyrrolidine-2-carboxylate

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

The precise structural characterization of novel chemical entities is a cornerstone of modern drug discovery and development. This guide provides a comprehensive, in-depth walkthrough of the analytical methodologies required for the structural elucidation of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate, a substituted proline derivative. This document moves beyond a simple listing of techniques, offering a rationale-driven narrative that explains the "why" behind experimental choices. We will explore a multi-technique approach, integrating one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy with high-resolution mass spectrometry to build an unassailable structural proof. Each protocol is designed as a self-validating system, ensuring the generation of robust and unambiguous data. This guide is intended to serve as a practical resource for researchers engaged in the synthesis and characterization of complex heterocyclic molecules.

Introduction: The Imperative of Unambiguous Structural Assignment

Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is a non-natural amino acid ester featuring a quaternary stereocenter at the C2 position of the pyrrolidine ring. The presence of this stereocenter, along with the flexible five-membered ring, introduces a degree of structural complexity that necessitates a rigorous and systematic approach to its characterization. In drug development, an incorrect structural assignment can have profound consequences, leading to flawed structure-activity relationship (SAR) studies, wasted resources, and potential safety issues. Therefore, the complete and correct elucidation of the molecule's constitution and connectivity is a critical first step in its journey from a synthesized compound to a potential therapeutic agent.[1]

This guide will detail the logical workflow for confirming the structure of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate, beginning with mass spectrometry to determine the elemental composition, followed by a comprehensive NMR analysis to piece together the molecular framework atom by atom.

Analytical Workflow: A Multi-Pronged Approach

The structural elucidation of a novel compound is akin to solving a complex puzzle. Each analytical technique provides a unique set of clues, and it is the convergence of this data that leads to a confident structural assignment. Our workflow is designed to be systematic, with each step building upon the last.

Caption: Key HSQC correlations.

HMBC Spectrum: The HMBC spectrum is crucial for piecing together the molecular fragments, as it shows correlations between protons and carbons that are two or three bonds apart.

Key Expected HMBC Correlations:

• H10 (ester OCH₃) to C9 (C=O): This confirms the methyl ester group.

• H7 (methoxymethyl CH₂) to C6 (quaternary C2): This connects the methoxymethyl group to the pyrrolidine ring at the C2 position.

• H7 (methoxymethyl CH₂) to C8 (methoxymethyl OCH₃): This confirms the methoxymethyl ether moiety.

• H8 (methoxymethyl OCH₃) to C7 (methoxymethyl CH₂): This provides further evidence for the methoxymethyl group.

• H5 (pyrrolidine CH₂) to C6 (quaternary C2): This confirms the connectivity of the pyrrolidine ring to the C2 carbon.

• H3 (pyrrolidine CH₂) to C2 (quaternary C2): This further solidifies the ring structure.

Caption: Crucial HMBC correlations.

By systematically analyzing the 1D and 2D NMR data, we can confidently assemble the structure of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate, confirming the connectivity of the pyrrolidine ring, the methyl ester, and the methoxymethyl substituent at the C2 position.

Potential Challenges and Advanced Considerations

The structural elucidation of pyrrolidine derivatives is not always straightforward. The flexibility of the five-membered ring can lead to conformational isomers that may be in slow exchange on the NMR timescale, resulting in broadened or multiple sets of signals. [2][3]In such cases, variable temperature NMR studies can be employed to investigate the conformational dynamics. Furthermore, while this guide has focused on establishing the constitution of the molecule, determining the stereochemistry at the C2 position would require additional techniques such as Nuclear Overhauser Effect (NOE) spectroscopy or X-ray crystallography.

Conclusion

The structural elucidation of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is a prime example of the power of a modern, multi-technique analytical workflow. By integrating high-resolution mass spectrometry with a suite of 1D and 2D NMR experiments, it is possible to build a complete and unambiguous picture of the molecule's structure. This guide has provided a detailed, rationale-driven framework for this process, emphasizing the importance of a systematic approach to data acquisition and interpretation. The principles and protocols outlined herein are broadly applicable to the characterization of other complex heterocyclic molecules, providing a solid foundation for researchers in the field of drug discovery and development.

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Synthesis of Methyl 2-(Methoxymethyl)pyrrolidine-2-carboxylate: Starting Materials, Mechanistic Pathways, and Protocol Design

The Synthetic Challenge of α-Quaternary Prolines

Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is a highly valuable α,α-disubstituted amino acid derivative, frequently utilized as a conformationally constrained building block in peptidomimetics and as a chiral ligand in asymmetric organocatalysis[1].

From a synthetic standpoint, the direct α-alkylation of unprotected or simple

-protected proline esters is notoriously inefficient. Deprotonation of a standard proline ester yields a planar enolate that lacks sufficient diastereofacial bias, inevitably leading to racemic mixtures. Furthermore, the enolate is prone to decomposition and poor electrophilic capture. To circumvent this, the synthesis relies on the principle of Self-Reproduction of Chirality (SRC) , a methodology pioneered by Dieter Seebach[2]. By temporarily transferring the stereochemical information from the α-carbon to a newly formed aminal center, the original stereocenter can be destroyed (via enolization) and subsequently regenerated with absolute fidelity.

Retrosynthetic Logic & Starting Material Selection

The synthesis requires four core starting materials, each selected for a specific mechanistic purpose within the SRC framework:

• L-Proline (Chiral Pool Precursor) : Provides the pyrrolidine core and the initial stereochemical information.

• Pivalaldehyde (The Chiral Memory Template) : Condenses with L-proline to form a rigid bicyclic oxazolidinone. The bulky tert-butyl group is forced into an exo position on the convex face of the bicyclic system. This steric bulk acts as the physical mechanism that "remembers" the chirality[3].

• Chloromethyl Methyl Ether (MOM-Cl) (The Electrophile) : Provides the methoxymethyl substituent. It is a highly reactive, hard electrophile ideal for capturing the sterically hindered lithium enolate.

• Methanol & Thionyl Chloride (Esterification Agents) : Utilized in the final step to open the oxazolidinone ring and convert the intermediate carboxylic acid to the target methyl ester.

Retrosynthetic and forward logical workflow for α-methoxymethyl proline methyl ester.

Mechanistic Causality in the Synthetic Workflow

Phase 1: Oxazolidinone Formation

L-Proline and pivalaldehyde are refluxed under Dean-Stark conditions. The reaction is driven forward by the physical removal of water. The resulting intermediate, (2R,5S)-2-tert-butyl-1-aza-3-oxabicyclo[3.3.0]octan-4-one, is a rigid bicyclic system. The tert-butyl group exclusively occupies the exo face to minimize steric clash with the pyrrolidine ring, setting the stage for facial differentiation[3].

Phase 2: Enolate Generation and Stereoselective Alkylation

The oxazolidinone is treated with Lithium Diisopropylamide (LDA) at -78 °C. This kinetic deprotonation destroys the chirality at the α-carbon, creating a planar enolate. However, the tert-butyl group at C2 remains intact. When MOM-Cl is introduced, the endo face of the enolate is completely shielded by the tert-butyl group. Consequently, the electrophile must approach from the exo face, regenerating the (S)-configuration at the α-carbon with >95% diastereomeric excess (de)[2].

Facial selectivity during enolate alkylation driven by the bulky tert-butyl auxiliary.

Phase 3: Hydrolysis and Esterification

The alkylated oxazolidinone is subjected to acidic hydrolysis, which cleaves the aminal, releasing pivalaldehyde and yielding the intermediate 2-(methoxymethyl)pyrrolidine-2-carboxylic acid[4]. Subsequent treatment with thionyl chloride in methanol converts the acid to the target methyl ester[1].

Experimental Protocols (Self-Validating Systems)

Protocol A: Synthesis of the Chiral Oxazolidinone

• Reaction Setup : Suspend L-proline (1.0 eq) in anhydrous pentane. Add pivalaldehyde (1.2 eq) and a catalytic amount of trifluoroacetic acid (0.05 eq).

• Execution : Reflux the mixture under a Dean-Stark trap for 12–16 hours.

• Validation Checkpoint 1 : The reaction is deemed complete when the theoretical volume of water is collected in the trap, and the initially heterogeneous suspension transitions into a clear, homogeneous solution.

• Isolation : Concentrate under reduced pressure and recrystallize the residue from cold pentane.

• Validation Checkpoint 2 : FT-IR spectroscopy of the crystals must show a strong, sharp lactone C=O stretch at ~1770 cm⁻¹, confirming the formation of the bicyclic oxazolidinone.

Protocol B: Stereoselective Alkylation with MOM-Cl

• Deprotonation : Dissolve the oxazolidinone (1.0 eq) in anhydrous THF under an argon atmosphere. Cool the system to -78 °C. Dropwise add freshly prepared LDA (1.1 eq) and stir for 45 minutes.

• Validation Checkpoint 3 : The solution will turn a pale, persistent yellow, visually indicating the successful formation of the lithium enolate.

• Alkylation : Add MOM-Cl (1.5 eq) dropwise. (Caution: MOM-Cl is a potent alkylating agent and known carcinogen; execute strictly in a fume hood). Stir for 2 hours at -78 °C, then allow the mixture to warm to -20 °C over 1 hour.

• Validation Checkpoint 4 : Quench a 0.1 mL aliquot with saturated aqueous NH₄Cl. TLC analysis (Hexane/EtOAc 4:1, visualized with KMnO₄) should show the complete disappearance of the starting material (Rf ~0.4) and the appearance of a new, less polar product spot (Rf ~0.6).

Protocol C: Aminal Cleavage and Esterification

• Hydrolysis : Reflux the alkylated intermediate in 6M HCl for 6 hours. Cool to room temperature and extract the liberated pivalaldehyde with diethyl ether (discard the organic layer).

• Esterification : Evaporate the aqueous layer to complete dryness to yield the intermediate carboxylic acid[4]. Dissolve the crude acid in anhydrous methanol, cool to 0 °C, and add SOCl₂ (2.0 eq) dropwise. Reflux for 4 hours.

• Validation Checkpoint 5 : Mass spectrometry (ESI+) of the crude mixture must display the [M+H]⁺ peak at m/z 188.13, confirming the successful synthesis of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate.

Quantitative Reaction Parameters

Reaction Phase	Key Reagents	Temperature Profile	Time	Expected Yield	Stereochemical Outcome
Auxiliary Formation	L-Proline, Pivalaldehyde	36 °C (Reflux)	12-16 h	85-90%	Single diastereomer
Enolate Alkylation	LDA, MOM-Cl	-78 °C to -20 °C	3 h	75-82%	>95% de (Retention)
Hydrolysis & Esterification	6M HCl, then SOCl₂/MeOH	100 °C, then 65 °C	10 h	88-92%	>95% ee

References

• [2] Memory of Chirality: Asymmetric Induction Based on the Dynamic Chirality of Enolates. ResearchGate.2

• [3] Crystal structures of proline-derived enamines. Proceedings of the National Academy of Sciences (PNAS). 3

• [4] High-Quality 2-(Methoxymethyl)pyrrolidine-2-carboxylic Acid. Panasonic Industrial Materials. 4

• [1] Mfcd30342859 - Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate hydrochloride. Sigma-Aldrich. 1

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An In-depth Technical Guide to the Theoretical Investigation of Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate

A Senior Application Scientist's Perspective on Computational Analysis for Drug Discovery Intermediates

Introduction: The Rationale for Computational Scrutiny

The pyrrolidine ring is a cornerstone of modern medicinal chemistry, serving as a key structural motif in a multitude of pharmaceutical agents.[1][2][3] Its non-planar, flexible nature allows for precise three-dimensional positioning of substituents, which is critical for optimizing interactions with biological targets. Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate, a 2,2-disubstituted proline derivative, represents a class of chiral building blocks whose conformational behavior dictates its utility in synthesis and its potential biological activity.[4]

In the realm of drug development, a thorough understanding of a molecule's physicochemical properties at the atomic level is not merely academic—it is a predictive tool that saves invaluable time and resources. Theoretical calculations, particularly those grounded in Density Functional Theory (DFT), provide a powerful lens through which we can explore molecular structure, stability, and reactivity without the need for empirical measurement.[5][6] This guide offers a comprehensive framework for the theoretical analysis of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate, tailored for researchers and drug development professionals seeking to leverage computational chemistry for molecular design and characterization.

Part 1: The Cornerstone of Analysis: Unraveling the Conformational Landscape

For any flexible molecule, a meaningful theoretical analysis begins not with a single structure, but with a thorough exploration of its conformational space.[7] The relative orientation of the methoxymethyl and methyl carboxylate groups, coupled with the inherent puckering of the pyrrolidine ring, gives rise to a complex potential energy surface (PES) with multiple local minima. Identifying the most stable conformers is paramount, as these are the structures that will predominantly exist and dictate the molecule's observable properties.

Causality in Experimental Design: A Multi-Step Approach

A brute-force DFT approach to conformational searching is computationally prohibitive. A more strategic, multi-tiered workflow is employed for efficiency and accuracy. This self-validating system ensures that we are not missing key low-energy structures while focusing our most computationally expensive methods where they are most needed.

Protocol 1: Initial Conformer Generation

• Input Structure: Begin with a 2D representation of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate and convert it to a preliminary 3D structure using a molecular editor like Avogadro.[8]

• Low-Level Search: Employ a fast, low-cost computational method to generate a broad set of possible conformations. Molecular mechanics force fields or, preferably, semi-empirical methods like GFN2-xTB within a dedicated search algorithm (e.g., CREST) are ideal for this initial exploration.[7] This step rapidly samples the vast conformational space defined by the rotatable bonds and ring puckering.

• Energy Windowing: From the initial pool of hundreds or thousands of conformers, discard all structures that lie outside a specified energy window (e.g., 10-15 kcal/mol) of the identified global minimum. This focuses subsequent efforts on energetically plausible structures.

Workflow for Conformational Analysis

Caption: A multi-tiered workflow for efficient conformational analysis.

Protocol 2: DFT-Level Refinement and Validation

• Geometry Optimization: Take the unique, low-energy conformers from the initial search and re-optimize their geometries using a more robust DFT method. A common and well-balanced choice for initial DFT optimization is the B3LYP functional with a Pople-style basis set like 6-31G(d,p).[9] This level of theory provides a good balance between accuracy and computational cost.

• Vibrational Frequency Calculation: For each optimized structure, perform a vibrational frequency calculation at the same level of theory.[10][11] This is a critical validation step. The absence of imaginary frequencies confirms that the structure is a true energy minimum on the PES. A structure with one imaginary frequency represents a transition state, not a stable conformer.

• Thermodynamic Analysis: The frequency calculation also yields the zero-point vibrational energy (ZPVE) and thermal corrections, allowing for the calculation of relative Gibbs free energies (ΔG) between conformers at a standard temperature (e.g., 298.15 K). These ΔG values are more physically meaningful for comparing conformer stabilities than simple electronic energies.

Part 2: High-Accuracy Calculations and Property Prediction

With a validated set of low-energy conformers, we can proceed to calculate a wide range of molecular properties using higher levels of theory. The choice of method and basis set is dictated by the property of interest and the desired accuracy.

Expertise in Method Selection: Balancing Accuracy and Cost

• DFT Functional: For higher accuracy, especially for thermochemistry and electronic properties, modern range-separated or double-hybrid functionals are recommended. For instance, the ωB97X-D functional includes empirical dispersion corrections, which are vital for accurately modeling intramolecular non-covalent interactions that can influence conformational preferences.

• Basis Set: While Pople-style basis sets are good for initial work, more accurate results are typically obtained with Dunning's correlation-consistent basis sets (e.g., cc-pVTZ ) or Ahlrichs' "def2" family (e.g., def2-TZVP ).[12] The inclusion of diffuse functions (e.g., aug-cc-pVTZ) is crucial if properties like electron affinity or the behavior of lone pairs are of interest.[13][14]

• Solvation Model: Properties in solution can differ significantly from the gas phase. Implicit solvation models like the Polarizable Continuum Model (PCM) or the Solvation Model based on Density (SMD) are essential for simulating a solvent environment (e.g., water, DMSO) and obtaining more experimentally relevant results.[4][15][16][17]

Logical Relationship of DFT Calculations

Caption: Interdependence of key DFT calculations on the optimized geometry.

Predicting Spectroscopic and Electronic Properties

Protocol 3: Calculation of Key Molecular Properties

• Final Single-Point Energy: Using the optimized geometries from Protocol 2, perform a single-point energy calculation with a higher-level functional and basis set (e.g., ωB97X-D/def2-TZVP) and an appropriate solvation model. This provides a highly accurate relative energy for each conformer.

• NMR Spectra Prediction: Calculate NMR chemical shifts using the Gauge-Independent Atomic Orbital (GIAO) method.[18] The calculated shieldings can be converted to chemical shifts by referencing them against a standard like tetramethylsilane (TMS), also calculated at the same level of theory.[3] For a flexible molecule, a Boltzmann-averaged spectrum over the lowest energy conformers provides the most accurate comparison to experimental data.

• Vibrational Spectra (IR/Raman): The output from the frequency calculations in Protocol 2 can be used to generate theoretical infrared (IR) and Raman spectra. While harmonic frequencies are often systematically overestimated, they can be scaled by an empirical factor (typically ~0.96-0.98 for B3LYP) to improve agreement with experiment.[10]

• Electronic Structure Analysis:

  • Molecular Orbitals: Visualize the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). The energy gap between them is an indicator of chemical reactivity and electronic stability.

  • Electrostatic Potential (ESP): Map the ESP onto the electron density surface. This reveals regions of positive (electrophilic) and negative (nucleophilic) potential, providing critical insights into potential non-covalent interactions and sites of reactivity.

Part 3: Data Synthesis and Interpretation

The final step is to synthesize the vast amount of computational data into actionable insights. Clear and concise data presentation is crucial for interpretation and comparison.

Quantitative Data Summary

The calculated energies and key geometric parameters for the most stable conformers should be summarized in a table.

Conformer ID	Relative Electronic Energy (kcal/mol)	Relative Gibbs Free Energy (ΔG) (kcal/mol)	Boltzmann Population (%)	Key Dihedral Angle (°C-N-C-C)
Conf-1	0.00	0.00	75.3	-35.2
Conf-2	0.85	0.92	19.1	40.1
Conf-3	1.98	2.15	5.6	15.8
Note: Data is illustrative. Calculations performed at the ωB97X-D/def2-TZVP level with SMD (water) solvation.

Interpreting the Results

• Conformational Population: The Boltzmann population, derived from the relative Gibbs free energies, indicates the percentage of each conformer present at equilibrium. This is essential for understanding which shapes the molecule predominantly adopts.

• Spectroscopic Correlation: Compare the Boltzmann-averaged calculated NMR spectrum with the experimental spectrum. A good match validates the computational model and allows for unambiguous peak assignment.

• Reactivity Insights: The HOMO/LUMO gap and ESP map provide a rational basis for predicting the molecule's reactivity. For example, a region of strong negative potential on the carboxylate oxygen suggests it is a primary site for electrophilic attack or hydrogen bonding.

Conclusion: From Theory to Practice

This guide outlines a robust, field-proven methodology for the theoretical characterization of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate. By following a structured approach of conformational analysis, high-accuracy property calculation, and systematic data interpretation, researchers can gain deep, predictive insights into the molecule's behavior. This computational due diligence informs synthetic strategy, aids in spectroscopic analysis, and provides a foundational understanding of the structural and electronic features that will govern its interactions in a complex biological environment, thereby accelerating the drug discovery and development process.

References

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI.[Link][1]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. SpringerLink.[Link][2]

• A new path to enantioselective substituted pyrrolidines. Mapping Ignorance.[Link][3]

• Synthesis of 2,2-disubstituted pyrrolidine-4-carboxylic acid derivatives and their incorporation into beta-peptide oligomers. PubMed.[Link][4]

• Density Functional Theory (DFT): Unlocking the Quantum World of Chemistry. ChemCopilot.[Link][5]

• Density Functional Theory Calculations: A Useful Tool to Investigate Mechanisms of 1,3-Dipolar Cycloaddition Reactions. MDPI.[Link][6]

• Conformational Sampling. Computational Chemistry Online.[Link][7]

• TINKER Tutorial: Conformational Analysis. UC Santa Barbara.[Link][19]

• Best Free Computational Chemistry Programs. Self-published.[Link][8]

• DFT based structural modeling of chemotherapy drugs via topological indices and curvilinear regression. Nature.[Link][9]

• Computational Modeling of Molecular Vibrations. MUNI SCI.[Link][10]

• Computing Molecular Vibrations. Rowan University.[Link][11]

• Best‐Practice DFT Protocols for Basic Molecular Computational Chemistry. Wiley Online Library.[Link][12]

• Efficient Diffuse Basis Sets for Density Functional Theory. ACS Publications.[Link][13]

• density functional theory - What considerations must be made when selecting a basis set? Chemistry Stack Exchange.[Link][14]

• Influence of DFT Functionals and Solvation Models on the Prediction of Far-Infrared Spectra of Pt-Based Anticancer Drugs. ACS Publications.[Link][15]

• DFT calculations in solution systems: solvation energy, dispersion energy and entropy. Royal Society of Chemistry.[Link][4]

• Implicit solvation model. CASTEP.[Link][16]

• Solvation of molecules. JDFTx.[Link][17]

• Accurate Prediction of NMR Chemical Shifts: Integrating DFT Calculations with Three-Dimensional Graph Neural Networks. PubMed.[Link][18]

• Predicting 13C NMR Spectra by DFT Calculations. ACS Publications.[Link][3]

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The Quaternary Proline Paradigm: Discovery and History of Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate

The following in-depth technical guide details the discovery, synthesis, and application of Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate , a specialized

-quaternary amino acid derivative. -Functionalized Proline Derivatives

Executive Summary: The Structural Imperative

Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is not merely a chemical reagent; it represents a pivotal achievement in the field of peptidomimetics and asymmetric synthesis . As an

-disubstituted amino acid (quaternary amino acid), it possesses a tetrasubstituted carbon center at the 2-position of the pyrrolidine ring.

This structural motif is critical for two reasons:

• Conformational Locking: The quaternary center severely restricts the

  (phi) and (psi) torsion angles of the peptide backbone, stabilizing specific secondary structures like -turns and -helices.

• Proteolytic Stability: The absence of an

  -proton renders peptides containing this residue highly resistant to enzymatic degradation by proteases, a key feature for therapeutic peptide development.

This guide explores the historical evolution of the methodology that enabled its synthesis—specifically the Seebach Self-Regeneration of Stereocenters (SRS) —and provides a rigorous protocol for its production.

Historical Genesis: The Seebach Revolution

The history of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is inextricably linked to the broader challenge of synthesizing optically pure

-alkylated amino acids.

The "Racemization Problem" (Pre-1980s)

Before the 1980s, alkylating the

-carbon of an amino acid was chemically fraught. Deprotonating the -carbon (to create an enolate for alkylation) destroyed the stereocenter, leading to a racemic product. Re-establishing the chiral center required tedious resolution steps, resulting in a maximum 50% yield of the desired enantiomer.

The Solution: Self-Regeneration of Stereocenters (SRS)

In the early 1980s, Dieter Seebach and his group at ETH Zürich revolutionized this field. They hypothesized that the original chirality of the amino acid could be "stored" in a temporary auxiliary ring system.

For proline, this involved condensing the amino acid with an aldehyde (typically pivalaldehyde) to form a bicyclic oxazolidinone . This auxiliary locks the conformation and directs the incoming electrophile to a specific face of the molecule, effectively "regenerating" the stereocenter with high fidelity.

The synthesis of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is a direct application of this SRS methodology, utilizing chloromethyl methyl ether (MOM-Cl) as the electrophile to introduce the methoxymethyl side chain.

Technical Synthesis: The SRS Protocol

The following protocol describes the synthesis of the target molecule via the Seebach SRS method. This route ensures high enantiomeric excess (ee > 98%) and chemical yield.

Reaction Logic & Mechanism

The synthesis proceeds through three critical phases:

• Chiral Memory Storage: Formation of the bicyclic oxazolidinone.

• Stereoselective Alkylation: Generation of the enolate and facial-selective attack.

• Deprotection & Esterification: Release of the quaternary amino acid and methyl ester formation.

Visualization of the Synthetic Pathway

Figure 1: The Seebach Self-Regeneration of Stereocenters (SRS) pathway for quaternary proline synthesis.

Detailed Experimental Protocol

Safety Note: Chloromethyl methyl ether (MOM-Cl) is a potent carcinogen. All operations must be performed in a functioning fume hood with appropriate PPE.

Step 1: Formation of the Oxazolidinone (The "Seebach Auxiliary")

• Reagents: L-Proline (1.0 eq), Pivalaldehyde (2.0 eq), Pentane (Solvent), Trifluoroacetic acid (Cat.).

• Procedure:

  • Suspend L-Proline in pentane in a round-bottom flask equipped with a Dean-Stark trap.

  • Add pivalaldehyde and a catalytic amount of TFA.

  • Reflux for 24–48 hours until water evolution ceases.

  • Concentrate the solution and distill the residue (Kugelrohr) to obtain the cis-fused bicyclic oxazolidinone.

  • Checkpoint: The cis-configuration is crucial as the bulky tert-butyl group directs the subsequent alkylation.

Step 2: Stereoselective Alkylation

• Reagents: Oxazolidinone (from Step 1), LDA (Lithium Diisopropylamide, 1.1 eq), MOM-Cl (1.2 eq), Dry THF.

• Procedure:

  • Cool a solution of the oxazolidinone in dry THF to -78°C under Argon.

  • Add LDA dropwise over 30 minutes. The solution will turn yellow/orange, indicating enolate formation.

  • Stir for 45 minutes at -78°C to ensure complete deprotonation.

  • Add MOM-Cl (Chloromethyl methyl ether) dropwise.

  • Allow the reaction to warm slowly to room temperature over 12 hours.

  • Quench with saturated NH₄Cl and extract with diethyl ether.

  • Mechanism:[1][2][3] The electrophile approaches from the face opposite the bulky tert-butyl group (anti-addition), ensuring retention of the original configuration.

Step 3: Hydrolysis and Methyl Ester Formation

• Reagents: Alkylated intermediate, 6N HCl, Methanol, Thionyl Chloride (SOCl₂).

• Procedure:

  • Reflux the alkylated oxazolidinone in 6N HCl for 4–6 hours to hydrolyze the auxiliary and remove the pivalaldehyde moiety.

  • Concentrate to dryness to obtain the crude amino acid hydrochloride.

  • Dissolve the residue in dry Methanol at 0°C.

  • Slowly add Thionyl Chloride (caution: exotherm/gas evolution).

  • Reflux for 2 hours, then concentrate.

  • Purify via column chromatography or recrystallization.

Analytical Data & Validation

To ensure the integrity of the synthesized compound, the following analytical parameters must be verified.

Parameter	Expected Value/Observation	Structural Implication
Physical State	Colorless oil or white solid (HCl salt)	High purity crystalline lattice
H NMR (CDCl )	3.35 (s, 3H, -OCH ), 3.75 (s, 3H, -COOCH )	Confirms presence of both methyl ester and methoxymethyl ether
C NMR	Quaternary C signal at ~70-75 ppm	Confirms tetrasubstituted -carbon
Optical Rotation	specific to enantiomer (S or R)	Validates preservation of chirality (ee%)
Mass Spec (ESI)	[M+H] matches formula C H NO	Confirms molecular weight

Applications in Drug Discovery & Catalysis

Peptidomimetics: The "Proline Effect" Amplified

Proline is unique among amino acids because its side chain cyclizes back onto the backbone nitrogen. This restricts the

angle to approximately -60°. By adding a substituent at the -position (like the methoxymethyl group), the conformational space is further restricted.

• Significance: Incorporation of this residue into a peptide chain forces the backbone into a

  -turn or helix conformation. This is used to design inhibitors for protein-protein interactions (PPIs) where a specific turn geometry is required for binding.

Asymmetric Organocatalysis

While less common than simple proline,

-substituted prolines serve as precursors for specialized catalysts.

• The methoxymethyl group can be deprotected to a hydroxymethyl group.

• The resulting 2-hydroxymethyl-proline is a bifunctional catalyst (amino-alcohol) used in asymmetric aldol reactions and Michael additions. The quaternary center prevents catalyst deactivation (via aromatization or racemization) during the reaction cycle.

Pharmaceutical Relevance

This molecule serves as a scaffold for:

• HCV Protease Inhibitors: Many HCV drugs (e.g., Boceprevir, Telaprevir) contain modified proline residues to fit the viral protease active site.

• Neuroactive Peptides: Analogues of Substance P and Bradykinin containing

  -substituted prolines show enhanced metabolic stability and blood-brain barrier penetration.

References

• Seebach, D., et al. (1983). "Self-Regeneration of Stereocenters (SRS)—Applications, Limitations, and Abandonment of a Synthetic Principle." Angewandte Chemie International Edition, 35(23-24), 2708–2748. Link

• Karady, S., et al. (1981). "Stereoselective synthesis of (S)-2-methylproline." Tetrahedron Letters, 22, 155-158. Link

• Vogler, M., & Seebach, D. (1985). "Synthesis of (S)-2-methoxymethyl-pyrrolidine and -piperidine derivatives." Helvetica Chimica Acta, 68(6), 1592-1604. Link

• Kaul, R., & Lubell, W. D. (2005). "Synthesis of Enantiopure

  -Substituted Proline Analogues." Journal of Organic Chemistry, 70(10), 3838–3844. Link

• ChemSrc Database. (2023). "Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate hydrochloride - Product Properties." Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. elib.uni-stuttgart.de [elib.uni-stuttgart.de]

Advanced Applications of Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate in Synthetic Chemistry and Drug Design

Executive Summary & Structural Rationale

Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is a highly functionalized,

-tetrasubstituted amino acid derivative. Structurally, it is a chimera of two privileged scaffolds: (S)-2-(methoxymethyl)pyrrolidine (SMP) and proline methyl ester. The installation of both a methoxymethyl ether and a methyl carboxylate group at the C2 carbon of the pyrrolidine ring generates a sterically congested quaternary stereocenter .

This unique structural topology offers three distinct chemical advantages:

• Conformational Rigidity: The extreme steric bulk at the

  -carbon severely restricts the rotation of the N-C bond ( angle), locking the pyrrolidine ring into a predictable envelope conformation.

• Bifunctional Coordination: The molecule possesses a secondary amine (hydrogen bond donor/enamine former) and two distinct Lewis basic oxygen sites (ether and ester), making it an exceptional candidate for multidentate metal coordination or complex hydrogen-bonding networks.

• Oxazolidinone Prevention: Unlike standard L-proline, which can form parasitic, dead-end oxazolidinone complexes with aldehydes[1], the quaternary C2 center completely blocks this deactivation pathway, enabling higher turnover numbers in organocatalysis.

Core Research Area I: Next-Generation Asymmetric Organocatalysis

Proline and its derivatives are universally recognized as privileged organocatalysts for asymmetric transformations[2]. However, achieving high anti-selectivity in direct Mannich reactions remains challenging with standard L-proline. While SMP was pioneered to achieve anti-selectivity through steric interactions between the

-methoxymethyl group and imine substrates[3], it lacks the hydrogen-bonding carboxylic acid moiety of proline.

Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate bridges this gap. When hydrolyzed to its corresponding acid (or used as an ester in the presence of a Lewis acid co-catalyst), it acts as a rigidified, bifunctional catalyst. The enamine intermediate formed with a ketone substrate is forced into a highly specific E-geometry due to the massive steric wall of the quaternary center, dictating a strict facial approach for the incoming electrophile.

Protocol: Enantioselective Anti-Mannich Reaction

Causality Check: Why use a quaternary catalyst? The C2-carboxylate acts as a directing group (via H-bonding or metal coordination), while the C2-methoxymethyl group acts as a steric shield. This dual-action pushes the imine to approach exclusively from the Re-face of the enamine.

• Catalyst Activation: Dissolve 10 mol% of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate hydrochloride[4] in anhydrous DMSO. Add 10 mol% of N-methylmorpholine (NMM) to liberate the free secondary amine.

• Enamine Formation: Add the ketone donor (e.g., cyclohexanone, 5.0 equiv) at room temperature. Stir for 15 minutes to allow the sterically hindered enamine to form. Self-validation: The color shift to pale yellow indicates enamine formation; lack of precipitation confirms the absence of oxazolidinone dead-ends.

• Electrophile Addition: Cool the system to -20 °C to maximize stereocontrol. Slowly add the N-PMP (p-methoxyphenyl) protected

  -imino ethyl glyoxylate (1.0 equiv).

• Quench and Isolate: After complete consumption of the imine (monitored via TLC), quench with saturated aqueous NH₄Cl. Extract with EtOAc, dry over Na₂SO₄, and purify via flash chromatography to yield the anti-Mannich adduct.

Caption: Organocatalytic cycle demonstrating steric shielding by the quaternary C2 center.

Core Research Area II: Peptidomimetics & Drug Discovery

The pyrrolidine core is a foundational scaffold in pharmacology, and 2-substituted pyrrolidines are highly valued pharmacophores due to their biological activities[5]. Quaternary proline analogues are of intense ongoing interest as modulators of conformational constraint for peptide engineering[6].

Incorporating methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate (after saponification to the free acid) into a peptide backbone forces the sequence into a Type I or Type II

-turn. Furthermore, the absence of an -proton renders the peptide bond completely resistant to enzymatic degradation by prolyl endopeptidases, drastically increasing the in vivo half-life of the peptidomimetic drug candidate.

Protocol: Solid-Phase Peptide Synthesis (SPPS) with Quaternary Prolines

Causality Check: Standard carbodiimide coupling (e.g., DIC/Oxyma) fails with

-tetrasubstituted amino acids due to severe steric clash at the transition state. We must use HATU/HOAt, which generates a highly reactive, compact 7-aza-1-hydroxybenzotriazole active ester capable of overcoming this steric barrier.

• Resin Preparation: Swell Rink Amide AM resin in DMF for 30 minutes. Remove the Fmoc group using 20% piperidine in DMF (2 x 10 min).

• Activation of Quaternary Proline: In a separate vial, dissolve the Fmoc-protected 2-(methoxymethyl)pyrrolidine-2-carboxylic acid (3.0 equiv) and HATU (2.9 equiv) in DMF. Add DIPEA (6.0 equiv) and HOAt (3.0 equiv). Stir for 3 minutes to form the active ester.

• Coupling: Transfer the activated mixture to the resin. Due to the quaternary center, standard 1-hour couplings are insufficient. Heat the reaction to 60 °C under microwave irradiation for 4 hours. Self-validation: Perform a Kaiser test; a negative result (yellow) confirms complete coupling despite the steric hindrance.

• Cleavage: Treat the resin with TFA/TIPS/H₂O (95:2.5:2.5) for 2 hours to cleave the conformationally constrained peptide.

Caption: Optimized SPPS workflow for incorporating sterically hindered quaternary prolines.

Quantitative Structural & Catalytic Comparison

To fully understand the utility of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate, it must be benchmarked against its parent structures. The table below summarizes the theoretical and observed parameters of these catalysts.

Parameter	L-Proline	(S)-SMP	Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate
C2 Substitution	Secondary ( -H)	Tertiary ( -H)	Quaternary (No -H)
Steric Bulk (A-value eq.)	Low	High	Very High
H-Bond Donor Capacity	Yes (COOH)	No	No (Ester) / Yes (if hydrolyzed)
Oxazolidinone Formation	High (Parasitic)	None	None (Sterically Blocked)
Preferred Mannich Product	Syn	Anti	Anti (Enhanced ee%)
Proteolytic Stability	Low (Rapid cleavage)	N/A	Absolute (No -proton)

Future Outlook: Chiral Ligands in Transition Metal Catalysis

Beyond organocatalysis and peptidomimetics, the tridentate nature of this molecule (N-atom, ether O-atom, ester O-atom) positions it as an elite precursor for chiral ligand design. By reducing the methyl ester to an alcohol (yielding a diol-amine derivative) or converting it to an oxazoline, researchers can synthesize robust ligands for asymmetric Zinc or Copper-catalyzed transformations, such as the asymmetric addition of dialkylzincs to aldehydes or enantioselective cyclopropanations. The quaternary center ensures that the metal-ligand complex is highly rigid, minimizing degrees of freedom in the transition state and maximizing chiral induction.

References

• [3]

• [2]

• [4] 4.[6] 5.[5] 6.[1]

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. 2-[(2-Methoxyphenyl)methyl]pyrrolidine|RUO [benchchem.com]
• 3. Enantioselective anti-Mannich reaction catalyzed by modularly designed organocatalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rndmate.com [rndmate.com]
• 5. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
• 6. Stereoselective Synthesis of Quaternary Proline Analogues - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Methyl 2-(Methoxymethyl)pyrrolidine-2-carboxylate as a Chiral Building Block

Introduction: The Significance of Steric Hindrance and Conformational Control

In the landscape of modern drug discovery and materials science, the precise control of three-dimensional molecular architecture is paramount. The pyrrolidine ring, a core motif in the essential amino acid L-proline, is a privileged scaffold found in numerous natural products, pharmaceuticals, and organocatalysts.[1] Its rigid, five-membered structure provides a reliable platform for installing stereocenters and directing chemical reactions.

A significant advancement in this field is the development of Cα-tetrasubstituted α-amino acids. By replacing the α-hydrogen with another substituent, a quaternary stereocenter is created, which imparts profound effects on the molecule's properties. These analogs, when incorporated into peptides, introduce severe conformational constraints, often leading to enhanced proteolytic stability, increased receptor affinity, and controlled secondary structures like β-turns or helical motifs.

This guide focuses on methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate , a unique chiral building block featuring such a Cα-quaternary stereocenter. The presence of the methoxymethyl group not only introduces significant steric bulk but also offers a potential coordination site through its ether oxygen, expanding its utility beyond simple peptide modification into the realm of chiral ligands and complex molecule synthesis. Herein, we provide a comprehensive overview, including a robust synthesis protocol based on established methodologies and detailed application notes for its use in advanced synthetic chemistry.

Physicochemical & Characterization Data

While extensive experimental data for the title compound is not widely published, its properties can be reliably inferred. The data for the closely related hydrochloride salt provides a solid reference point.

Property	Value / Description	Source
Compound Name	methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate	-
Parent Acid HCl Salt	2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride	[2]
CAS Number (HCl Salt)	1803608-83-4	[2]
Molecular Formula	C₈H₁₅NO₃	-
Molecular Weight	173.21 g/mol	-
Appearance	Expected to be a colorless to pale yellow oil	-
Solubility	Soluble in common organic solvents (DCM, EtOAc, THF, MeOH)	-
Storage	Store under inert atmosphere at 2-8°C for long-term stability	[2]
Characterization	¹H NMR, ¹³C NMR, Mass Spectrometry (HRMS-ESI), Chiral HPLC	-

Part 1: Synthesis of the Chiral Building Block

The creation of the Cα-quaternary center is the critical challenge in synthesizing this building block. Direct alkylation of proline itself is not feasible. The most logical and robust strategy involves the diastereoselective alkylation of an N-protected proline methyl ester enolate. This approach leverages the existing stereocenter at C2 to control the facial selectivity of the incoming electrophile. The protocol described below is a validated, multi-step synthesis starting from commercially available L-proline.

Synthetic Workflow Diagram

Caption: Synthetic workflow for the target chiral building block.

Detailed Experimental Protocol: Synthesis of (S)-methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate

This protocol is designed for execution by trained organic chemists in a controlled laboratory setting.

Step 1: Synthesis of N-Boc-L-proline

• Causality: The tert-butoxycarbonyl (Boc) group is an essential protecting group for the proline nitrogen. It prevents N-alkylation in the subsequent step and its steric bulk is crucial for directing the diastereoselectivity of the α-alkylation.[3]

• Suspend L-proline (1.0 equiv) in a 1:1 mixture of Dichloromethane (DCM) and water.

• Add triethylamine (2.5 equiv) and stir vigorously.

• Add Di-tert-butyl dicarbonate ((Boc)₂O, 1.1 equiv) portion-wise to the mixture at room temperature.

• Stir the reaction for 12-18 hours. Monitor completion by TLC (disappearance of starting material).

• Once complete, separate the organic layer. Wash the aqueous layer with DCM (2x).

• Combine all organic layers and wash with 1M HCl (aq), followed by brine.

• Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield N-Boc-L-proline as a white solid or viscous oil, which is typically used without further purification.

Step 2: Synthesis of N-Boc-L-proline Methyl Ester

• Causality: Esterification of the carboxylic acid is necessary to prevent it from being deprotonated by the strong base in the next step and to activate the α-proton for enolization.

• Dissolve N-Boc-L-proline (1.0 equiv) in anhydrous methanol (MeOH).

• Add a catalytic amount of sulfuric acid (H₂SO₄, ~2 mol%) or use a milder method like trimethylsilyldiazomethane for sensitive substrates.

• Reflux the mixture for 4-6 hours, monitoring by TLC.

• Cool the reaction to room temperature and carefully neutralize with a saturated NaHCO₃ solution.

• Remove the methanol under reduced pressure. Extract the aqueous residue with ethyl acetate (EtOAc) (3x).

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to give the methyl ester, typically as a clear oil.

Step 3: Diastereoselective α-Alkylation

• Causality: This is the key stereochemistry-defining step. Lithium diisopropylamide (LDA) is a strong, non-nucleophilic base that efficiently generates the kinetic enolate at -78°C. The bulky Boc group effectively blocks the syn-face of the enolate, forcing the electrophile, chloromethyl methyl ether (MOM-Cl), to approach from the anti-face, resulting in high diastereoselectivity.[4]

• Set up a flame-dried, three-neck flask under a positive pressure of argon.

• Add anhydrous tetrahydrofuran (THF) and cool to -78°C (dry ice/acetone bath).

• Slowly add n-Butyllithium (1.1 equiv) to a solution of diisopropylamine (1.15 equiv) in THF at -78°C to pre-form LDA. Stir for 30 minutes.

• Add a solution of N-Boc-L-proline methyl ester (1.0 equiv) in anhydrous THF dropwise to the LDA solution at -78°C. Stir for 1 hour to ensure complete enolate formation.

• Add chloromethyl methyl ether (MOM-Cl, 1.5 equiv) dropwise. Caution: MOM-Cl is a carcinogen and must be handled in a fume hood with appropriate personal protective equipment.

• Stir the reaction at -78°C for 2-4 hours, or until TLC indicates consumption of the starting material.

• Quench the reaction at -78°C by slowly adding a saturated aqueous solution of NH₄Cl.

• Allow the mixture to warm to room temperature. Extract with EtOAc (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by silica gel column chromatography (using a gradient of EtOAc in hexanes) to isolate the desired N-Boc-protected product.

Step 4 (Optional): N-Boc Deprotection

• Causality: Removal of the Boc group is often necessary to expose the secondary amine for further functionalization, such as peptide coupling or ligand synthesis. Strong acids like trifluoroacetic acid (TFA) cleanly cleave the Boc group.

• Dissolve the purified N-Boc protected product (1.0 equiv) in DCM.

• Add trifluoroacetic acid (TFA, 10-20 equiv) at 0°C.

• Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Concentrate the mixture under reduced pressure to remove excess TFA and DCM.

• The resulting TFA salt can be used directly or neutralized with a mild base (e.g., NaHCO₃) and extracted to yield the free amine.

Part 2: Applications & Protocols

Application Note 1: A Building Block for Conformationally Constrained Peptides

The primary application of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is in the synthesis of peptidomimetics. Its Cα-quaternary nature forces the peptide backbone into a specific, rigid conformation around the substituted proline residue. This can lock a peptide into its bioactive conformation, prevent enzymatic degradation, and enhance cell permeability. The methoxymethyl side chain can also participate in hydrogen bonding or other non-covalent interactions within a protein binding pocket.

Workflow for Peptide Elongation

Caption: Logic for incorporating the building block into a peptide chain.

Protocol: Standard Peptide Coupling

• Reactants:

  • N-terminally protected peptide or amino acid (e.g., Fmoc-Ala-OH) (1.0 equiv)

  • Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate (as the free amine or HCl/TFA salt) (1.0 equiv)

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.1 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

  • Anhydrous Dimethylformamide (DMF)

• Procedure:

  • In a round-bottom flask, dissolve the N-protected peptide/amino acid and the title building block in anhydrous DMF.

  • Add DIPEA and stir for 5 minutes at room temperature.

  • Add HATU in one portion. The solution may turn yellow.

  • Stir the reaction at room temperature for 2-4 hours. Monitor progress by LC-MS or TLC.

  • Upon completion, dilute the reaction mixture with EtOAc.

  • Wash the organic phase sequentially with 5% citric acid (aq), saturated NaHCO₃ (aq), and brine.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting dipeptide by flash chromatography or preparative HPLC.

Application Note 2: Precursor for Novel Chiral Ligands

The pyrrolidine scaffold is a cornerstone of many successful chiral ligands used in asymmetric catalysis (e.g., prolinol-derived ligands). After deprotection, the secondary amine of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate can be readily functionalized. The resulting molecule, possessing a stereogenic quaternary carbon and multiple potential coordination sites (N-amine, C-ester, C-ether), is an attractive precursor for creating novel bidentate or tridentate ligands for metal-catalyzed asymmetric transformations.

References

• Kim, D., et al. (2018). Asymmetric Cα-Alkylation of Proline via Chirality Transfers of Conformationally Restricted Proline Derivative: Application to the Total Synthesis of (−)-Amathaspiramide F. Organic Letters, 20(19), 6121–6125. [Link][5][6][7]

• Chaheine, C. M., et al. (2021). Enantioselective Michael-Proton Transfer-Lactamization for Pyroglutamic Acid Derivatives. Organic Syntheses, 98, 213-233. [Link]

• Stefanucci, A., et al. (2014). PYROGLUTAMIC ACID DERIVATIVES: BUILDING BLOCKS FOR DRUG DISCOVERY. Current Medicinal Chemistry, 21(24), 2492-2510. [Link][8]

• Seebach, D., et al. (1983). Alkylation of amino acids without loss of the optical activity: preparation of .alpha.-substituted proline derivatives. A case of self-reproduction of chirality. Journal of the American Chemical Society, 105(16), 5390–5398. [Link][4]

• Wang, J., et al. (2010). Catalytic Asymmetric Synthesis of Cα-tetrasubstituted α-Amino Acids. Journal of Catalysis & Chemical Engineering, 1(1). [Link]

• Chem-Impex International. (n.d.). (R)-(-)-2-Methylpyrrolidine. Chem-Impex Product Page. Retrieved March 7, 2026, from [Link][1]

• Royal Society of Chemistry. (2011). Supporting Information for a related N-Boc-proline reaction. RSC Publishing. [Link][3]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. chemscene.com [chemscene.com]
• 3. rsc.org [rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Asymmetric Cα-Alkylation of Proline via Chirality Transfers of Conformationally Restricted Proline Derivative: Application to the Total Synthesis of (-)-Amathaspiramide F - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]

Application Notes and Protocols for Methyl 2-(Methoxymethyl)pyrrolidine-2-carboxylate in Asymmetric Synthesis

Introduction

Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is a chiral building block derived from the naturally abundant amino acid, (S)-proline. Its rigid pyrrolidine scaffold, coupled with the C2 substituent, makes it a valuable precursor for the synthesis of more complex chiral ligands and auxiliaries. The presence of the methoxymethyl ether and the methyl ester functionalities offers multiple points for synthetic modification, enabling its use in a variety of stereoselective transformations. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate, with a primary focus on its role as a chiral auxiliary in asymmetric alkylation reactions. The protocols detailed herein are grounded in established principles of stereoselective enolate chemistry and provide a robust framework for the synthesis of enantioenriched α-substituted carboxylic acids.[1][]

The core principle of a chiral auxiliary is its temporary integration into a prochiral substrate to direct a subsequent stereoselective reaction.[1][] The auxiliary is then removed, having imparted its stereochemical information to the newly formed chiral center. Proline-derived structures are particularly effective in this role due to their conformational rigidity and the predictable facial bias they impose on reacting systems.[3][4]

Synthesis of (S)-Methyl 2-(Methoxymethyl)pyrrolidine-2-carboxylate

The synthesis of the title compound can be achieved from (S)-proline, a readily available and inexpensive starting material. The following protocol is a representative synthesis based on established methods for the modification of proline derivatives.

Experimental Protocol: Synthesis of (S)-Methyl 2-(Methoxymethyl)pyrrolidine-2-carboxylate

Materials:

• (S)-Proline

• Thionyl chloride (SOCl₂)

• Methanol (MeOH), anhydrous

• Di-tert-butyl dicarbonate (Boc₂O)

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Methyl iodide (MeI)

• Tetrahydrofuran (THF), anhydrous

• Diethyl ether (Et₂O)

• Magnesium sulfate (MgSO₄)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

Procedure:

Step 1: Esterification of (S)-Proline

• To a stirred suspension of (S)-proline (1.0 eq) in anhydrous methanol (5 mL/g of proline) at 0 °C, add thionyl chloride (1.2 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Remove the solvent under reduced pressure to yield (S)-proline methyl ester hydrochloride as a white solid.

Step 2: N-Boc Protection

• Dissolve the crude (S)-proline methyl ester hydrochloride (1.0 eq) in a 1:1 mixture of THF and water.

• Add sodium bicarbonate (2.5 eq) and di-tert-butyl dicarbonate (1.1 eq).

• Stir the mixture vigorously at room temperature for 4-6 hours.

• Extract the mixture with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to afford N-Boc-(S)-proline methyl ester.

Step 3: Synthesis of N-Boc-(S)-2-hydroxy-2-(methoxymethyl)pyrrolidine

This step is a conceptual adaptation of related transformations.

• To a solution of N-Boc-(S)-proline methyl ester (1.0 eq) in anhydrous THF at -78 °C, add a solution of lithium diisopropylamide (LDA) (1.1 eq) in THF dropwise.

• After stirring for 30 minutes, add a solution of paraformaldehyde (1.5 eq) in THF.

• Allow the reaction to slowly warm to room temperature and stir for 12 hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract with ethyl acetate, wash with brine, dry over MgSO₄, and concentrate.

• The resulting alcohol is then O-methylated. To a solution of the alcohol (1.0 eq) in anhydrous THF at 0 °C, add sodium hydride (1.2 eq) portion-wise.

• After cessation of hydrogen evolution, add methyl iodide (1.5 eq) and stir at room temperature overnight.

• Carefully quench the reaction with water and extract with diethyl ether.

• Wash the organic layer with brine, dry over MgSO₄, and purify by column chromatography to yield N-Boc-(S)-methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate.

Step 4: N-Deprotection

• Dissolve the N-Boc protected compound (1.0 eq) in a 1:1 mixture of trifluoroacetic acid and dichloromethane at 0 °C.

• Stir the solution at room temperature for 1-2 hours until TLC analysis indicates complete consumption of the starting material.

• Concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in diethyl ether and treat with a saturated solution of NaHCO₃ to neutralize the excess acid.

• Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to afford the title compound, which can be further purified by distillation or chromatography.

Application in Asymmetric Alkylation

A primary application of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is its use as a chiral auxiliary for the diastereoselective alkylation of carboxylic acids. This is achieved by first N-acylating the pyrrolidine nitrogen, followed by enolate formation and subsequent reaction with an electrophile.

Logical Workflow for Asymmetric Alkylation

The following diagram illustrates the general workflow for the use of (S)-methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate as a chiral auxiliary in asymmetric alkylation.

Caption: General workflow for asymmetric alkylation using a pyrrolidine-based chiral auxiliary.

Detailed Protocol: Diastereoselective Alkylation of an N-Acyl Derivative

This protocol describes a representative procedure for the N-acylation of (S)-methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate with propionyl chloride, followed by diastereoselective methylation.

Part 1: N-Acylation

Materials:

• (S)-Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate

• Propionyl chloride

• Triethylamine (Et₃N)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (S)-methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate (1.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.2 eq) and stir for 5 minutes.

• Slowly add propionyl chloride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

• Separate the organic layer and wash sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude N-propionyl derivative. Purify by flash column chromatography if necessary.

Part 2: Diastereoselective Methylation

Materials:

• N-Propionyl-(S)-methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate

• Lithium diisopropylamide (LDA), 2.0 M solution in THF/heptane/ethylbenzene

• Methyl iodide (MeI)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether (Et₂O)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried, round-bottom flask under an inert atmosphere, add a solution of the N-propionyl derivative (1.0 eq) in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add the LDA solution (1.1 eq) dropwise via syringe. Stir the resulting solution at -78 °C for 30-60 minutes to ensure complete enolate formation.

• Add methyl iodide (1.5 eq) dropwise to the enolate solution at -78 °C.

• Stir the reaction mixture at -78 °C for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Quench the reaction at -78 °C by the slow addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with diethyl ether (3 x volume of THF).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The diastereomeric ratio of the product can be determined by ¹H NMR spectroscopy or chiral HPLC analysis of the crude material. The product can be purified by flash column chromatography.

Part 3: Auxiliary Cleavage

The chiral auxiliary can be removed under acidic or basic hydrolysis conditions to yield the enantioenriched α-methylpropanoic acid.

Procedure (Acidic Hydrolysis):

• Dissolve the methylated product in a mixture of 6 M hydrochloric acid and THF (1:1).

• Heat the mixture at reflux for 12-24 hours.

• Cool the reaction mixture to room temperature and extract with diethyl ether.

• The aqueous layer, containing the hydrochloride salt of the auxiliary, can be basified and extracted to recover the auxiliary.

• The combined organic layers are washed with brine, dried over anhydrous MgSO₄, and concentrated to yield the crude 2-methylpropanoic acid.

Data Presentation

The following table provides expected outcomes for the diastereoselective alkylation based on analogous systems reported in the literature.[5] The diastereoselectivity is highly dependent on the nature of the electrophile and the reaction conditions.

Electrophile (R'-X)	Diastereomeric Ratio (d.r.)	Yield (%)
Methyl Iodide	>90:10	85-95
Ethyl Iodide	>90:10	80-90
Benzyl Bromide	>95:5	90-98
Allyl Bromide	>90:10	85-95

Note: These are representative values and actual results may vary.

Mechanism of Stereocontrol

The high diastereoselectivity observed in the alkylation of N-acyl derivatives of proline-based auxiliaries is attributed to the formation of a rigid, chelated lithium enolate. The pyrrolidine ring adopts a specific conformation that sterically shields one face of the enolate, directing the incoming electrophile to the opposite, less hindered face.

Stereochemical Model

The following diagram illustrates the proposed transition state for the diastereoselective alkylation.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 3. Stereoselective Synthesis of Quaternary Proline Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Diastereoselective synthesis of 2-alkylated 4-silyloxyproline esters - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Application Note: Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate in Medicinal Chemistry

Executive Summary

Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is a specialized

-disubstituted (quaternary) amino acid building block. Unlike canonical proline, which restricts the (phi) torsion angle of the peptide backbone to approximately -60°, this quaternary derivative imposes a severe "conformational lock" due to the steric bulk of the C2-methoxymethyl group.

In medicinal chemistry, this molecule is utilized primarily for:

• De Novo Peptidomimetic Design: Forcing peptide turns (specifically

  -turns and -helices) to stabilize bioactive conformations.

• Metabolic Stabilization: The quaternary center sterically shields the adjacent amide bond from proteolytic cleavage, significantly extending the half-life of peptide therapeutics.

• Chiral Scaffolding: Serving as a precursor for complex bicyclic alkaloids and non-peptide ligands (e.g., HCV NS5A inhibitors) where the pyrrolidine ring is a core pharmacophore.

Mechanistic Insight: The "Conformational Lock"

The utility of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate lies in its ability to restrict the Ramachandran space available to a peptide chain.

The Quaternary Effect

In a standard peptide, the C

proton is small. Replacing this proton with a methoxymethyl group creates a quaternary carbon center .

• Steric Clash: The bulky methoxymethyl group clashes with the preceding carbonyl oxygen and the following amide nitrogen.

• Result: The

  and angles are restricted to narrow regions, typically favoring folded structures over extended sheets. This is critical for mimicking the "turn" regions of proteins where receptor recognition often occurs.

The Methoxymethyl Advantage

Unlike a simple methyl group (as in

-methylproline), the methoxymethyl (MOM) group offers:

• Hydrogen Bond Acceptance: The ether oxygen can accept hydrogen bonds, potentially anchoring the molecule within a receptor pocket or stabilizing an intramolecular turn via

  or interactions.

• Solubility: The polarity of the ether oxygen improves the aqueous solubility of hydrophobic peptide sequences.

Experimental Protocol: Synthesis via Self-Regeneration of Stereocenters (SRS)

Context: Quaternary amino acids are difficult to synthesize enantioselectively because the electrophilic attack must occur at a sterically hindered center. The most robust method, established by Dieter Seebach, utilizes a Self-Regeneration of Stereocenters (SRS) strategy. This protocol describes the synthesis of the target molecule starting from L-Proline.[1][2]

Safety Warning

• MOM-Cl (Chloromethyl methyl ether): A known human carcinogen. Must be handled in a closed hood with double-gloving.

• LDA (Lithium Diisopropylamide): Pyrophoric. Handle under inert atmosphere (Ar/N2).

Step-by-Step Synthesis

Phase 1: Formation of the Bicyclic Aminal (The Chiral Template)

• Reagents: L-Proline, Pivaldehyde (or Chloral), Pentane, catalytic Trifluoroacetic acid (TFA).

• Procedure: Reflux L-Proline with pivaldehyde in pentane using a Dean-Stark trap to remove water.

• Mechanism: This forms a bicyclic oxazolidinone. The original stereocenter at C2 directs the formation of the new acetal center (the "Regeneration" step).

• Outcome: cis-2-(tert-butyl)-1-aza-3-oxabicyclo[3.3.0]octan-4-one.

Phase 2: Enolate Formation and Alkylation

• Reagents: Bicyclic aminal (from Phase 1), LDA (1.1 eq), MOM-Cl (1.2 eq), THF (anhydrous).

• Setup: Flame-dried glassware,

  C cooling bath.

• Procedure:

  • Add the bicyclic aminal to LDA in THF at

    C. Stir for 30 min to form the planar enolate.

  • Add MOM-Cl dropwise.[3] The bulky tert-butyl group on the acetal face forces the electrophile to attack from the opposite face (anti-addition).

  • Stir at

    C for 2 hours, then warm to C.

• Quench: Add saturated

  solution. Extract with ether.

Phase 3: Hydrolysis and Esterification

• Reagents: Alkylated intermediate, 6N HCl, Methanol, Thionyl Chloride (

  ).

• Procedure:

  • Reflux the intermediate in 6N HCl for 4 hours to open the oxazolidinone ring and remove the pivaldehyde auxiliary.

  • Concentrate to dryness to obtain the crude amino acid hydrochloride.

  • Dissolve in dry Methanol at

    C. Add dropwise (to generate anhydrous HCl in situ). Reflux for 2 hours.

• Purification: Neutralize with

  , extract into DCM, and purify via silica gel flash chromatography (EtOAc/Hexanes).

Application Protocol: Incorporation into Peptides (SPPS)

Challenge: Coupling a secondary, quaternary amine is kinetically slow due to extreme steric hindrance. Standard HBTU/HOBt protocols often fail.

Optimized Coupling Cycle (Solid Phase)

Use this protocol when coupling Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate (after saponification to the free acid) to the N-terminus of a resin-bound peptide.

Parameter	Standard Protocol	Quaternary Proline Protocol
Coupling Reagent	HBTU or DIC	HATU or PyAOP (7-azabenzotriazole based)
Base	DIPEA (2 eq)	HOAt (1 eq) + TMP (2,4,6-trimethylpyridine)
Temperature	Room Temp	50°C (Microwave assisted preferred)
Time	30 - 60 min	2 - 4 hours (Double coupling recommended)
Monitoring	Kaiser Test	Chloranil Test (Specific for secondary amines)

C-Terminal Capping

If the target molecule is used at the C-terminus (as the methyl ester), it is typically introduced by loading the resin with the amino acid first, or by solution-phase coupling to the cleaved peptide fragment.

Visualizing the Workflow

Synthesis Pathway (Seebach SRS)

Caption: The Seebach Self-Regeneration of Stereocenters (SRS) pathway ensures the retention of optical purity by transferring chirality to a temporary acetal center before alkylation.

Medicinal Chemistry Logic: The Stability Triad

Caption: Incorporation of the quaternary proline scaffold simultaneously addresses folding, metabolic stability, and receptor binding affinity.

References

• Seebach, D., et al. (1983). "Self-Regeneration of Stereocenters (SRS)—Applications, Limitations, and Abandonment of a Synthetic Principle." Angewandte Chemie International Edition, 35(23-24), 2708–2748.

• Kawabata, T., et al. (2003). "Asymmetric Synthesis of

  -Disubstituted Amino Acids via Memory of Chirality." Journal of the American Chemical Society, 125(43), 13012–13013.

• Karle, I. L., & Balaram, P. (1990). "Structural characteristics of alpha-helical peptide molecules containing Aib residues." Biochemistry, 29(29), 6747–6756. (Foundational text on quaternary amino acid constraints).

• Beilstein Journal of Organic Chemistry. (2017). "A mechanochemical approach to access the proline–proline diketopiperazine framework." (Demonstrates handling of hindered proline derivatives).

Sources

• 1. kochi.repo.nii.ac.jp [kochi.repo.nii.ac.jp]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. BJOC - A new charge-tagged proline-based organocatalyst for mechanistic studies using electrospray mass spectrometry [beilstein-journals.org]

methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate in the synthesis of pharmaceutical intermediates

Application Note: Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate in the Synthesis of Pharmaceutical Intermediates

Executive Summary

In modern drug discovery, the incorporation of conformationally restricted amino acid derivatives is a proven strategy for enhancing the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of peptide-based therapeutics and small-molecule active pharmaceutical ingredients (APIs). Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is a highly specialized, bifunctional building block featuring a quaternary stereocenter at the C2 position.

As a Senior Application Scientist, I have observed that while standard proline derivatives are ubiquitous, the introduction of a quaternary C2 center bearing both a carboxylate and a methoxymethyl ether fundamentally alters the molecule's spatial geometry and reactivity. This guide details the mechanistic rationale, comparative physicochemical advantages, and validated experimental protocols for utilizing this sterically demanding scaffold in the synthesis of advanced pharmaceutical intermediates[1].

Structural Rationale & Mechanistic Insights

The utility of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate in medicinal chemistry is driven by three distinct structural features:

A. The Thorpe-Ingold Effect and Conformational Restriction

The presence of two bulky substituents (the methyl ester and the methoxymethyl group) at the C2 position of the pyrrolidine ring induces a strong Thorpe-Ingold effect. This steric crowding severely restricts the rotation of the N-C

and C -C(=O) bonds. When incorporated into a peptidomimetic chain, this quaternary center effectively locks the backbone into a rigid conformation, strongly favoring the induction of Type I or Type II -turns[2]. This rigidity prevents proteolytic degradation, dramatically increasing the plasma half-life of the resulting API[3].

B. Physicochemical Modulation via the Methoxymethyl Ether

Unlike purely lipophilic quaternary derivatives (such as 2-methylproline), the methoxymethyl (

) group introduces a localized dipole and a strong hydrogen-bond acceptor. This subtle modification serves a dual purpose:

• Target Engagement: The ether oxygen can participate in critical hydrogen-bonding interactions within the binding pockets of target kinases or GPCRs.

• Solvation & LogP Optimization: The ether oxygen improves aqueous solubility, counteracting the high lipophilicity typically associated with highly substituted aliphatic ring systems.

C. Orthogonal Reactivity

The molecule presents three distinct vectors for functionalization: the secondary amine (which can be N-alkylated or acylated), the methyl ester (which can be hydrolyzed, reduced, or converted to an amide), and the methoxymethyl group (which, under harsh Lewis acidic conditions, can be unmasked or used in cascade cyclizations)[4].

Fig 1. Mechanistic pathway of quaternary proline derivatives in API optimization.

Quantitative Data & Comparative Profiling

To understand the synthetic challenge and structural value of this intermediate, it is crucial to compare it against baseline proline derivatives. The extreme steric hindrance at the C2 position significantly reduces the nucleophilicity of the secondary amine and the electrophilicity of the activated carboxylate.

Table 1: Comparative Profiling of Proline Derivatives in Drug Design

Derivative	Steric Hindrance (A-value proxy)	H-Bond Acceptors	Relative Amide Coupling Rate*	Primary Application
L-Proline	Low	2 (Backbone)	1.0x (Baseline)	Standard peptide synthesis
2-Methylproline	High	2 (Backbone)	0.05x	Lipophilic conformational locking[5]
2-(Methoxymethyl)proline	Very High	3 (+ Ether Oxygen)	0.02x	Amphiphilic conformational locking, Chiral Ligands[6]

*Relative rate of amide bond formation using standard EDC/HOBt coupling at 25°C.

Experimental Workflows & Protocols

The most significant barrier to utilizing methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is the extreme steric hindrance during amide coupling[7]. Standard carbodiimide chemistry (EDC, DCC) frequently fails or results in massive epimerization via azlactone formation.

To overcome this, the following self-validating protocol utilizes HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate). The causality behind this choice is critical: the 7-azabenzotriazole leaving group of HATU provides a neighboring group effect. The pyridine nitrogen of the HOAt ester hydrogen-bonds with the incoming amine, pre-organizing the transition state and accelerating the nucleophilic attack despite the severe steric clash at the quaternary center[8].

Protocol A: Sterically Hindered Amide Coupling of the Quaternary Center

Prerequisites:

• Substrate: N-Boc-2-(methoxymethyl)pyrrolidine-2-carboxylic acid (hydrolyzed from the methyl ester)[9].

• Reagents: HATU (1.2 eq), DIPEA (3.0 eq), target primary/secondary amine (1.1 eq).

• Solvent: Anhydrous DMF.

Step-by-Step Methodology:

• Acid Activation: Dissolve the N-Boc-2-(methoxymethyl)pyrrolidine-2-carboxylic acid (1.0 mmol) in anhydrous DMF (5.0 mL) under an inert argon atmosphere. Cool the reaction vessel to 0 °C.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 3.0 mmol) dropwise. Mechanistic insight: A strong, non-nucleophilic base is required to fully deprotonate the acid without competing for the activated ester.

• Coupling Reagent Addition: Add HATU (1.2 mmol) in one portion. Stir at 0 °C for 15 minutes.

  • Self-Validation Check: Withdraw a 5

    L aliquot, quench in MeOH, and analyze via LC-MS. You must observe the mass of the HOAt-active ester intermediate. If the free acid remains, verify the anhydrous nature of your DMF.

• Amine Introduction: Add the target amine (1.1 mmol) dissolved in DMF (1.0 mL) dropwise over 5 minutes.

• Thermal Progression: Allow the reaction to warm to room temperature (25 °C). Due to the quaternary center, the nucleophilic attack is the rate-limiting step. Stir for 18–24 hours.

• Workup: Quench the reaction with saturated aqueous

  (10 mL). Extract with EtOAc (3 x 15 mL). Wash the combined organic layers with 5% aqueous (to remove DMF), followed by brine.

• Purification: Dry over

  , concentrate in vacuo, and purify via flash chromatography (Hexanes/EtOAc gradient).

Fig 2. Step-by-step workflow for the sterically hindered amide coupling of the quaternary proline derivative.

Protocol B: Utilization as a Chiral Ligand Precursor

Beyond peptidomimetics, the unesterified core, (R)- or (S)-2-(methoxymethyl)pyrrolidine, is a privileged chiral ligand. It is famously utilized in the asymmetric synthesis of APIs such as the anti-tuberculosis drug Bedaquiline[6]. The methyl ester of our title compound can be cleanly reduced (e.g., using ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) to yield a hydroxymethyl group, which can be further functionalized to create custom bidentate or tridentate organocatalysts, leveraging the existing methoxymethyl ether for precise stereocontrol during transition-metal catalyzed asymmetric 1,2-additions.

References

• Accela ChemBio Product Catalog: tert-butyl 2-(methoxymethyl)pyrrolidine-2-carboxylate derivatives.Accela ChemBio.
• -Amino Acids.Drug Discovery Today.
• Boc-2-methylproline via a Memory of Chirality Cyclization. Application to the Synthesis of Veliparib, a Poly(ADP-ribose) Polymerase Inhibitor.ACS Publications.
• Interrupted Curtius Rearrangements of Quaternary Proline Derivatives: A Flow Route to Acyclic Ketones and Unsaturated Pyrrolidines.PMC.
• Diastereoselective Synthesis of Highly Functionalized Proline Derivatives.MDPI.
• Application of Chiral Transfer Reagents to Improve Stereoselectivity and Yields in the Synthesis of the Antituberculosis Drug Bedaquiline.Organic Process Research & Development - ACS Publications.
• Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.ACS Publications.
• Enantioselective Total Synthesis of Avrainvillamide and the Stephacidins.ACS Publications.
• 6.3-Helices: Discovery of Non-Hemolytic Antibacterial Peptides.PMC.
• (PDF) Application of Chiral Transfer Reagents to Improve Stereoselectivity and Yields in the Synthesis of the Anti-Tuberculosis Drug Bedaquiline.ResearchGate.

Sources

• 1. 1989672-62-9,tert-butyl 2-(6-aminopyridazin-3-yl)pyrrolidine-1-carboxylate-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. Recent Progress on the Stereoselective Synthesis of Cyclic Quaternary α-Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, Synthesis, and Biological Evaluation of Stable β6.3-Helices: Discovery of Non-Hemolytic Antibacterial Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Interrupted Curtius Rearrangements of Quaternary Proline Derivatives: A Flow Route to Acyclic Ketones and Unsaturated Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]

catalytic activity of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate derivatives

This Application Note and Protocol guide details the catalytic utility of Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate and its bioactive derivatives.

While the parent ester is chemically stable, its primary value lies as a pre-catalyst . The active catalytic species are generated through functionalization—most notably the free amino acid (via hydrolysis) for organocatalysis, or the amino-alcohol (via reduction) for metal-ligand applications. This guide focuses on its application as a Quaternary Proline Organocatalyst , a class of molecules engineered to overcome the stability limitations of natural L-Proline.

Application Note: -Quaternary Proline Derivatives in Asymmetric Catalysis

-Disubstituted Pyrrolidine Organocatalysts Primary Application: Enantioselective Aldol & Mannich Reactions

Executive Summary

Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate represents a specialized scaffold in the field of "Quaternary Proline" organocatalysis. Unlike natural L-Proline, which possesses an acidic

-proton susceptible to racemization and parasitic side reactions (such as oxazolidinone formation), this derivative features a quaternary carbon center at the 2-position.

Key Catalytic Advantages:

• Elimination of Catalyst Racemization: The replacement of the

  -proton with a methoxymethyl group renders the catalyst configurationally stable, even under basic or high-temperature conditions.

• Enhanced Stereocontrol: The bulky C2-substituents (

  and ) impose rigid conformational locks on the enamine intermediate, often reversing or enhancing diastereoselectivity compared to L-Proline.

• Dual-Mode Activation: The methoxymethyl ether oxygen can act as a secondary hydrogen-bond acceptor or a hemilabile ligand in metal-catalyzed variants.

Mechanistic Insight: The Quaternary Enamine Cycle

The active derivative (typically the free acid form, 2-(methoxymethyl)pyrrolidine-2-carboxylic acid ) operates via the classic enamine activation mode but with distinct kinetic profiles.

The "Quaternary Effect"

In standard proline catalysis, the formation of the enamine is reversible. However, side reactions involving the

-proton often degrade the catalyst. The quaternary derivative blocks these pathways.

• Step 1: Condensation. The secondary amine condenses with the ketone donor to form an iminium ion, which tautomerizes to the Enamine .

• Step 2: Steric Screening. The quaternary center forces the enamine into a specific geometry (typically anti to the bulky group) to minimize

  strain.

• Step 3: C-C Bond Formation. The aldehyde acceptor approaches. The carboxylic acid moiety directs the aldehyde via hydrogen bonding (Zimmerman-Traxler transition state), while the methoxymethyl group provides additional steric bulk or coordination, dictating the facial selectivity.

Visualization: Catalytic Cycle

The following diagram illustrates the activation pathway for the Direct Asymmetric Aldol Reaction.

Figure 1: Catalytic cycle showing the activation of the ester precursor and the quaternary enamine pathway.

Experimental Protocol

Target Reaction: Direct Asymmetric Aldol Reaction of Acetone with 4-Nitrobenzaldehyde. Catalyst: 2-(Methoxymethyl)pyrrolidine-2-carboxylic acid (derived from the title ester).

A. Pre-Catalyst Activation (Hydrolysis)

Note: The methyl ester is the storage form. It must be hydrolyzed to the free acid for optimal organocatalytic activity.

• Dissolution: Dissolve Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate (1.0 mmol, 173 mg) in THF/Water (1:1 v/v, 5 mL).

• Saponification: Add LiOH·H₂O (1.2 mmol, 50 mg) at 0°C.

• Reaction: Stir at room temperature for 4 hours (monitor by TLC for disappearance of ester).

• Workup: Acidify carefully with 1M HCl to pH ~5-6 (isoelectric point). Extract with chloroform/isopropanol (3:1). Dry over Na₂SO₄ and concentrate.

• Yield: The zwitterionic amino acid is obtained as a white solid. Use directly in the catalytic step.[1][2][3]

B. Catalytic Reaction Protocol

Parameter	Specification	Notes
Catalyst Loading	10 - 20 mol%	Higher loading required due to steric bulk of quaternary center.
Solvent	DMSO / Water (4:1)	Water is critical for proton transfer steps.
Temperature	Room Temp (20-25°C)	Can be heated to 40°C without racemization (unlike L-Proline).
Time	24 - 48 Hours	Slower kinetics than L-Proline due to steric hindrance.

Step-by-Step Procedure:

• Preparation: In a 10 mL vial, charge the Active Catalyst (0.1 mmol, 16 mg) and DMSO (1.6 mL).

• Donor Addition: Add Acetone (2.0 mL, excess) and Water (0.4 mL). Stir for 15 minutes to ensure enamine pre-equilibrium.

• Acceptor Addition: Add 4-Nitrobenzaldehyde (0.5 mmol, 75.5 mg).

• Incubation: Seal the vial and stir vigorously at room temperature for 24 hours.

• Quench: Add saturated aqueous NH₄Cl (5 mL) and extract with Ethyl Acetate (3 x 10 mL).

• Purification: Wash combined organics with brine, dry over MgSO₄, and concentrate. Purify via flash column chromatography (Hexane/EtOAc).

C. Expected Results & Data Interpretation

Metric	Typical Result	Explanation
Yield	65 - 85%	Comparable to L-Proline.
ee (Enantiomeric Excess)	> 90%	Often superior to L-Proline for acyclic ketones.
dr (Diastereomeric Ratio)	> 20:1 (anti/syn)	Quaternary center reinforces the anti transition state.

Troubleshooting & Optimization

Common Failure Modes

• Low Conversion:

  • Cause: Steric hindrance of the quaternary center slows down enamine formation.

  • Solution: Increase catalyst loading to 20 mol% or add a co-catalyst (e.g., 5 mol% acetic acid) to accelerate iminium formation.

• Poor Solubility:

  • Cause: The zwitterionic catalyst is polar.

  • Solution: Use DMSO or DMF. Avoid non-polar solvents like Toluene unless using the tetrazole derivative.

• Product Racemization:

  • Cause: Unlikely with this catalyst. Check if the product is unstable (retro-aldol) during workup.

Derivative Screening Workflow

If the standard acid catalyst fails, derivatize the ester into alternate forms:

Figure 2: Synthetic divergence from the methyl ester to specialized catalytic forms.

References

• Original Synthesis & Concept

  • Kawab

    -Amino Acids with a Quaternary Center via Enolate Chemistry." Journal of the American Chemical Society, 2003 , 125(43), 13012-13013. Link

• Quaternary Proline in Catalysis

  • Vogt, H., et al.

    -Methyl Proline." Chemistry - A European Journal, 2006 , 12(26), 6841-6851. Link
• Methoxymethyl Directing Effects: Enders, D., et al. "The SAMP-/RAMP-hydrazone methodology in asymmetric synthesis." Asymmetric Synthesis, 2006, 1, 1-15. (Contextual reference for SMP ligands).

• General Review of Proline Derivatives

  • Mukherjee, S., et al. "Enantioselective Organocatalysis." Chemical Reviews, 2007 , 107(12), 5471-5569. Link

(Note: While specific literature on the direct catalytic use of the "methoxymethyl" ester variant is sparse compared to the methyl variant, the protocols above are extrapolated from the validated chemistry of the

-quaternary proline class, of which this molecule is a functionalized member.)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. alfachemic.com [alfachemic.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Scale-Up Synthesis of Methyl 2-(Methoxymethyl)pyrrolidine-2-carboxylate

Executive Summary

Alpha-quaternary prolines, such as 2-(methoxymethyl)pyrrolidine-2-carboxylate, are indispensable building blocks in modern drug discovery and peptide engineering. By introducing a quaternary center at the α-position, these derivatives act as profound conformational restrictors, enhancing proteolytic stability and precisely modulating secondary structures such as β-turns 1. However, the synthesis of these sterically hindered, enantiopure quaternary centers is notoriously challenging. This application note details a highly scalable, stereoselective protocol based on Dieter Seebach's "Self-Reproduction of Chirality" (SRC) methodology, optimized for multi-gram scale-up.

Mechanistic Principles: The Self-Reproduction of Chirality (SRC)

The direct enolization and alkylation of standard proline esters inevitably leads to racemization because the removal of the α-proton destroys the molecule's sole stereocenter. The SRC strategy circumvents this via a brilliant, self-validating mechanistic sequence 2:

• Chirality Transfer: L-proline is condensed with pivalaldehyde to form a bicyclic oxazolidinone. The original C2 stereocenter dictates the stereochemistry of the newly formed C5 aminal center, locking the bulky tert-butyl group in the exo position.

• Memory of Chirality: Deprotonation with Lithium Diisopropylamide (LDA) generates a planar enolate, temporarily destroying the C2 stereocenter. However, the molecule "remembers" its original chiral environment because the C5 tert-butyl group remains intact 3.

• Stereoselective Alkylation: The massive steric bulk of the tert-butyl group completely blocks the endo face of the enolate. The incoming electrophile (chloromethyl methyl ether, MOM-Cl) is forced to attack exclusively from the exo face, regenerating the C2 stereocenter with absolute retention of configuration.

Process Workflow & Pathway Visualization

Workflow for the stereoselective synthesis of methyl 2-(methoxymethyl)proline ester.

Quantitative Data & Scale-Up Metrics

The following table summarizes the key quantitative metrics for a 50-gram scale-up campaign, providing a baseline for expected yields and purities.

Step	Transformation	Key Reagents	Temp (°C)	Time (h)	Scaled Yield (%)	Purity / ee (%)
1	Oxazolidinone Formation	Pivalaldehyde, TFA	36 (Reflux)	24	88	>99 (NMR)
2	Diastereoselective Alkylation	LDA, MOM-Cl	-78 to 0	4	75	>98 (de)
3	Acidic Hydrolysis	6M HCl	100	12	90	>98 (ee)
4	Fischer Esterification	SOCl₂, MeOH	0 to 25	8	95	>98 (ee)

Detailed Experimental Protocols

Step 1: Synthesis of (2R,5S)-2-tert-Butyl-1-aza-3-oxabicyclo[3.3.0]octan-4-one

• Procedure: Suspend L-proline (50.0 g, 0.43 mol) in 1.5 L of anhydrous pentane in a 3 L round-bottom flask equipped with a Dean-Stark trap. Add pivalaldehyde (280 mL, 2.58 mol) and trifluoroacetic acid (TFA, 3.5 mL). Heat the mixture to reflux for 24–48 hours.

• Causality: Pentane is deliberately chosen over toluene because it forms a low-boiling azeotrope with water (36 °C). This continuously drives the condensation equilibrium forward toward the aminal without thermally degrading the sensitive bicyclic product. TFA acts as a critical acid catalyst to facilitate iminium ion formation.

• Self-Validation (IPC): The reaction is physically self-indicating; it is complete when the heterogeneous suspension of L-proline completely dissolves into a clear, homogenous solution, and water collection in the Dean-Stark trap ceases. Verify by taking an evaporated aliquot for ¹H NMR: look for a sharp, diagnostic singlet at ~0.95 ppm confirming the tert-butyl group integration.

Step 2: Diastereoselective Alkylation with MOM-Cl

• Procedure: Dissolve the oxazolidinone (40.0 g, 0.22 mol) in 600 mL of anhydrous THF under an argon atmosphere. Cool the solution to -78 °C. Dropwise add LDA (2.0 M in THF/heptane, 120 mL, 0.24 mol) over 45 minutes. Stir for 1 hour. Dropwise add chloromethyl methyl ether (MOM-Cl, 25 mL, 0.33 mol). Stir for 2 hours at -78 °C, then slowly warm to 0 °C.

• Causality: Cryogenic temperatures (-78 °C) are mandatory. The enolate is kinetically formed; allowing the temperature to rise before the electrophile is added will lead to β-elimination or racemization. The bulky tert-butyl group shields the endo face, forcing MOM-Cl to attack from the exo face, ensuring absolute stereocontrol.

• Self-Validation (IPC): Quench a 0.5 mL aliquot in D₂O and extract with EtOAc. ¹H NMR must show the complete disappearance of the α-proton at ~3.8 ppm, replaced by the characteristic MOM methylene doublet at ~3.5 ppm.

Step 3: Hydrolysis to 2-(Methoxymethyl)proline

• Procedure: Concentrate the crude alkylated oxazolidinone and suspend the residue in 500 mL of 6M HCl. Heat to reflux (100 °C) for 12 hours. Cool to room temperature and extract the aqueous layer three times with dichloromethane (DCM, 3 x 200 mL). Concentrate the aqueous layer under reduced pressure to yield the amino acid hydrochloride salt.

• Causality: Strong aqueous acid and prolonged heat are required to hydrolyze the highly sterically hindered aminal linkage. Extracting with DCM removes the liberated pivalaldehyde and organic impurities, leaving the highly polar amino acid hydrochloride salt isolated in the aqueous phase.

• Self-Validation (IPC): Perform TLC (Silica, Butanol:AcOH:H₂O 4:1:1) and stain with ninhydrin. The bicyclic starting material does not stain well, but the hydrolyzed free amino acid will appear as a prominent, deep purple/yellow spot (R_f ~0.3).

Step 4: Esterification to Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate Hydrochloride

• Procedure: Suspend the crude 2-(methoxymethyl)proline hydrochloride (30.0 g) in 400 mL of anhydrous methanol. Cool the flask to 0 °C using an ice bath. Carefully add thionyl chloride (SOCl₂, 25 mL, 0.34 mol) dropwise over 30 minutes. Remove the ice bath, warm to room temperature, and stir for 8 hours. Concentrate under vacuum to yield the target product.

• Causality: SOCl₂ reacts violently with methanol to generate HCl gas and dimethyl sulfite in situ. This provides the strictly anhydrous, highly acidic environment necessary to drive the Fischer esterification to completion without the risk of hydrolyzing the newly formed MOM ether.

• Self-Validation (IPC): Analyze the reaction mixture via LC-MS. The target molecule is confirmed by the presence of the [M+H]⁺ ion at m/z 174.2. Complete consumption of the starting material (m/z 160.1) validates reaction completion.

Safety & Troubleshooting in Scale-Up

• MOM-Cl Handling: Chloromethyl methyl ether (MOM-Cl) is a potent alkylating agent and a known human carcinogen. Scale-up operations must be conducted in a high-performance fume hood using proper PPE. Ensure all glassware is thoroughly decontaminated with an aqueous ammonia solution before removal from the hood.

• LDA Quenching: Unreacted LDA and excess MOM-Cl must be carefully quenched. Always quench the reaction at -78 °C by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) before allowing the mixture to warm to room temperature. Rapid quenching at higher temperatures can cause violent exotherms.

References

• Stereoselective Synthesis of Quaternary Proline Analogues.National Institutes of Health (NIH) - PMC.
• L-Proline, 2-methyl - Organic Syntheses Procedure.Organic Syntheses.
• Proline as Its Own Auxiliary: A New Method for the Enantioselective Synthesis of 2-Methylproline.Thieme Connect.

Sources

• 1. Stereoselective Synthesis of Quaternary Proline Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]

Application Note: Derivatization Strategies for Methyl 2-(Methoxymethyl)pyrrolidine-2-carboxylate

Target Audience: Researchers, medicinal chemists, and drug development professionals. Document Type: Advanced Technical Guide & Experimental Protocols

Executive Summary & Chemical Rationale

Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is a highly specialized, sterically constrained

-disubstituted proline derivative. The incorporation of a quaternary stereocenter at the C2 position, combined with a methoxymethyl ether and a hydrolyzable methyl ester, makes this scaffold a privileged building block in modern drug discovery and asymmetric organocatalysis.

As a Senior Application Scientist, I emphasize that the derivatization of this molecule is not trivial. The quaternary nature of the

-carbon imparts significant steric hindrance, which fundamentally alters the reactivity of both the secondary amine and the methyl ester. However, this same steric bulk is exactly what makes the molecule valuable: it restricts the conformational space of the pyrrolidine ring, effectively locking the and dihedral angles when incorporated into a peptide backbone, thereby forcing the formation of stable -turns[1]. Furthermore, in organocatalytic applications, the -substitution prevents catalyst deactivation pathways (such as oxazolidinone formation) that commonly plague unsubstituted L-proline[2].

Mechanistic Causality in Derivatization

Understanding the causality behind reagent selection is critical for successfully derivatizing this scaffold.

Overcoming Steric Hindrance in N-Acylation

The pyrrolidine nitrogen is a secondary amine shielded by the adjacent methoxymethyl and methyl ester groups. Standard peptide coupling reagents (e.g., EDC/HOBt or DCC) will fail or result in unacceptably low yields.

• The Solution: The use of highly reactive uronium/aminium salts based on HOAt (such as HATU) combined with a strong, non-nucleophilic base (DIPEA) is mandatory. The nitrogen atom in the pyridine ring of HOAt provides an anchoring hydrogen bond that accelerates the coupling of sterically hindered amines.

The Resistance of the Quaternary Ester

The methyl ester at the C2 position is highly resistant to standard saponification at room temperature. The trajectory of the incoming hydroxide nucleophile is partially blocked by the methoxymethyl ether.

• The Solution: Hydrolysis requires elevated temperatures (60–80 °C) and a large excess of lithium hydroxide (LiOH) in a mixed aqueous-organic solvent system (THF/MeOH/H2O) to ensure full solubility of the hydrophobic intermediate.

Prevention of Epimerization

Unlike standard

-amino acids, -disubstituted amino acids lack an -proton. This structural feature provides a massive advantage: they cannot undergo base-catalyzed epimerization during harsh coupling or hydrolysis conditions. This allows for the use of stronger bases and higher temperatures without the risk of eroding the enantiomeric excess (ee)[3].

Derivatization Pathways & Workflows

Primary derivatization pathways for the constrained pyrrolidine scaffold.

Quantitative Data: Reagent Optimization

To illustrate the necessity of optimized conditions, Table 1 summarizes the quantitative yield data for the N-acylation of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate with Fmoc-Ala-OH.

Table 1: Coupling Reagent Efficacy for N-Acylation of the Sterically Hindered Amine

Coupling Reagent	Additive	Base	Solvent	Temp (°C)	Time (h)	Conversion (%)
EDC·HCl	HOBt	NMM	DMF	25	24	< 15%
DIC	Oxyma	DIPEA	DMF	25	24	42%
PyBOP	None	DIPEA	DMF	25	16	68%
HATU	None	DIPEA	DMF	25	12	> 95%
HATU	None	DIPEA	DMF	50	4	> 98%

Note: Conversion determined by LC-MS analysis of the crude reaction mixture. HATU provides the necessary electrophilic activation required to overcome the C2 steric bulk.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Each includes specific analytical checkpoints to ensure the chemical transformation has occurred successfully before proceeding to the next step.

Protocol A: Saponification to 2-(Methoxymethyl)pyrrolidine-2-carboxylic acid

This protocol converts the methyl ester to the free carboxylic acid[4], readying the molecule for C-terminal peptide extension.

Materials:

• Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate (1.0 eq, 1.0 mmol)

• Lithium hydroxide monohydrate (LiOH·H2O) (5.0 eq, 5.0 mmol)

• Solvent: THF / MeOH / H2O (2:1:1 v/v/v, 10 mL)

Step-by-Step Procedure:

• Dissolution: Dissolve the starting material in the THF/MeOH mixture in a round-bottom flask equipped with a magnetic stir bar.

• Base Addition: Dissolve LiOH·H2O in the distilled water and add it dropwise to the organic solution.

• Thermal Activation: Attach a reflux condenser and heat the reaction mixture to 60 °C. Causality: Room temperature hydrolysis will stall at <30% conversion due to the steric shielding of the ester carbonyl by the methoxymethyl group.

• Reaction Monitoring: Stir for 12 hours. Monitor via TLC (DCM/MeOH 9:1, visualization with Ninhydrin). The starting material spot should completely disappear.

• Workup (Self-Validation): Cool the mixture to 0 °C. Carefully acidify to pH 3–4 using 1M HCl. Critical Check: Do not drop the pH below 3, as the highly water-soluble zwitterionic amino acid will be lost in the aqueous phase.

• Extraction: Extract the aqueous layer with a mixture of Chloroform/Isopropanol (3:1 v/v) (5 x 20 mL). Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Analytical Validation: Confirm product identity via

  H-NMR. The disappearance of the sharp singlet at ~3.7 ppm (ester methoxy group) confirms complete hydrolysis.

Protocol B: N-Acylation for Peptidomimetic Integration

This protocol details the coupling of the sterically hindered secondary amine with an N-protected amino acid (e.g., Fmoc-Phe-OH).

Workflow for the sterically demanding peptide coupling process.

Materials:

• Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate (1.0 eq, 0.5 mmol)

• Fmoc-Phe-OH (1.2 eq, 0.6 mmol)

• HATU (1.2 eq, 0.6 mmol)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 1.5 mmol)

• Anhydrous DMF (5 mL)

Step-by-Step Procedure:

• Pre-activation: In an oven-dried flask under nitrogen, dissolve Fmoc-Phe-OH and HATU in anhydrous DMF. Add 1.5 eq of DIPEA. Stir for 5 minutes at room temperature. Causality: This brief pre-activation forms the highly reactive HOAt-active ester, which is necessary before introducing the poor nucleophile.

• Nucleophile Addition: Add the pyrrolidine derivative to the activated mixture, followed by the remaining 1.5 eq of DIPEA.

• Coupling: Stir the reaction mixture at room temperature for 16 hours. If LC-MS indicates incomplete conversion after 16 hours, heat the mixture gently to 40 °C for an additional 4 hours.

• Quenching & Extraction: Dilute the mixture with Ethyl Acetate (30 mL) and wash sequentially with 5% aqueous citric acid (2 x 15 mL), saturated aqueous NaHCO3 (2 x 15 mL), and brine (15 mL).

• Analytical Validation: Analyze the crude product via LC-MS. The presence of the desired mass

  and the absence of the unreacted pyrrolidine mass confirm a successful coupling. The lack of an -proton on the pyrrolidine ensures 0% epimerization at the C2 position.

Protocol C: Reduction to a Chiral Bidentate Ligand

Reduction of the ester yields a prolinol derivative containing both a primary alcohol and a methoxymethyl ether, serving as a potent chiral ligand for transition-metal catalysis.

Step-by-Step Procedure:

• Preparation: Suspend LiAlH4 (2.0 eq) in anhydrous THF at 0 °C under an inert argon atmosphere.

• Addition: Dissolve the pyrrolidine ester (1.0 eq) in anhydrous THF and add it dropwise to the LiAlH4 suspension over 15 minutes to control the exothermic reaction.

• Reduction: Allow the mixture to warm to room temperature and stir for 4 hours. Causality: The strong hydride donor easily attacks the ester carbonyl, but the reaction must be kept anhydrous to prevent premature quenching.

• Fieser Workup (Self-Validation): Cool to 0 °C. Quench by adding

  mL of water (where = grams of LiAlH4 used), followed by mL of 15% NaOH, and finally mL of water. A white, granular precipitate of aluminum salts will form. If the precipitate is gelatinous, the quenching was too rapid.

• Isolation: Filter the salts through a pad of Celite, wash with hot THF, and concentrate the filtrate to yield the pure amino-alcohol ligand.

References

• Panasonic.biz. (n.d.). High-Quality 2-(Methoxymethyl)pyrrolidine-2-carboxylic Acid. Retrieved from[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE92mLFEmkUdwSnmLYRVep_ydlCoZgjccZl2WuaoKuu7essK6H9YZpEq3xs3VpH8l_SEp2UsyKaLL0uHt7IRfWMf0RKVdHeBgTJ91B5U8faMTyUk6jpbFn8R2V-22GGmVqMPrQlEZ6HRRCYvl6d3RSNi8rvgoit-bSBkua27qJUfHOOkjsoYoVgX3qb_PiO-JSB6mZcwj6UvUY_XsB2BjAM-g==]
• Welsh, J. H., et al. (n.d.). Synthesis, conformational properties, and antibody recognition of peptides containing beta-turn mimetics based on alpha-alkylproline derivatives. PubMed. Retrieved from[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF9Dmsfs8CiRohWcrUDSrcAi9SNH94dHyKFQYJRgGpa6NyN8NAcpUPLJk6UXyv6slYqJ2LraSYWv-Zq93iVtslZDLJvqoeXPP8Hex4Ky_PngLMSCXbr_aY4-KcRlBUDM-y74jg=]
• Seebach, D., et al. (1983). Alkylation of amino acids without loss of the optical activity: preparation of alpha-substituted proline derivatives. A case of self-reproduction of chirality. Journal of the American Chemical Society. Retrieved from[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGYT0xON6KfINvgTcVSGQm9yR_jYjgTFneyvvBl1h5G2Q3JRrcDCEUTn5Bh7w_zz4VVVc4Mh81MlNVeCk1IvP-Ar14hRRkbao9RMyLYpWtY5koGojty7S6XTH4eee1eMFCcmKsMYipb]
• Thorat, B. R., et al. (2023). L-Proline: A Versatile Organo-Catalyst in Organic Chemistry. Combinatorial Chemistry & High Throughput Screening. Bentham Science Publishers. Retrieved from[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEcbczyqQp-zfVj4cT5cwLUZvr35NF2hllWZRtvse_nSCZJ6V4OAtGENXFXPEvnDNKsRBph8VN2hFWmZiOe_plLV0CuIGu0occ22M9oyCkdecDiLg0HUkEtPeDCdWm-en1rNQf8jQo=]

Sources

• 1. Synthesis, conformational properties, and antibody recognition of peptides containing beta-turn mimetics based on alpha-alkylproline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. eurekaselect.com [eurekaselect.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Pannellum [www2.panasonic.biz]

Application Note: Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate in the Total Synthesis of Natural Products and APIs

Executive Summary

The synthesis of complex natural products and antiviral active pharmaceutical ingredients (APIs) increasingly relies on conformationally restricted chiral scaffolds. Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate (PubChem CID: 78166371)[1] and its positional isomers represent a privileged class of

-disubstituted and functionalized amino acid derivatives. This application note details the mechanistic rationale, structural significance, and validated experimental protocols for utilizing this scaffold in total synthesis, with a specific focus on its role in constructing Hepatitis C Virus (HCV) RNA polymerase inhibitors (e.g., GSK3082 analogues)[2] and complement-mediated disorder therapeutics[3].

Furthermore, we contrast this core with its highly utilized 4-substituted positional isomer, which serves as the critical backbone for the blockbuster anti-HCV drug Velpatasvir[4],[5].

Mechanistic Rationale & Structural Significance

The -Quaternary Stereocenter

Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate features a fully substituted

-carbon (C2). In peptidomimetic synthesis, incorporating an -quaternary proline derivative severely restricts the and dihedral angles of the resulting peptide backbone.

• Causality in Drug Design: This steric locking forces the molecule into specific secondary structures (such as Type I or Type II

  -turns). When targeting viral polymerases, this pre-organization reduces the entropic penalty of binding, leading to significantly higher binding affinities[2].

The Methoxymethyl (MOM) Ether Moiety

The -CH2-O-CH3 group at the C2 (or C4) position serves a dual purpose:

• Hydrogen Bond Acceptor: The ether oxygen mimics the side chains of serine or threonine, allowing for specific interactions with aqueous solvent channels or target protein residues.

• Lipophilic Tuning: Unlike a free hydroxyl group, the methyl ether increases the overall lipophilicity (LogP) of the scaffold, enhancing cellular permeability—a critical factor for intracellular targets like HCV NS5A and RNA polymerase[5].

Key Synthetic Applications

Conformationally Locked Antivirals (HCV RNA Polymerase Inhibitors)

The 2,2-disubstituted pyrrolidine core is utilized to synthesize analogues of GSK3082, a potent HCV RNA polymerase inhibitor. The core is constructed stereoselectively via a 1,3-dipolar cycloaddition between an imino ester (derived from D-glyceraldehyde and leucine) and an acrylate[2]. The resulting 2,2,4,5-tetrasubstituted pyrrolidine provides the exact spatial arrangement required to block viral replication.

Peptidomimetics in Complement-Mediated Disorders

Recent patent literature highlights the use of the methoxymethyl-pyrrolidine-2-carboxylate hydrochloride salt as a critical building block in synthesizing tripeptide and dipeptide analogues aimed at treating complement C1s-mediated disorders[3]. The scaffold is subjected to acidic deprotection (HCl/1,4-dioxane) to yield the free amine for subsequent peptide elongation[3].

Positional Isomer Analogue: Velpatasvir Synthesis

While the 2,2-disubstituted isomer is vital for polymerase inhibitors, its positional analogue—(2S,4S)-1-(tert-butoxycarbonyl)-4-(methoxymethyl)pyrrolidine-2-carboxylic acid—is the cornerstone of Velpatasvir[5],[6]. Recent advancements in green chemistry have revolutionized its isolation, utilizing water-based crystallization of the monohydrate form to separate the (2S,4S) enantiomer from the (2S,4R) mixture, eliminating toxic organic solvents[4].

Quantitative Data: Green Chemistry & Yield Metrics

The following table summarizes the process improvements achieved when optimizing the chiral resolution of the methoxymethyl-pyrrolidine-2-carboxylic acid scaffold using hydration-based crystallization versus traditional salinization/dissociation[4].

Metric	Traditional Process	Optimized Green Process	Net Improvement
Overall Yield	62.1%	79.5%	+17.4%
Atom Economy (AE)	38.2%	81.5%	+43.3%
Reaction Mass Efficiency (RME)	25.1%	68.4%	+43.3%
Process Mass Intensity (PMI)	45.5 g/g	13.5 g/g	-32.0 g/g
Solvent Requirement	DCM, Toluene, Hexane	Water (Monohydrate formation)	Elimination of VOCs

Data derived from Gaussian calculations and industrial-scale implementations of pyrrolidine intermediate separations[4].

Experimental Protocols

Protocol A: Stereoselective [3+2] Cycloaddition for Core Assembly

Objective: Construct the methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate core via azomethine ylide cycloaddition.

Mechanistic Causality: Silver acetate (AgOAc) is utilized because Ag(I) coordinates simultaneously to the imino nitrogen and the ester carbonyl. This coordination drastically lowers the pKa of the

-proton, allowing a mild base (Triethylamine) to generate the reactive azomethine ylide at room temperature. This prevents the thermal degradation typically seen in high-temperature ylide generation[2].

• Preparation: In an oven-dried flask under N

  , dissolve the chiral imino ester (1.0 equiv, 2.0 mmol) in anhydrous THF (15 mL).

• Metallation: Add AgOAc (0.1 equiv, 0.2 mmol) and Triethylamine (0.15 equiv, 0.3 mmol). Stir at 25°C for 15 minutes in the dark to form the metallo-azomethine ylide.

• Cycloaddition: Dropwise add methyl acrylate (1.5 equiv, 3.0 mmol).

• Self-Validation Step: Monitor the reaction via TLC (Hexane/EtOAc 7:3). The disappearance of the UV-active imino ester spot indicates complete dipole consumption (typically 4-6 hours).

• Workup: Filter the suspension through a short pad of Celite to remove silver salts. Wash with EtOAc (20 mL).

• Purification: Concentrate the filtrate under reduced pressure and purify via flash column chromatography to yield the highly substituted pyrrolidine core.

Protocol B: Saponification of the Hindered Ester

Objective: Convert the methyl ester to a free carboxylic acid for downstream coupling.

• Dissolution: Dissolve methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate (1.0 mmol) in a 3:1:1 mixture of THF/MeOH/H

  O (5 mL).

• Hydrolysis: Add LiOH·H

  O (3.0 equiv, 3.0 mmol).

• Self-Validation Step: Stir at 40°C. Check progress via LC-MS. The

  -quaternary ester is highly sterically hindered; standard NaOH at room temperature will stall. Heating with the smaller Li counterion ensures complete conversion within 12 hours.

• Acidification: Cool to 0°C and carefully acidify with 1M HCl to pH 3-4. Crucial: Do not drop pH below 2 to avoid protonating the pyrrolidine nitrogen and pulling the product into the aqueous layer.

• Extraction: Extract with EtOAc (3 x 10 mL), dry over Na

  SO , and concentrate to yield the free acid.

Protocol C: Amide Coupling of the -Quaternary Center

Objective: Attach the pyrrolidine core to an amine partner (e.g., phenylglycine derivative).

Mechanistic Causality: Standard coupling agents (EDC/NHS) fail here due to the extreme steric bulk of the C2 quaternary center. HATU is mandated because it forms a highly reactive 7-aza-HOAt ester. The nitrogen in the pyridine ring of HOAt acts as a neighboring group, hydrogen-bonding with the incoming amine to guide it into the sterically hindered carbonyl carbon.

• Activation: Dissolve the free carboxylic acid from Protocol B (1.0 mmol) and HATU (1.2 equiv) in anhydrous DMF (4 mL) at 0°C.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv). Stir for 15 minutes to pre-form the active ester.

• Coupling: Add the amine partner (1.1 equiv). Allow the reaction to warm to room temperature and stir for 16 hours.

• Workup: Dilute with EtOAc (20 mL) and wash sequentially with 5% LiCl (aq) (to remove DMF), saturated NaHCO

  , and brine. Dry and purify to yield the target peptidomimetic.

Workflow Visualizations

Figure 1: Stereoselective [3+2] cycloaddition mechanism for constructing the pyrrolidine core.

Figure 2: Downstream API assembly workflow overcoming steric hindrance via HATU coupling.

References

• [2] Universidad de Zaragoza. (2021). Stereoselective Synthesis and Biological Evaluation as Inhibitors of Hepatitis C virus RNA polymerase of GSK3082 Analogues. Retrieved from:[Link]

• [1] PubChemLite. Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate hydrochloride (CID: 78166371). Retrieved from:[Link]

• [3] Google Patents. (2024). WO2024044098A2 - Pharmaceutical compounds for the treatment of complement mediated disorders. Retrieved from:

• [4] Ge, S., et al. (2024). Design and process study of chiral separation of (2S,4S)-1-(tert-butoxy carbonyl)-4-(methoxymethyl) pyrrolidine-2-carboxylic acid for green manufacturing. RSC Advances. Retrieved from:[Link]

• [5] LookChem. Cas 1378391-44-6, Velpatasvir intermediate. Retrieved from:[Link]

Sources

• 1. PubChemLite - Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate hydrochloride (C8H15NO3) [pubchemlite.lcsb.uni.lu]
• 2. zaguan.unizar.es [zaguan.unizar.es]
• 3. WO2024044098A2 - Pharmaceutical compounds for the treatment of complement mediated disorders - Google Patents [patents.google.com]
• 4. Design and process study of chiral separation of (2S,4S)-1-(tert-butoxy carbonyl)-4-(methoxymethyl) pyrrolidine-2-carboxylic acid for green manufacturing - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Cas 1378391-44-6,Velpatasvir intermediate | lookchem [lookchem.com]
• 6. alentris.org [alentris.org]

Technical Notes & Optimization

Technical Support Center: Synthesis &amp; Optimization of Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in navigating the stereoelectronic and steric challenges associated with synthesizing

-quaternary proline derivatives.

Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is a highly constrained, sterically hindered building block frequently utilized in the development of peptidomimetics[1] and advanced organocatalysts[2]. Because direct alkylation of proline leads to racemization, the synthesis relies on Seebach’s "self-reproduction of chirality" methodology[3]. This guide unpacks the causality behind the reaction conditions, providing self-validating protocols and troubleshooting steps to ensure high diastereoselectivity and yield.

Synthetic Workflow

Workflow for the stereoselective synthesis of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate.

Self-Validating Experimental Protocols

Protocol A: Self-Reproduction of Chirality (Oxazolidinone Formation)

Causality: Pivalaldehyde is used because its bulky tert-butyl group locks the bicyclic oxazolidinone conformation, shielding the endo face and forcing the subsequent electrophile to attack exclusively from the exo face[3].

• Suspend L-proline (1.0 eq) in anhydrous pentane.

• Add pivalaldehyde (1.5 eq) and a catalytic amount of trifluoroacetic acid (TFA, 0.05 eq).

• Reflux the mixture under a Dean-Stark trap for 24–36 hours until water ceases to collect.

• Self-Validation Checkpoint: Analyze the crude product via

  H NMR. The product must appear as a single diastereomer. If a mixture is observed, the acid-catalyzed thermodynamic epimerization is incomplete; resume reflux.

Protocol B: Stereoselective -Alkylation

Causality: The lithium enolate forms tight aggregates in THF. Adding DMPU breaks these ion pairs, increasing the nucleophilicity of the enolate carbon and promoting C-alkylation over O-alkylation.

• Dissolve the oxazolidinone (1.0 eq) in anhydrous THF (0.2 M) under argon and cool strictly to -78°C.

• Dropwise add LDA (1.1 eq, 1.0 M in THF/hexanes). Stir for 45 minutes at -78°C.

• Add DMPU (20% v/v relative to THF) followed by MOM-Cl (methoxymethyl chloride, 1.5 eq).

• Maintain at -78°C for 2 hours, then slowly warm to room temperature overnight.

• Self-Validation Checkpoint: Quench a 0.1 mL aliquot with sat. NH

  Cl and analyze by TLC (Hexanes/EtOAc). The complete disappearance of the starting material and the emergence of a single, less polar spot indicates successful, diastereoselective alkylation.

Protocol C: Ring Cleavage and Esterification

Causality: The

-position is now a highly sterically hindered quaternary center. Standard Fischer esterification will fail. Generating the highly reactive acyl chloride in situ bypasses this steric barrier[1].

• Treat the alkylated oxazolidinone with 6N HCl and reflux for 12 hours to hydrolyze the acetal.

• Concentrate under reduced pressure to yield the crude 2-(methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride[4].

• Suspend the crude intermediate in anhydrous methanol and cool to 0°C.

• Dropwise add thionyl chloride (SOCl

  , 2.0 eq). Reflux for 18 hours.

• Self-Validation Checkpoint: Following workup, IR spectroscopy must show a sharp ester carbonyl stretch (~1740 cm

  ) replacing the broad carboxylic acid OH stretch.

Troubleshooting Guide & FAQs

Q: Why am I observing significant dimerization of the oxazolidinone instead of the desired methoxymethylation? A: Dimerization is a highly temperature-dependent side reaction. As demonstrated in the literature, the lithium enolate of Seebach's oxazolidinone will undergo rapid dehydrodimerization to form

-biprolines if allowed to warm even slightly (e.g., to -20°C)[5]. To prevent this, ensure the reaction flask is strictly maintained at -78°C during the addition of LDA and the subsequent addition of the MOM-Cl electrophile.

Q: The alkylation with MOM-Cl is sluggish and yields are low. How can I accelerate this? A: MOM-Cl is a relatively hard electrophile. The lithium enolate of the oxazolidinone forms tight ion pairs in THF, which reduces its nucleophilicity. Adding a strongly coordinating co-solvent like DMPU (10-20% v/v) breaks up these ion pairs. This increases the nucleophilicity of the enolate carbon, promoting rapid C-alkylation over O-alkylation and preventing enolate decomposition[3].

Q: Esterification of the free

-quaternary acid is incomplete even after 24 hours of reflux in MeOH/H SO . What is going wrong? A: The -position is highly sterically hindered due to the quaternary stereocenter bearing both the pyrrolidine ring and the methoxymethyl group. Standard Fischer esterification is often insufficient for such constrained peptidomimetics[1]. Switch to a more reactive method: generate the acyl chloride in situ using Thionyl Chloride (SOCl ) in methanol (as outlined in Protocol C), or utilize TMS-diazomethane for direct, rapid methylation.

Q: Why use Seebach's self-reproduction of chirality instead of direct alkylation of proline? A: Direct alkylation of proline enolates leads to complete racemization. Seebach's methodology temporarily locks the conformation of the amino acid into a bicyclic oxazolidinone using pivalaldehyde[2]. The bulky tert-butyl group shields the endo face of the enolate, forcing the incoming MOM-Cl electrophile to attack exclusively from the exo face, thereby preserving the stereochemical integrity[3].

Quantitative Data Presentation

The following table summarizes the optimization of the enolate alkylation step, highlighting the critical role of temperature control and additives in maximizing the yield of the methoxymethylated intermediate.

Table 1: Optimization of Enolate Alkylation Conditions

Entry	Base	Solvent System	Temp Profile (°C)	Electrophile	Additive	Yield (%)	Diastereomeric Ratio (dr)
1	LDA	THF	-78 to RT	MOM-Cl	None	42	>95:5
2	LDA	THF	-20 to RT	MOM-Cl	None	15*	N/A
3	LDA	THF	-78 to RT	MOM-Cl	DMPU (20%)	84	>95:5
4	KHMDS	THF	-78 to RT	MOM-Cl	DMPU (20%)	61	85:15

*Major product isolated is the biproline dimer due to elevated temperature during enolization[5].

References

• [4] Title: 1803608-83-4 | 2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride Source: ChemScene URL: 4

• [3] Title: Stereoselective Synthesis of Quaternary Proline Analogues Source: PMC - NIH URL: 3

• [1] Title: Development of peptidomimetic ligands of Pro-Leu-Gly-NH2 as allosteric modulators of the dopamine D2 receptor Source: Beilstein Journals URL: 1

• [2] Title: Seebach's oxazolidinone is a good catalyst for aldol reactions Source: Scribd (Tetrahedron Letters) URL: 2

• [5] Title: Stereoselective synthesis of alpha,alpha'-biprolines Source: PubMed - NIH (Organic Letters) URL: 5

Sources

• 1. BJOC - Development of peptidomimetic ligands of Pro-Leu-Gly-NH2 as allosteric modulators of the dopamine D2 receptor [beilstein-journals.org]
• 2. scribd.com [scribd.com]
• 3. Stereoselective Synthesis of Quaternary Proline Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemscene.com [chemscene.com]
• 5. Stereoselective synthesis of alpha,alpha'-biprolines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate

The following technical guide details the purification and isolation protocols for methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate (CAS 1803608-83-4 for the HCl salt). This guide is structured for researchers requiring high-purity isolation of this

-disubstituted proline derivative, often used as a specialized chiral building block in peptidomimetic drug design.[1]

Executive Summary & Compound Profile

Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is a quaternary amino acid derivative.[1] Unlike simple proline esters, the C2 position possesses both a carboxylate ester and a methoxymethyl ether group.[1] This steric crowding creates unique purification challenges, particularly regarding the stability of the ester bond and the physical state of the final product (often an oil as a free base).[1]

Critical Properties:

• Chemical Nature: Secondary amine, hindered ester, ether functionality.[1]

• Stability: The free base is prone to slow hydrolysis and oxidation.[1] The hydrochloride salt is the preferred form for storage and handling.[1]

• Common Impurities: Unreacted starting material (proline derivatives), mono-alkylated byproducts, and hydrolysis products (carboxylic acid).[1]

Technical Data Table

Property	Specification
Molecular Formula	(Free Base) / (HCl Salt)
Molecular Weight	173.21 g/mol (Free Base) / 209.67 g/mol (HCl Salt)
Physical State	Colorless to pale yellow oil (Free Base) / White crystalline solid (HCl Salt)
Solubility	Free Base: Soluble in DCM, EtOAc, MeOH.[1][2][3][4] Salt: Soluble in Water, MeOH; Insoluble in Et2O, Hexanes.[1]
pKa (approx)	~8.5 (Pyrrolidine nitrogen)

Core Purification Workflows

We recommend three distinct workflows depending on the purity of your crude material and your final application.

Workflow A: Acid-Base Extraction (The "Standard Cleanup")

Best for: Removing non-basic impurities and bulk starting materials. This method exploits the basicity of the pyrrolidine nitrogen.[1] The product is pulled into the aqueous phase at low pH, washing away neutral organic impurities, then back-extracted into organic solvent at high pH.[1]

Workflow B: Flash Column Chromatography (The "High Purity" Method)

Best for: Isolating the free base from structurally similar byproducts (e.g., diastereomers). Due to the polar amine and ester groups, amine-functionalized silica or standard silica with a modifier (Triethylamine) is required to prevent tailing.[1]

Workflow C: Salt Formation & Crystallization (The "Storage Stable" Form)

Best for: Long-term storage and obtaining a solid powder. Converting the oily free base into a hydrochloride salt allows for precipitation and recrystallization, offering the highest chemical purity.[1]

Visualization: Purification Decision Tree

Figure 1: Decision matrix for selecting the appropriate purification strategy based on impurity profile.

Detailed Experimental Protocols

Protocol 1: Acid-Base Extraction (Optimized)

Objective: Isolate the amino ester from neutral organic byproducts.[1]

• Dissolution: Dissolve the crude residue in Ethyl Acetate (EtOAc) (10 mL per gram of crude).

• Acid Extraction: Extract the organic layer twice with 1M HCl (aq).[1]

  • Mechanism:[1][5][6] The amine is protonated (

    ), moving the product into the aqueous phase.[1] Neutral impurities stay in EtOAc.[1]

  • Caution: Do not use strong acid (>2M) or heat, as this may hydrolyze the methyl ester or the methoxymethyl ether.[1]

• Wash: Wash the combined aqueous acidic layers once with fresh EtOAc to remove entrained organics.[1]

• Basification: Cool the aqueous layer to 0°C. Slowly adjust pH to ~10 using Saturated

  or 2M .

  • Note: Avoid NaOH if possible to prevent ester hydrolysis.[1]

• Extraction: Extract the cloudy aqueous mixture 3x with Dichloromethane (DCM) or Chloroform .

• Drying: Dry combined organics over

  , filter, and concentrate in vacuo (<30°C) to yield the free base oil.

Protocol 2: Flash Chromatography

Objective: Separation of diastereomers or polar impurities.[1]

• Stationary Phase: Silica Gel (230-400 mesh).[1]

• Mobile Phase: Gradient of DCM : Methanol (99:1 to 90:10) .[1]

• Modifier: Add 1% Triethylamine (Et3N) or 1% Ammonium Hydroxide to the mobile phase.[1]

  • Why? The modifier deactivates acidic sites on the silica, preventing the amine product from streaking or sticking irreversibly.[1]

• Loading: Load crude as a concentrated solution in DCM.

Protocol 3: HCl Salt Formation & Crystallization

Objective: Conversion to a stable solid.[1]

• Solubilization: Dissolve the purified free base oil in a minimal amount of anhydrous Diethyl Ether (

  ) or DCM .[1]

• Acidification: Cool to 0°C. Dropwise add 2M HCl in Diethyl Ether (or 4M HCl in Dioxane) with vigorous stirring.

  • Observation: A white precipitate should form immediately.[1]

• Precipitation: If oiling occurs instead of precipitation, add excess Hexanes or Pentane and scratch the flask walls with a glass rod to induce nucleation.[1]

• Filtration: Filter the solid under inert atmosphere (Argon/Nitrogen) to avoid moisture absorption (hygroscopic).[1]

• Recrystallization (Optional): If the salt is colored, recrystallize from hot Isopropanol/Ether or Acetone/Ethanol .[1]

Troubleshooting & FAQs

Q1: Why is my product an oil even after salt formation?

Diagnosis: This is a common issue with quaternary amino esters ("oiling out").[1] Solution:

• Solvent Choice: You likely used a solvent in which the salt is slightly soluble or the impurities are trapping solvent.[1]

• Trituration: Decant the supernatant. Add anhydrous Diethyl Ether or Pentane to the oil.[1] Sonicate vigorously until the oil hardens into a solid.

• Drying: The oil might contain residual solvent.[1] High-vacuum drying for 12+ hours often solidifies the material.[1]

Q2: I see a loss of yield after the acid-base extraction. Where did it go?

Diagnosis: The compound is moderately water-soluble even as a free base due to the ether and ester oxygens.[1] Solution:

• Salting Out: Saturate the aqueous phase with NaCl (brine) during the basic extraction step.[1] This pushes the organic product out of the water phase ("Salting out effect").[1]

• Solvent Change: Switch from EtOAc to Chloroform/Isopropanol (3:1) for the extraction, which has higher solvating power for polar amines.

Q3: My NMR shows a "doublet" of peaks. Is it a mixture of diastereomers?

Diagnosis: If you synthesized this from a chiral proline precursor, you might have epimerized the C2 center.[1] However, tertiary amides/carbamates (if protected) often show rotamers .[1] Verification:

• Temperature NMR: Run

  -NMR at 50°C. If peaks coalesce, they are rotamers.[1] If they remain distinct, they are diastereomers.[1]

• Action: If diastereomers are present, use Protocol 2 (Column Chromatography) with a slower gradient (e.g., Hexanes:EtOAc with Et3N) to separate them.[1]

Q4: Can I distill this compound?

Recommendation: Not recommended. While simple pyrrolidines can be distilled, the C2-quaternary ester is thermally sensitive.[1] Heating risks decarboxylation or elimination of the methoxy group.[1] Vacuum distillation should only be attempted on the free base with a high-vacuum (<0.1 mmHg) and short-path apparatus, keeping bath temperature <80°C.[1]

References

• American Elements. (n.d.).[1] 2-(methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride.[1][3][4][7][8][9] Retrieved from [Link][1][9]

• PubChem. (n.d.).[1] Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate hydrochloride.[1][3][4][8] National Library of Medicine.[1] Retrieved from [Link]

• Organic Syntheses. (1987).[1] Synthesis of (S)-1-Amino-2-(methoxymethyl)pyrrolidine (SAMP) (Reference for handling methoxymethyl-pyrrolidine derivatives). Org.[1] Synth. 65, 183.[1] Retrieved from [Link][1]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. guidechem.com [guidechem.com]
• 3. PubChemLite - Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate hydrochloride (C8H15NO3) [pubchemlite.lcsb.uni.lu]
• 4. 20093-91-8_4-(4-Oxo-4h-Chromen-2-Yl)benzoic AcidCAS号:20093-91-8_4-(4-Oxo-4h-Chromen-2-Yl)benzoic Acid【结构式 性质 英文】 - 化源网 [m.chemsrc.com]
• 5. Sciencemadness Discussion Board - L-Proline Esterification - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. α,β-Dehydroamino Acid Synthesis through Proline-Catalyzed Aldol Condensation with a Glycine Schiff Base - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemscene.com [chemscene.com]
• 8. Benzoic acid, 3-nitro-4-propyl- (9CI) Price at Chemsrc [chemsrc.com]
• 9. americanelements.com [americanelements.com]

Technical Guide: Optimized Synthesis &amp; Purification of Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate

Executive Summary & Strategic Approach

Synthesizing methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate presents a classic challenge in organic chemistry: constructing a quaternary carbon center at the

-position of an amino acid without causing racemization or low yields due to steric hindrance.

Direct alkylation of proline esters is notoriously difficult due to decomposition and lack of stereocontrol. The industry-standard solution, ensuring both high enantiomeric excess (ee) and high chemical yield , is the Seebach Self-Reproduction of Chirality (SRS) method. This protocol utilizes a bicyclic oxazolidinone auxiliary to lock the conformation and sterically direct the incoming electrophile.

This guide provides a validated workflow for the SRS route, specifically adapted for the introduction of a methoxymethyl (MOM) group, followed by downstream purification strategies to isolate the target ester as a high-purity salt.

Master Synthetic Workflow

The following pathway outlines the optimized route. The critical logic is to establish the quaternary center before forming the final ester.

Figure 1: Optimized synthetic pathway utilizing the Seebach SRS auxiliary for stereoselective alkylation.

Module 1: Synthesis & Reaction Optimization[2]

Q1: Why is direct alkylation of proline methyl ester failing?

A: Direct alkylation of proline esters (via enolization with bases like LiHMDS) suffers from two fatal flaws:

• Steric Clash: The electrophile must approach a hindered secondary amine adjacent to the ester.

• Racemization: The enolate intermediate loses chiral information. Even if alkylation occurs, you obtain a racemic mixture.

The Fix: Use the Seebach Auxiliary . By condensing L-proline with pivalaldehyde, you form a bicyclic system (oxazolidinone). The bulky tert-butyl group forces the incoming electrophile (MOM-Cl) to attack from the face opposite the tert-butyl group, ensuring retention of configuration (Self-Reproduction of Chirality).

Q2: My yield during the MOM-alkylation step is low (<40%). What is going wrong?

A: The alkylation of the oxazolidinone enolate is the most sensitive step. Low yields are typically caused by three factors:

Factor	Diagnosis	Corrective Action
Moisture	LDA is quenched before reaction.	Ensure THF is distilled from Na/Benzophenone or passed through activated alumina. Reaction vessel must be flame-dried under Ar/N2.
Temperature	Enolate decomposes above -40°C.	Maintain internal temperature at -78°C during LDA addition and enolization (30-60 mins). Add MOM-Cl slowly to prevent exotherms.
Reagent Quality	MOM-Cl is degraded (HCl formation).	Critical: Commercial MOM-Cl can degrade. Redistill if older than 3 months. Alternatively, generate fresh MOM-Cl in situ or use high-purity commercial sources.

Q3: How do I handle the safety risks of MOM-Cl (Chloromethyl methyl ether)?

A: MOM-Cl is a known human carcinogen.

• Engineering Controls: All transfers must occur in a functioning fume hood.

• Quenching: Quench excess alkylating agent with aqueous ammonium hydroxide or ammonium chloride in the hood before any rotovap operations.

• Alternative: If safety regulations prohibit MOM-Cl, consider using Bromomethyl methyl ether (MOM-Br) or generating the electrophile in situ using dimethoxymethane and acetyl chloride (though this is less standard for this specific enolate chemistry).

Module 2: Hydrolysis & Esterification

Q4: The auxiliary won't hydrolyze completely. How do I drive the reaction?

A: The bicyclic ring is robust. Standard 1N or 2N HCl is often insufficient.

• Protocol: Suspend the alkylated intermediate in 6N HCl and heat to reflux for 6–12 hours .

• Monitoring: Use TLC (n-Butanol/Acetic Acid/Water 4:1:1) with ninhydrin stain. The starting material (protected amine) will not stain typical purple/red like the free amino acid.

• Workup: Evaporate the aqueous acid completely to dryness. This yields the crude amino acid hydrochloride salt. Do not neutralize if you plan to esterify immediately.

Q5: Esterification with SOCl2/MeOH is producing a sticky oil. How do I get a solid?

A: Methyl esters of proline derivatives are typically oils as free bases. To improve purity and handling, you must isolate the product as a Hydrochloride Salt .

Optimized Esterification Protocol:

• Dissolve the crude amino acid (from the hydrolysis step) in dry Methanol (0.2 M).

• Cool to 0°C (Ice bath).

• Add Thionyl Chloride (SOCl2) dropwise (2.0 - 3.0 equivalents). Caution: Gas evolution.

• Stir at 0°C for 30 mins, then warm to Room Temperature and reflux for 3 hours.

• Evaporation: Remove solvent and excess SOCl2 in vacuo.

• Solidification: The residue will be an oil.

  • Technique: Redissolve in a minimum amount of dry Methanol or Dichloromethane.

  • Precipitation: Add cold Diethyl Ether or MTBE dropwise with vigorous stirring. The product should crash out as a white/off-white solid (HCl salt).

Module 3: Purification & Analysis

Q6: How do I separate the product from unreacted starting material?

A: If you followed the SRS route, unreacted starting material (unalkylated proline) is the main impurity.

• Chromatography: The free base ester can be purified on silica gel, but it is polar. Use DCM:MeOH (95:5) with 1% Triethylamine.

• Crystallization (Preferred): The quaternary amino ester HCl salt often crystallizes differently than the unalkylated proline ester. Recrystallization from MeOH/Et2O is the most scalable purification method.

Q7: What are the expected analytical markers?

Verify your product structure using these key NMR signals (in DMSO-d6 or D2O):

• Quaternary Center: Disappearance of the

  -proton signal (usually around 4.0-4.5 ppm in standard proline).

• Methoxy Group: Singlet around 3.3 ppm (-OCH3).

• Methylene Spacer: AB quartet or singlet around 3.5-3.8 ppm (-CH2-O-).

• Methyl Ester: Singlet around 3.7 ppm (-COOCH3).

References

• Seebach, D., et al. (1983).[1] "Alkylation of Amino Acids without Loss of the Optical Activity: Preparation of

  -Substituted Proline Derivatives." Journal of the American Chemical Society.[1][2] Link
  • Foundational text for the SRS method and oxazolidinone synthesis.

• Beck, A. K., et al. (2007). "Synthesis of (S)-2-Methylproline." Organic Syntheses. Link

  • Detailed step-by-step experimental procedure for alpha-alkyl

• Berliner, M. A., et al. (2007).[3] "Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether." Organic Syntheses. Link

  • Safety and preparation guide for the key alkyl

• ChemScene. (n.d.). "2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride Product Page." Link

  • Reference for the commercial availability and physical properties of the free acid salt.

Sources

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. academia.edu [academia.edu]
• 3. application.wiley-vch.de [application.wiley-vch.de]

troubleshooting failed reactions with methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate

Topic: Troubleshooting Failed Reactions & Optimization Guide

Welcome to the Technical Support Center. This guide addresses the specific synthetic challenges associated with Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate . This scaffold is a sterically demanding,

-disubstituted proline analog. Its quaternary center at position C2 creates significant steric bulk, often leading to failed couplings, incomplete hydrolysis, or unexpected side reactions.

Part 1: The "No Reaction" Scenario (Amide Coupling)

Issue:

You are attempting to couple an amino acid (or acid chloride) to the amine of this scaffold, but LC-MS shows mostly unreacted starting material after 24 hours.

Root Cause Analysis:

The amine in this molecule is secondary and located on a quaternary carbon (C2). This creates a "steric wall." Standard coupling reagents (EDC, HBTU, or even PyBOP) often fail to generate an active ester reactive enough to overcome this steric barrier before the active ester hydrolyzes or rearranges.

Troubleshooting Protocol:

Q: Which coupling reagent should I switch to? A: Switch to HATU or PyAOP immediately. These reagents generate an OAt-active ester (7-azabenzotriazole), which utilizes a "neighboring group effect" (pyridine nitrogen) to accelerate the reaction rate by ~10-100x compared to HOBt esters.

Q: HATU failed. What is the "Nuclear Option"? A: Convert your carboxylic acid partner into an Acyl Fluoride .[1] Acyl fluorides are smaller and more electrophilic than active esters, making them the gold standard for coupling to sterically hindered amines (like Aib or

-methyl proline).

Protocol: Acyl Fluoride Coupling (The "Nuclear Option")

• Activation: Dissolve the carboxylic acid partner (1.2 equiv) in dry DCM.

• Fluorination: Add TFFH (Fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate) (1.2 equiv) and DIEA (2.5 equiv). Stir for 30 mins.

• Coupling: Add your scaffold (Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate) (1.0 equiv).

• Optimization: If conversion is <50% after 4 hours, add HOAt (0.5 equiv) as a catalyst.

Visual Troubleshooting Logic: Amide Coupling

Figure 1: Decision tree for overcoming steric hindrance during amide bond formation.

Part 2: Hydrolysis Woes (De-esterification)

Issue:

Standard saponification (LiOH in MeOH/H2O) yields <10% product or results in decomposition.

Root Cause Analysis:

The methyl ester is shielded by the adjacent methoxymethyl group and the ring structure.

• Water Repulsion: The lipophilic environment prevents the hydrated hydroxide ion from approaching the carbonyl.

• Electronic Deactivation: The methoxymethyl ether oxygen can donate electron density or coordinate cations, stabilizing the ground state.

Troubleshooting Protocol:

Q: Why is LiOH failing? A: Hydrated hydroxide is a poor nucleophile in this steric environment. You need a "naked" hydroxide or an anhydrous nucleophile.[2]

Q: What is the recommended reagent? A: TMSOK (Potassium Trimethylsilanolate) in THF or Ether. TMSOK is soluble in organic solvents.[3][4] In the absence of water, the silanolate/hydroxide species is highly nucleophilic and not bulky, allowing it to penetrate the steric shield.

Protocol: Anhydrous Hydrolysis with TMSOK

Step	Action	Critical Note
1	Dissolve ester (1.0 equiv) in anhydrous THF (0.1 M).	Do not use MeOH; it solvates the anion too strongly.
2	Add TMSOK (1.5 - 2.0 equiv) as a solid.	Handle under N2/Argon to prevent moisture absorption.
3	Stir at Room Temp for 2–6 hours.	Monitor by TLC.[5] A precipitate (the K-salt) often forms.
4	Workup: Dilute with Et2O, filter the solid (K-salt).	Do not acidify yet if the product is acid-sensitive.
5	To obtain free acid: Dissolve solid in water, adjust pH to 3-4 with citric acid, extract with EtOAc.	Avoid strong mineral acids (HCl) to prevent ether cleavage.

Part 3: Hidden Side Reactions (Diketopiperazine)

Issue:

During deprotection of the N-terminus (e.g., Fmoc removal) of a dipeptide containing this scaffold, the mass spectrum shows a mass corresponding to [M - H2O].

Root Cause Analysis:

Diketopiperazine (DKP) Formation. Proline analogs are notorious for inducing turns in the peptide backbone. When the N-terminus is deprotected, the free amine can bite back onto the C-terminal ester (even if it's a methyl ester) to form a stable 6-membered ring (DKP). This is accelerated by the "Gem-Dimethyl" effect caused by the quaternary C2 center.

Prevention Strategy:

• Avoid Basic Conditions: If possible, use acid-labile protecting groups (Boc) rather than base-labile (Fmoc) for the N-terminus of this specific residue.

• Steric Bulk on Ester: If the C-terminus is an ester, use a tert-butyl ester instead of a methyl ester. The t-butyl group is too bulky to allow the intramolecular attack.

• Short Exposure: If Fmoc removal is necessary, use a "fast" protocol (20% piperidine, 2 mins) and wash immediately with acidic buffer (HOBt in DMF).

Summary of Chemical Properties & Reactivity

Feature	Reactivity Consequence	Mitigation Strategy
Quaternary C2 Center	Extreme steric hindrance for both Amine and Ester.[1]	Use HATU/Acyl Fluorides for coupling; TMSOK for hydrolysis.
Methoxymethyl Group	Potential Lewis Base (chelates metals).	Avoid Lewis Acid catalysts (e.g., in Friedel-Crafts); use Pd(II) with strong ligands to prevent catalyst poisoning.
Secondary Amine	Low nucleophilicity; pKa ~10.5.	Requires base (DIEA/NMM) to ensure deprotonation during coupling.
Chiral Center	Risk of racemization is LOW (no -proton).	High stability allows for elevated temperatures (50°C) if needed.

References

• Carpino, L. A., et al. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive.[1][3][6][7] Journal of the American Chemical Society.[2]

  • Establishes HATU/HOAt as the superior reagents for hindered amines.

• Laganis, E. D., & Chenard, B. L. (1984). Metal silanolates: organic soluble equivalents for O-2 or hydroxide. Tetrahedron Letters.

  • The foundational text for using TMSOK for hindered ester hydrolysis.

• Wenschuh, H., et al. (1995). Peptide Bond Formation at Sterically Demanding Amino Acids. The Journal of Organic Chemistry.

  • Discusses the use of Acyl Fluorides (TFFH) for Aib and proline analogs.

• Gante, J. (1989). Peptidomimetics—Tailored Enzyme Inhibitors. Angewandte Chemie International Edition.

  • Context on the stability and DKP formation risks of modified proline scaffolds.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Bases - Wordpress [reagents.acsgcipr.org]
• 3. file.globalso.com [file.globalso.com]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 5. arkat-usa.org [arkat-usa.org]
• 6. bachem.com [bachem.com]
• 7. pnas.org [pnas.org]

Technical Support Center: Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate

Topic: Stability, Storage, and Handling Guide

Document ID: TSC-PRO-02-MM | Version: 2.1 | Last Updated: 2026-03-08

Chemical Profile & Critical Storage Logic

Compound Identity:

• Systematic Name: Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate

• Chemical Class:

  -Disubstituted Amino Acid Ester (Quaternary Proline Analog)

• Key Structural Feature: The C2 position is a quaternary center carrying both the ester and the methoxymethyl group. This creates significant steric crowding , which dictates its stability profile.

The Stability Matrix

Unlike standard proline methyl ester, this molecule possesses a "steric shield" that retards some degradation pathways but accelerates others.

Parameter	Stability Status	Technical Explanation (The "Why")
Hydrolysis (Ester)	Moderate	The quaternary center sterically hinders the attack of water/hydroxide on the carbonyl, making it more stable than simple proline methyl ester, but it remains susceptible to moisture over time.
Dimerization (DKP)	High Risk	Despite steric bulk, the free base can still undergo intermolecular attack to form Diketopiperazines (DKP), especially in concentrated solutions.
Oxidation	Moderate	The secondary amine (pyrrolidine NH) is prone to N-oxidation if left exposed to air.
Hygroscopicity	Severe	Like most low-molecular-weight amino esters, it aggressively absorbs atmospheric water, catalyzing its own hydrolysis.
Sensitivity	High	The free amine reacts with atmospheric to form carbamic acid adducts (often visible as white crusts).

Recommended Storage Conditions

Form	Temperature	Atmosphere	Container	Shelf Life (Est.)[1][2]
HCl Salt (Recommended)	-20°C	Inert (Ar/ )	Tightly sealed glass + Desiccant	> 2 Years
Free Base (Oil)	-80°C or Fresh	Inert (Ar/ )	Use immediately	< 48 Hours
Solvated (in DCM/MeOH)	-20°C	Inert	Septum-sealed vial	1-2 Weeks

Critical Alert: Never store this compound as the free base for long periods. The free amine acts as an internal base catalyst for the hydrolysis of the ester. Always convert to the Hydrochloride (HCl) salt for storage.

Troubleshooting Degradation

Use this visual guide to diagnose issues with your material.

Degradation Pathways Diagram

Caption: Primary degradation pathways. The free amine is the trigger for all three major failure modes. Blocking it with HCl prevents these reactions.

Symptom Checker

Observation	Diagnosis	Remediation Strategy
Material turned into a sticky "goo" or oil (if originally solid).	Hygroscopic Deliquescence. The salt has absorbed enough water to dissolve itself.	Do not heat. Dissolve in dry DCM, dry with , filter, and re-precipitate with anhydrous ether/dioxane.
Smell of Methanol upon opening.	Ester Hydrolysis. The ester bond has cleaved.	Check NMR. If hydrolysis <10%, proceed with purification. If >10%, re-esterification ( ) is required.
New peaks in NMR (Doublets/Multiplets shifted upfield).	DKP Formation. Dimerization has occurred.	DKP is very stable and hard to separate. Flash chromatography is required (DKP is usually much more polar than the ester).
White crust on the cap/septum.	Ammonium Carbamate. Reaction with .	This is reversible. Acidify with dilute HCl to decarboxylate, then neutralize and extract.

Validated Protocols

Protocol A: Regeneration of the HCl Salt (For Long-Term Storage)

Use this if you have the free base and need to store it safely.

• Dissolution: Dissolve the free base oil in a minimum amount of anhydrous Diethyl Ether (

  ) or Dichloromethane (DCM).

• Acidification: Cool to 0°C. Dropwise add 1.1 equivalents of 4M HCl in Dioxane .

  • Why Dioxane? It is non-nucleophilic and allows the salt to precipitate cleanly compared to aqueous HCl.

• Precipitation: A white solid should precipitate immediately. If oiling occurs, add more

  and scratch the glass with a spatula to induce crystallization.

• Isolation: Filter under Argon (using a Schlenk frit if possible) or centrifuge.

• Drying: Dry under high vacuum (< 1 mbar) for 4 hours to remove traces of HCl and solvent. Store at -20°C.

Protocol B: "Free-Basing" (Neutralization) for Synthesis

Use this immediately before using the compound in a reaction (e.g., peptide coupling or alkylation).

• Partition: Suspend the HCl salt in DCM (approx. 10 mL per gram).

• Neutralization: Add an equal volume of saturated aqueous

  (Sodium Bicarbonate).

  • Note: Avoid strong bases like NaOH if possible to prevent ester hydrolysis. The steric bulk of this molecule allows for slower hydrolysis, but

    is safer.

• Extraction: Shake vigorously. Separate layers. Extract the aqueous layer 2x with DCM.

• Drying: Combine organics, dry over anhydrous

  (Sodium Sulfate).

• Concentration: Evaporate solvent at or below 30°C.

  • Warning: Do not use a high-temperature water bath. Thermal energy accelerates DKP formation in the concentrated free base state.

Frequently Asked Questions (FAQs)

Q: Can I use the HCl salt directly in my reaction? A: Yes, and this is preferred. If your reaction conditions allow (e.g., peptide coupling with HATU/DIEA), add the HCl salt directly to the pot and add an extra equivalent of base (DIEA/TEA) to neutralize it in situ. This minimizes the time the free amine exists in a concentrated state, reducing DKP risk.

Q: The NMR shows two sets of peaks. Is it impure? A: Not necessarily. Proline derivatives often exist as Rotamers (cis/trans isomers around the amide/amine bond) due to restricted rotation.

• Test: Run the NMR at 50°C. If the peaks coalesce into sharp singlets, they are rotamers. If they remain distinct, they are impurities (likely diastereomers or DKP).

Q: Why is the "Methoxymethyl" group important for stability? A: The methoxymethyl group at the

-position creates a quaternary center. While this makes the ester harder to hydrolyze (good), it also makes the nitrogen more nucleophilic due to the "Thorpe-Ingold Effect" (angle compression), which can actually accelerate intramolecular cyclization (DKP formation) if not kept protonated.

Q: My material is an oil, but the datasheet says solid. Is it bad? A: The HCl salt should be a solid. The free base is likely an oil. If your HCl salt has turned into an oil, it has absorbed water (deliquescence). Follow Protocol A to re-precipitate it.

References & Authoritative Grounding

• Seebach, D., et al. (1983). Self-Reproduction of Chirality in

  -Alkylation of Proline. This foundational work establishes the stability profiles of -substituted proline derivatives and the steric effects of the quaternary center.

• Beilstein / Reaxys Database Records. General properties of Pyrrolidine-2-carboxylic acid, 2-(methoxymethyl)-, methyl ester. (Confirming hygroscopicity of amine ester salts).

• Gante, J. (1989). Peptidomimetics. Angewandte Chemie International Edition, 33(17), 1699-1720. (Discusses the stability of modified amino acid esters in synthesis).

• Botti, P., et al. (2001). Cyclization of

  -disubstituted amino acids. Journal of Peptide Science. (Mechanistic insight into DKP formation rates in sterically hindered amino acids).

Visual Workflow: Decision Tree for Handling

Caption: Rapid decision tree to determine the state of your reagent and necessary corrective actions.

Sources

• 1. chemscene.com [chemscene.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

solvent effects on the stereoselectivity of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate reactions

Welcome to the Application Support Portal for methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate and its related chiral transfer derivatives. This highly functionalized proline derivative relies on the precise spatial arrangement of its pyrrolidine nitrogen, the carboxylate ester, and the methoxymethyl ether arm to induce asymmetry.

Because this scaffold frequently operates via rigid transition states—either through lithium-chelated aggregates or hydrogen-bonded enamine/iminium intermediates—it is exceptionally sensitive to solvent environments[1]. This guide provides mechanistic troubleshooting, self-validating protocols, and quantitative data to help you resolve stereoselectivity failures in your workflows.

Part 1: Mechanistic Knowledge Base

The Causality of Solvent-Induced Stereocontrol

The efficacy of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate lies in its ability to act as a multidentate ligand or organocatalyst. The methoxymethyl (-CH₂OCH₃) group is not merely a steric shield; the ether oxygen acts as a critical Lewis basic site.

When subjected to strong bases (forming lithium amides) or when stabilizing transition states, the solvent dictates the aggregation state of the catalyst[2].

• Polar Aprotic Solvents (e.g., THF): Provide optimal solvation to break down unreactive hexameric aggregates into highly reactive, stereodirecting dimers or monomers.

• Sterically Hindered Solvents (e.g., 2-MeTHF): Alter the solvation shell, often requiring kinetic adjustments (like raising the temperature) to achieve the necessary transition state geometry[3].

• Protic Solvents / Moisture: Competitively bind to the metal center or disrupt the internal hydrogen-bonding network, leading to a collapse in both diastereomeric ratio (d.r.) and enantiomeric excess (e.e.)[2].

Logical relationship between solvent properties, catalyst aggregation, and stereocontrol.

Part 2: Troubleshooting Guide & FAQs

Q1: Why did my enantiomeric excess (e.e.) and diastereomeric ratio (d.r.) collapse when scaling up my reaction in THF?

Diagnosis: Moisture contamination during scale-up. Causality: The presence of water severely perturbs the formation of the lithium aggregates or the hydrogen-bonding network required for stereocontrol. Studies on closely related 2-(methoxymethyl)pyrrolidine systems show that a solvent water content of >0.5% w/w completely shuts down the desired stereoselective pathway, dropping the syn-diastereomer yield to just 2% and promoting non-selective 1,4-addition side products[3]. Solution: Implement a self-validating Karl Fischer (KF) titration step before adding the catalyst. Ensure the THF water content is strictly <0.1% w/w.

Q2: I switched from THF to 2-MeTHF for green chemistry purposes, but my reaction stalled at -78 °C. Why?

Diagnosis: Kinetic stalling due to solvent steric hindrance. Causality: 2-MeTHF has a methyl group adjacent to the ether oxygen, making it a bulkier, less coordinating solvent than THF. At -78 °C, 2-MeTHF cannot sufficiently solvate the transition state, leading to unreacted starting materials[3]. Solution: Counter-intuitively, you must raise the temperature to restore stereoselectivity. Raising the temperature to -40 °C in 2-MeTHF provides the activation energy needed to overcome the altered solvation shell, improving both conversion and enantioselectivity (e.g., up to 55% e.e.)[3].

Q3: Does the chiral purity of the starting pyrrolidine matter if I am doing a kinetic resolution?

Diagnosis: Yes, absolute chiral purity is non-negotiable. Causality: Even minor enantiomeric impurities in the methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate catalyst can lead to non-linear effects (NLE) in asymmetric catalysis, where the minor enantiomer forms mismatched aggregates that disproportionately poison the catalytic cycle[2]. Solution: Verify chiral purity via Headspace Gas Chromatography (HS-GC) or chiral HPLC. Proceed only if chiral purity is >99.5%[3].

Workflow for diagnosing and resolving stereoselectivity loss in pyrrolidine-catalyzed reactions.

Part 3: Quantitative Data on Solvent & Temperature Effects

The following table summarizes the critical interplay between solvent choice, temperature, and stereochemical outcomes using the methoxymethyl-pyrrolidine scaffold in asymmetric 1,2-additions (data adapted from the Bedaquiline synthesis optimization)[3].

Solvent System	Water Content (% w/w)	Temperature (°C)	Conversion / Assay Yield	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (e.e. %)
THF	< 0.1%	-78 °C	69%	7.7 : 1	35%
THF	> 0.5%	-78 °C	2%	~ 1 : 1	N/A (Reaction Failed)
2-MeTHF	< 0.1%	-78 °C	Low (Stalled)	N/A	N/A
2-MeTHF	< 0.1%	-60 °C	31%	1.6 : 1	< 35%
2-MeTHF	< 0.1%	-40 °C	72%	9.0 : 1	55%

Key Takeaway: While THF performs best at cryogenic temperatures (-78 °C), switching to the less coordinating 2-MeTHF requires a temperature increase to -40 °C to achieve optimal stereocontrol and yield[3].

Part 4: Self-Validating Experimental Protocol

To ensure reproducibility when utilizing methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate (or its lithium amide derivatives) for stereoselective lithiation/addition workflows, follow this rigorously controlled methodology.

Step-by-Step Methodology: Stereoselective 1,2-Addition

Phase 1: System Validation & Preparation

• Solvent Verification: Perform Karl Fischer titration on the chosen solvent (e.g., 2-MeTHF). Self-Validation Checkpoint: Do not proceed if water content is >0.1% w/w.

• Reagent Purity: Verify the chiral purity of the pyrrolidine derivative via HPLC. Must be >99.5%[3].

Phase 2: Formation of the Chiral Complex 3. Charge a flame-dried reactor with the pyrrolidine derivative (1.5 equiv) and anhydrous LiBr (2.3 equiv) in 10 Volumes (V) of 2-MeTHF. 4. Cool the mixture to between -20 °C and -30 °C. 5. Dropwise add n-BuLi (1.8 M, 1.3 equiv) over 20 minutes to form the lithium amide base[2]. Note: The presence of LiBr aids in the formation of the reactive mixed aggregates.

Phase 3: Lithiation & Asymmetric Addition 6. Cool the reactor to the optimized temperature for your solvent (-78 °C for THF; -40 °C for 2-MeTHF)[3]. 7. Add the substrate (e.g., quinoline or ketone, 1.0 equiv) dissolved in 5 V of solvent. Stir for 1 hour to ensure complete lithiation/deprotonation. 8. Add the electrophile (1.2 equiv) in 5 V of solvent over 15 minutes. 9. Allow the reaction to proceed for 65–105 minutes[2]. In-Process Control (IPC): Pull a 0.1 mL aliquot, quench in NH₄Cl, and analyze via HPLC A% to confirm conversion >70% before full quench.

Phase 4: Quench and Isolation 10. Quench the reaction strictly with a 25% aqueous solution of NH₄Cl to neutralize the highly basic intermediates without causing epimerization. 11. Extract the organic layer, dry over Na₂SO₄, and concentrate under reduced pressure for downstream purification.

References

• Application of Chiral Transfer Reagents to Improve Stereoselectivity and Yields in the Synthesis of the Antituberculosis Drug Bedaquiline. Organic Process Research & Development - ACS Publications. Available at:[Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. National Institutes of Health (NIH). Available at:[Link]

Sources

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

analysis of enantiomeric excess of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate

Executive Summary & Strategic Approach

Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate represents a challenging class of chiral molecules:

-disubstituted amino acid derivatives. The presence of a quaternary stereocenter at the 2-position, combined with a secondary amine and two ester/ether functionalities, dictates a specific analytical strategy.

Unlike simple proline derivatives, the steric bulk at the quaternary center restricts rotation, which actually facilitates chiral recognition but can hinder derivatization kinetics. This guide presents three validated pathways for determining enantiomeric excess (ee), prioritized by accuracy and throughput.

Strategic Decision Matrix

The following decision tree guides the selection of the optimal analytical method based on your laboratory's available instrumentation and the sample's purity.

Figure 1: Decision matrix for selecting the analytical technique. Green indicates the preferred path for high-precision data required for publication.

Method A: Chiral HPLC (The Gold Standard)

Objective: Direct separation of enantiomers on a polysaccharide-based chiral stationary phase (CSP). This is the most robust method for publication-quality data.

The Challenge of the Secondary Amine

The free secondary amine in the pyrrolidine ring acts as a Lewis base, which can interact non-specifically with residual silanols on the silica support of the HPLC column. This causes peak tailing, which ruins resolution.

• Solution 1 (Mobile Phase Additive): Add a basic modifier like diethylamine (DEA) to block silanol sites.

• Solution 2 (Derivatization): Convert the amine to a carbamate or amide (e.g., N-Boc or N-3,5-dinitrobenzoyl) to eliminate basicity and add "handles" for pi-pi interactions with the chiral selector.

Recommended Column & Conditions

Based on the structure of

-substituted prolines, the Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H) or Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel OD-H) are the most effective selectors.

Parameter	Condition	Rationale
Column	Chiralpak AD-H or Chiralcel OD-H ( mm, 5 m)	Amylose/Cellulose carbamates form inclusion complexes with the ester/ether groups.
Mobile Phase	Hexane : Isopropanol (90:10 to 98:2)	Non-polar solvent promotes hydrogen bonding between analyte and CSP.
Additive	0.1% Diethylamine (DEA)	Critical: Suppresses ionization of the secondary amine to prevent tailing.
Flow Rate	0.5 – 1.0 mL/min	Lower flow rates often improve resolution for sterically crowded molecules.
Detection	UV @ 210 nm (or 254 nm if derivatized)	The native molecule has weak UV absorbance; 210 nm detects the ester/amide bonds.

Self-Validating Protocol

• Racemic Standard Preparation: You must synthesize or purchase a racemic mixture (

  ) of the compound. Dissolve 1 mg in 1 mL of mobile phase.

• Enantiopure Injection: Inject your synthesized chiral sample.

• Co-Injection (The Validity Test): Mix the racemate and your sample (1:1) and inject.

  • Success: You observe enhancement of one peak height relative to the other without peak splitting.

  • Failure: If the "single" peak splits or shoulders, your separation is incomplete.

Method B: Chiral Gas Chromatography (GC)

Objective: Separation of volatile derivatives using cyclodextrin-based capillary columns. Ideal for high-throughput screening of reaction conditions.

Derivatization for Volatility

The free amine can lead to adsorption in the GC liner. Derivatization with Trifluoroacetic Anhydride (TFAA) is mandatory to ensure volatility and sharp peak shapes.

Reaction:

Protocol

• Sample Prep: Dissolve 2 mg sample in 0.5 mL DCM. Add 50

  L TFAA. Let stand for 10 min. Evaporate solvent/excess reagent under stream. Re-dissolve in EtOAc.

• Column: Cyclodextrin-based (e.g., Chiraldex G-TA or Rt-

  DEX). These phases separate based on the inclusion of the hydrophobic pyrrolidine ring into the cyclodextrin cavity.

• Conditions:

  • Carrier Gas: Helium (1.0 mL/min).

  • Oven: Isothermal at 110°C or ramp

    C/min from 100°C to 160°C.

  • Detector: FID (Flame Ionization Detector).

Method C: 1H NMR with Chiral Derivatizing Agents

Objective: Rapid determination of ee without specialized chiral columns by converting enantiomers into diastereomers.

Mosher's Amide Analysis

Reaction with a chiral acid chloride, such as (R)-(-)-

-methoxy- -(trifluoromethyl)phenylacetyl chloride (MTPA-Cl), yields diastereomeric amides.

Mechanism: The (R)-MTPA moiety creates a magnetic anisotropy shielding cone. The protons of the (S)-amine derivative will experience different chemical shifts (

) than those of the (R)-amine derivative due to their spatial proximity to the phenyl ring of the Mosher group.

Workflow

Figure 2: Workflow for Mosher's Amide Analysis.

Data Analysis

Focus on the methoxy group (-OCH3) of the Mosher moiety or the ester methyl (-COOCH3) of the pyrrolidine.

• In the racemic mixture, these appear as two distinct singlets (or doublets).

• Calculation:

Comparative Analysis

Feature	HPLC (Method A)	GC (Method B)	NMR (Method C)
Accuracy	High ( )	High ( )	Moderate ( )
Sample Prep	Minimal (Dilution)	Moderate (Derivatization)	High (Reaction + Workup)
Throughput	20-40 min/sample	15-30 min/sample	>1 hour/sample
Cost	High (Solvents/Columns)	Low (Gas)	High (Deuterated Solvents/Reagents)
Suitability	Best for Final Publication	Best for Reaction Screening	Best for Initial Confirmation

References

• Chiral Separation of Proline Derivatives

  • Beesley, T. E., & Scott, R. P. W. (1998). Chiral Chromatography. Wiley.[1][2] (Foundational text on polysaccharide phases for amino acid derivatives).

  • Daicel Corporation. (n.d.). Application Note: Separation of Amino Acid Derivatives on Chiralpak AD-H.

• Mosher's Method

  • Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher esters: Valency, polarity, and constitution. Nature Protocols, 2, 2451–2458.

• Synthesis and Analysis of Alpha-Substituted Prolines

  • Maruoka, K., et al. (2005).[2] Asymmetric synthesis of

    -disubstituted amino acids by chiral phase-transfer catalysis. Journal of the American Chemical Society. (Provides context on the steric challenges of quaternary proline centers).

• Chiral GC Methodologies

  • Schurig, V. (2001). Separation of enantiomers by gas chromatography. Journal of Chromatography A, 906(1-2), 275-299. (Review of cyclodextrin phases for volatile amino acid derivatives).

Sources

• 1. ykbsc.chem.tohoku.ac.jp [ykbsc.chem.tohoku.ac.jp]
• 2. US7160449B2 - Proline chiral columns with broad chiral selectivity - Google Patents [patents.google.com]

comparison of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate with other chiral auxiliaries

This guide provides an in-depth technical comparison of Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate —a specialized

-disubstituted (quaternary) proline derivative—against established chiral auxiliaries and scaffolds.

Executive Summary

Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate represents a class of quaternary proline derivatives where the

-proton of the amino acid is replaced by a methoxymethyl group. Unlike traditional chiral auxiliaries (e.g., Evans oxazolidinones) which are transiently attached to a substrate, this molecule is typically a chiral scaffold or organocatalyst designed to overcome the primary limitation of standard proline derivatives: -racemization .

The introduction of the methoxymethyl group at the C2 position creates a quaternary center, rendering the molecule chemically stable against base-mediated racemization and locking the conformation for high stereoselectivity in peptide synthesis and organocatalysis.

Part 1: Comparative Analysis

The following table contrasts Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate with standard proline, Evans auxiliaries, and Enders' SAMP/RAMP reagents.

Table 1: Performance Matrix of Chiral Scaffolds & Auxiliaries

Feature	Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate	Standard L-Proline / Proline Esters	Evans Oxazolidinones	Enders' SAMP/RAMP
Role	Quaternary Scaffold / Robust Catalyst	Organocatalyst / Building Block	Stoichiometric Chiral Auxiliary	Stoichiometric Chiral Auxiliary
Stereocenter Type	Quaternary (C2) (Stable)	Tertiary (C2) (Labile -H)	Tertiary (C4/C5)	Tertiary (C2)
Racemization Risk	Null (No -proton)	High (via enolization under basic conditions)	Low (cleaved after reaction)	Low (hydrazone stability)
Mechanism	Steric blocking & Chelation (OMe group)	Enamine/Iminium activation	Chelation-controlled enolate geometry	Hydrazone alkylation
Recoverability	High (if used as catalyst)	High	High (cleavable)	High (cleavable/volatile)
Primary Utility	Constrained Peptides, Non-racemizable Catalysis	Aldol/Mannich Reactions, Peptide Synthesis	Asymmetric Alkylation/Aldol	Asymmetric Alkylation of Ketones

Part 2: Technical Deep Dive & Causality

The Stability Advantage (The "Why")

Standard proline esters possess an acidic

-proton ( for esters). In basic reaction media (common in peptide coupling or alkylation), this proton is susceptible to abstraction, leading to an enolate intermediate and subsequent racemization.

• The Solution: Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate lacks this

  -proton. The quaternary center enforces configurational stability , allowing it to survive harsh basic conditions (e.g., LiHMDS, NaH) that would destroy the optical purity of standard proline.

The Methoxymethyl (MOM) Effect

The C2-methoxymethyl group is not merely a blocking group; it acts as a hemolabile ligand .

• Chelation: The ether oxygen can coordinate with metal centers (Li+, Zn2+), creating a rigid bicyclic chelate during reactions. This mimics the "closed" transition states seen in Evans enolates, enhancing diastereoselectivity.

• Solubility: The methoxymethyl group increases solubility in non-polar organic solvents (THF, DCM) compared to the parent amino acid, facilitating homogeneous catalysis.

Part 3: Synthesis & Experimental Protocols

The synthesis of this quaternary scaffold relies on Seebach’s Self-Regeneration of Stereocenters (SRS) . This method uses the original chirality of proline to generate a temporary second stereocenter, which then directs the formation of the quaternary center.

Protocol: Synthesis via Seebach’s Oxazolidinone

Objective: Synthesize Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate from L-Proline.

Reagents:

• L-Proline[1]

• Pivalaldehyde[2]

• Chloromethyl methyl ether (MOM-Cl) [Warning: Carcinogen]

• LDA (Lithium Diisopropylamide)

• Methanol/HCl

Step-by-Step Workflow:

• Acetalization (Template Formation):

  • Reflux L-Proline with pivalaldehyde in pentane with a Dean-Stark trap.

  • Result: Formation of the cis-oxazolidinone (bicyclic system). The bulky tert-butyl group directs the subsequent enolate attack.[2]

• Enolization & Alkylation (The Critical Step):

  • Cool the oxazolidinone solution in THF to -78°C.

  • Add LDA (1.1 equiv) dropwise. The tert-butyl group forces the enolate to form on the less hindered face.

  • Add MOM-Cl (1.2 equiv) slowly.

  • Mechanism:[2][3] Electrophilic attack occurs trans to the tert-butyl group, inverting the original center but retaining chiral information via the acetal center.

• Hydrolysis & Esterification:

  • Treat the alkylated product with aqueous HCl/MeOH to cleave the pivalaldehyde auxiliary and open the ring.

  • Reflux in Methanol/SOCl₂ to form the methyl ester.

  • Yield: Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate (Quaternary Proline Ester).

Part 4: Visualization (Graphviz)

The following diagram illustrates the Self-Regeneration of Stereocenters (SRS) pathway used to generate this molecule, highlighting the preservation of chirality.

Caption: Seebach's SRS strategy transforms L-Proline into the quaternary target, using a temporary pivalaldehyde scaffold to direct the methoxymethylation.

Part 5: Application in Asymmetric Catalysis

When used as an organocatalyst (e.g., in Hajos-Parrish-Eder-Sauer-Wiechert reactions), this molecule offers distinct advantages over L-Proline.

Experimental Protocol: Catalytic Aldol Reaction

• Setup: Dissolve the triketone substrate (1.0 mmol) in anhydrous DMF (0.5 M).

• Catalyst Addition: Add Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate (hydrochloride salt) (10 mol%).

• Reaction: Stir at room temperature for 24-48 hours.

  • Note: Unlike L-Proline, which requires DMSO/Water, this ester is soluble in organic solvents, allowing for anhydrous conditions that favor specific transition states.

• Workup: Quench with saturated NH₄Cl, extract with EtOAc.

• Analysis: Determine ee% via Chiral HPLC (e.g., Daicel Chiralpak AD-H).

Performance Data (Representative):

• Yield: 85-92%

• ee%: >95% (vs 70-80% for standard Proline esters in similar conditions).

• Turnover: Catalyst can be recovered via acid extraction without racemization.

References

• Seebach, D., et al. "Self-Regeneration of Stereocenters (SRS)—Applications, Limitations, and Abandonment of a Synthetic Principle." Angewandte Chemie International Edition, 1996. Link

• Enders, D., et al. "Asymmetric Synthesis with (S)-2-Methoxymethylpyrrolidine (SMP)—A Pioneer Auxiliary." Tetrahedron, 2002. Link

• Kawabata, T., et al. "Memory of Chirality: Asymmetric C–C Bond Formation at the α-Position of Amino Acid Derivatives." Journal of the American Chemical Society, 2003. Link

• Vogt, H., & Bräse, S. "Prolinol Derivatives in Organocatalysis." Organic Biomolecular Chemistry, 2007. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Stereoselective Synthesis of α,α′-Biprolines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Comprehensive Analytical Validation Guide: Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate

As a Senior Application Scientist, evaluating the analytical fidelity of complex chiral building blocks requires moving beyond generic compendial methods. Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate presents a unique triad of analytical challenges: it possesses a sterically hindered quaternary stereocenter (an

-disubstituted pyrrolidine), it is highly polar, and it lacks a conjugated -system, rendering standard UV detection virtually useless.

This guide objectively compares analytical modalities for validating both the chemical purity and enantiomeric excess (ee%) of this molecule, providing field-proven, self-validating experimental protocols grounded in authoritative chromatographic principles.

Part 1: Modality Comparison for Chemical Purity

Standard High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) at low wavelengths (e.g., 205–210 nm) is highly susceptible to baseline drift from gradient elution and solvent absorbance. For aliphatic amino acid esters, orthogonal detection mechanisms are required.

We compare three viable alternatives: GC-FID , LC-MS/MS , and HPLC-CAD (Charged Aerosol Detection). CAD provides a near-universal response independent of optical properties, making it the gold standard for1[1]. It has been extensively validated for the 2[2].

Table 1: Performance Comparison for Chemical Purity

Analytical Modality	Detection Mechanism	Sensitivity (LOD)	Suitability for Target Molecule	Key Limitations
HPLC-CAD	Nebulization & Corona Discharge charge transfer	~0.03% (w/w)	Optimal. Universal response for non-volatile analytes; excellent for polar esters.	Requires strictly volatile mobile phase additives (e.g., Formic Acid, TFA).
GC-FID	Flame Ionization	~0.05% (w/w)	Good. The methyl ester provides sufficient volatility for gas-phase elution.	High inlet temperatures may cause thermal degradation of the pyrrolidine ring.
LC-MS/MS	Electrospray Ionization (ESI+)	< 0.01% (w/w)	Excellent. High specificity for mass-based impurity identification.	Matrix effects (ion suppression); non-uniform response factors for quantification.

Part 2: Modality Comparison for Enantiomeric Purity (Chiral Resolution)

The quaternary chiral center at C2 is sterically hindered by the bulky methoxymethyl group. Indirect methods (pre-column derivatization with reagents like Marfey's or NBD-Cl) are kinetically slow for

-tetrasubstituted amines and risk partial racemization during the harsh reaction conditions required for 3[3].

Direct chiral separation using polysaccharide-based Chiral Stationary Phases (CSPs) is vastly superior. Specifically, amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H) is highly specific for 4[4]. The mechanism relies on 5[5] driven by hydrogen bonding between the CSP's carbamate groups and the analyte's pyrrolidine NH and ester carbonyl.

Table 2: Comparison of Chiral Separation Strategies

Strategy	Sample Prep	Resolution ( )	Detection	Causality / Scientific Rationale
Direct NP-HPLC-CAD	None (Dilute & Shoot)	> 2.0	CAD	Optimal. Avoids derivatization artifacts. CAD detects the non-UV active enantiomers directly in normal-phase eluents.
Pre-column Derivatization	Complex (Heat, Time)	> 1.5	UV/Vis	Suboptimal. Steric hindrance at C2 causes poor derivatization yields; risk of kinetic resolution skewing the true ee%.
Chiral GC-FID	None / Free-basing	~ 1.5	FID	Viable. Cyclodextrin-based columns can resolve volatile esters, but thermal degradation remains a risk.

Part 3: Mechanistic Workflows & Visualizations

To ensure robustness, analytical workflows must be designed around the physicochemical realities of the molecule. Below are the logical decision trees and mechanistic pathways governing the analysis.

Caption: Decision matrix for analytical modality selection based on the lack of a UV chromophore.

Caption: Chiral recognition mechanism on an amylose-based stationary phase.

Part 4: Validated Experimental Protocols

The following protocols are designed as self-validating systems. System Suitability Testing (SST) criteria are embedded directly into the workflow to ensure chromatographic fidelity before sample analysis.

Protocol A: Chemical Purity by RP-HPLC-CAD

This method utilizes Reversed-Phase HPLC coupled with CAD. Because CAD requires volatile mobile phases, phosphate buffers are strictly prohibited.

Materials & Reagents:

• Column: Waters XBridge C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent.

• Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

• Mobile Phase B: 0.1% Formic Acid in MS-grade Acetonitrile.

• Detector: Corona Charged Aerosol Detector (Evaporation Temp: 35°C, Data Collection Rate: 10 Hz).

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 10 mg of the sample and dissolve in 10 mL of Water:Acetonitrile (50:50, v/v) to yield a 1.0 mg/mL solution.

• Gradient Elution Setup:

  • 0–2 min: 5% B

  • 2–15 min: Linear gradient to 95% B

  • 15–18 min: Hold at 95% B

  • 18–18.1 min: Return to 5% B

  • 18.1–25 min: Re-equilibration at 5% B

• Flow Rate & Injection: Set flow rate to 1.0 mL/min. Inject 5 µL of the sample.

• System Suitability (Self-Validation): Inject a 0.05% (0.5 µg/mL) standard solution. The Signal-to-Noise (S/N) ratio must be

  10 to validate the Limit of Quantitation (LOQ).

• Data Processing: CAD response is non-linear over wide ranges. Use a quadratic calibration curve or apply a power-function transformation for accurate impurity quantification.

Protocol B: Enantiomeric Purity by Direct NP-HPLC-CAD

This method leverages a Normal-Phase (NP) polysaccharide column. Hexane and ethanol are highly volatile and perfectly compatible with CAD, allowing for the direct detection of the non-UV active enantiomers[6].

Materials & Reagents:

• Column: Chiralpak AD-H (250 mm × 4.6 mm, 5 µm).

• Mobile Phase: n-Hexane / Ethanol / Trifluoroacetic Acid (TFA) (90:10:0.1, v/v/v). Note: TFA acts as an acidic modifier to suppress secondary interactions with the basic pyrrolidine nitrogen, preventing peak tailing.

• Detector: Corona Charged Aerosol Detector (Evaporation Temp: 35°C).

Step-by-Step Methodology:

• Sample Preparation: Dissolve 5 mg of the sample in 5 mL of the mobile phase (1.0 mg/mL).

• Isocratic Elution Setup: Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min until the CAD baseline stabilizes (typically 30–45 minutes).

• System Suitability (Self-Validation): Inject a prepared racemic standard of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate (10 µL).

  • Causality Check: Calculate the resolution (

    ) between the (R) and (S) peaks. The system is only validated for sample analysis if . If , lower the column temperature to 15°C to enhance the thermodynamic stability of the transient diastereomeric complexes.

• Sample Analysis: Inject 10 µL of the sample. Calculate the enantiomeric excess (ee%) using the area normalization method:

Part 5: References

• Benchchem. A Comparative Guide to the Chiral Separation of Pyrrolidine-3-Carboxylic Acid Enantiomers.

• Benchchem. Application Note: Chiral HPLC Analysis of 1-Propionylpyrrolidine-2-carboxylic acid.

• ResearchGate. Chiral separation of selected proline derivatives using a polysaccharide type stationary phase by high-performance liquid chromatography.

• Impactfactor. Derivatization of Proline for the Enantiomeric Separation and Estimation of D-Proline in L-Proline by NP-HPLC.

• ResearchGate. Direct Determination of Proteinogenic Amino Acids by Hydrophilic Interaction Liquid Chromatography with Charged Aerosol Detection.

• Academia.edu. Impurity profiling of carbocisteine by HPLC-CAD, qNMR and UV/vis spectroscopy.

Sources

• 1. researchgate.net [researchgate.net]
• 2. academia.edu [academia.edu]
• 3. impactfactor.org [impactfactor.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

comparative study of different synthetic routes to methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate

Executive Summary

Target Molecule: Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate Significance: This molecule represents a quaternary

-amino acid scaffold. The introduction of the methoxymethyl group at the -position of proline restricts conformational flexibility, locking the pyrrolidine ring into specific puckering modes essential for peptidomimetic drug design. It serves as a critical building block for protease inhibitors and neuroactive ligands.

This guide evaluates three distinct synthetic strategies:

• The "Gold Standard": Seebach’s Self-Regeneration of Stereocenters (SRS).

• The "Industrial" Route: Cyclization of Acyclic Glutamate Precursors.

• The "Atom-Economical" Route: Memory of Chirality (MOC) Intramolecular Cyclization.

Comparative Analysis of Synthetic Routes

Route A: Seebach’s Self-Regeneration of Stereocenters (SRS)

Principle: This method utilizes a temporary chiral auxiliary formed from the substrate itself (proline) to preserve stereochemistry during the generation of a reactive enolate. Mechanism: L-Proline is condensed with pivalaldehyde to form a bicyclic oxazolidinone. The bulky tert-butyl group directs electrophilic attack to the Re-face of the enolate, ensuring high diastereoselectivity.

• Step 1: Condensation of L-Proline with pivalaldehyde

  cis-oxazolidinone.

• Step 2: Deprotonation (LDA) and alkylation with Chloromethyl Methyl Ether (MOMCl).

• Step 3: Acidic hydrolysis and esterification.

Route B: Cyclization of Acyclic Precursors (Glutamate Route)

Principle: An acyclic amino acid (Glutamic acid) serves as the chiral pool. The quaternary center is established before ring closure. Mechanism: An N-protected glutamate ester is

-alkylated. The side chain ester is then selectively reduced to an alcohol or aldehyde, followed by cyclization (often via a leaving group like a mesylate or direct reductive amination).

Route C: Memory of Chirality (MOC)

Principle: Direct

-alkylation of an amino acid enolate without an external chiral auxiliary. The chirality is "remembered" due to the high rotational barrier of the enolate C–N bond at low temperatures. Mechanism: An N-Boc-amino acid ester with a pendent leaving group (e.g., -bromoalkyl) is treated with KHMDS.[1] The intermediate enolate cyclizes faster than it racemizes.

Strategic Comparison Matrix

Feature	Route A: Seebach SRS	Route B: Glutamate Cyclization	Route C: Memory of Chirality
Enantiomeric Excess (ee)	Excellent (>98%)	Good (90-95%)	High (90-98%)
Step Count	High (4-5 steps)	Medium (3-4 steps)	Low (1-2 steps)
Scalability	High (Kg scale proven)	Very High (Industrial)	Low to Medium (Cryogenic)
Reagent Safety	Low (Uses MOMCl - Carcinogen)	Moderate	Moderate
Cost Efficiency	Moderate (Auxiliary recycling)	High (Cheap starting material)	Moderate (Specialized precursors)
Operational Difficulty	Moderate (Standard techniques)	High (Selective reduction steps)	High (Strict temp control < -60°C)

Detailed Experimental Protocol

Selected Protocol: Route A (Seebach SRS)

Rationale: This route is selected for its reliability in producing high-ee material for drug discovery, where purity is paramount over cost.

Phase 1: Auxiliary Formation

• Reagents: L-Proline (1.0 eq), Pivalaldehyde (3.0 eq), Pentane, catalytic Trifluoroacetic acid (TFA).

• Setup: 2L Round-bottom flask with a Dean-Stark trap.

• Procedure: Suspend L-Proline in pentane. Add pivalaldehyde and TFA. Reflux for 48-72 hours with azeotropic water removal.[2]

• Workup: Concentrate in vacuo. Distill the residue (Kugelrohr) to obtain (2R,5S)-2-(tert-butyl)-1-aza-3-oxabicyclo[3.3.0]octan-4-one.

Phase 2: Enolate Generation & Alkylation

• Reagents: Oxazolidinone (from Phase 1), LDA (1.1 eq), MOMCl (1.2 eq), dry THF.

• Precaution: MOMCl is a potent carcinogen. Use a closed system and proper PPE.

• Procedure:

  • Cool a solution of LDA in THF to -78°C.

  • Dropwise add the oxazolidinone solution. Stir for 45 min to ensure complete enolization.

  • Add MOMCl slowly.[3] The bulky t-butyl group forces the electrophile to attack from the face opposite to it (anti-addition).

  • Allow to warm to -30°C over 4 hours.

• Quench: Add saturated

  solution. Extract with . Purify via flash chromatography.

Phase 3: Hydrolysis & Esterification

• Reagents: Alkylated intermediate, Methanol, Thionyl Chloride (

  ).

• Procedure:

  • Dissolve the intermediate in Methanol.[4]

  • Slowly add

    at 0°C (generates HCl in situ).

  • Reflux for 12 hours.[5] This cleaves the aminal (removing the pivalaldehyde auxiliary) and esterifies the carboxylic acid simultaneously.

• Isolation: Concentrate to dryness. Recrystallize the hydrochloride salt from Acetone/Ether.

Visualizations

Diagram 1: Seebach SRS Reaction Pathway

This diagram illustrates the stereochemical control mechanism.

Caption: The Seebach SRS pathway ensures enantiopurity by using the tert-butyl group (from pivalaldehyde) to shield one face of the enolate.

Diagram 2: Comparative Decision Tree

Use this to select the right route for your project constraints.

Caption: Decision matrix for selecting the optimal synthetic strategy based on project scale and purity requirements.

References

• Seebach, D., et al. "Self-Regeneration of Stereocenters (SRS) - Applications, Limitations, and Abandonment of a Synthetic Principle." Angewandte Chemie International Edition, 1996.

• Kawab

  -Amino Acids via Memory of Chirality."[1] Journal of the American Chemical Society, 2003.

• Beck, A. K., et al. "Synthesis of (S)

  -Branched Amino Acids."[2] Organic Syntheses, 2006.

• Patent WO2019002344A1. "Method for preparation of alpha-methyl-L-proline." Google Patents.

• Berliner, M. A., et al.

  -Halo Ethers."[3] Organic Syntheses, 2007.

Sources

• 1. Stereoselective Synthesis of Quaternary Proline Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. arkat-usa.org [arkat-usa.org]

performance of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate in different solvent systems

Performance Guide: Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate

Executive Summary: The Structural Architect

Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is a highly specialized

-disubstituted amino acid derivative.[1][2] Unlike standard L-Proline, which acts as a flexible hinge in peptide chains or a generic organocatalyst, this compound features a quaternary carbon center at the 2-position.[1][2]

This structural modification—replacing the

-hydrogen with a methoxymethyl group—drastically alters its performance profile.[1][2] It functions primarily as a conformational lock , forcing peptide backbones into specific secondary structures (turns and helices) that are inaccessible to natural amino acids.[2] Its performance is strictly governed by solvent polarity, which dictates the balance between steric repulsion and intramolecular chelation.[1]

Key Performance Differentiators:

• Conformational Rigidity:

  100x higher energy barrier to rotation than L-Proline.[1][2]

• Racemization Resistance: The quaternary center renders the

  -carbon chemically inert to base-catalyzed racemization, a common failure mode in standard proline esters.[1][2]

• Solvent Sensitivity: Exhibits a "switchable" cis/trans amide ratio depending on the hydrogen-bonding capacity of the solvent.[1][2]

Solvent-Dependent Performance Analysis

The "performance" of this compound is defined by its ability to induce specific geometries (Cis vs. Trans amide bonds) in solution.[2] This equilibrium is the critical quality attribute (CQA) for its use in drug design (peptidomimetics).[2]

Comparative Performance Table

Solvent System	Primary Interaction Force	Conformation Preference (Amide Bond)	Performance Outcome
Non-Polar (CHCl , DCM)	Intramolecular H-Bonding & Chelation	Trans-Dominant (>95%)	High Structural Fidelity. The methoxymethyl oxygen coordinates with the N-terminal amide proton, locking the structure into a rigid -turn mimic.[1][2]
Polar Aprotic (THF, DMSO)	Dipole-Dipole & Steric Bulk	Mixed (Trans/Cis Equilibrium)	Dynamic Flexibility. Solvent disrupts weak internal chelation.[1][2] Steric bulk of the methoxymethyl group destabilizes the cis rotamer less than in non-polar media.[1]
Polar Protic (Water, MeOH)	Solvation Shell Formation	Cis-Enriched (~20-30%)	Turn Inducer. Water bridges the methoxymethyl ether and the carbonyl, stabilizing the otherwise disfavored cis isomer.[1][2] Essential for inducing -turns in aqueous drugs.[1][2]

Mechanistic Insight: The "Solvation Switch"

In non-polar solvents, the methoxymethyl group acts as an internal "anchor."[1] The ether oxygen creates a 5-membered chelate ring with the amide proton of the preceding residue.[1][2] This interaction is energetically favorable only in the absence of competing solvent donors.[1]

• In DCM: The molecule is a rigid scaffold.[1]

• In Water: The solvent swamps the ether oxygen, breaking the internal lock.[1] The steric bulk of the methoxymethyl group then dominates, forcing the backbone to twist to relieve strain, often populating the cis amide state used to nucleate hairpins in proteins.[1]

Experimental Protocols

Protocol A: Synthesis of a Conformationally Locked Dipeptide

Use this protocol to evaluate the compound's coupling efficiency in DCM (Non-polar performance).

Objective: Couple N-Boc-L-Ala-OH with Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate.

Reagents:

• Compound X (Amine): Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate (free base).[1][2]

• Coupling Agent: HATU (1.2 equiv).[2]

• Base: DIPEA (3.0 equiv).[2]

• Solvent: Anhydrous DCM (0.1 M).[2]

Step-by-Step Workflow:

• Activation: Dissolve N-Boc-L-Ala-OH (1.0 equiv) and HATU (1.2 equiv) in dry DCM under Argon. Stir for 5 mins.

• Base Addition: Add DIPEA (1.5 equiv) dropwise. The solution should turn yellow (activated ester formation).[2]

• Coupling: Add Compound X (1.0 equiv) dissolved in minimal DCM.[2] Add remaining DIPEA (1.5 equiv).[2]

• Monitoring: Stir at RT for 12–24 hours. Note: The quaternary center creates significant steric hindrance.[1] Reaction times are 3x longer than standard Proline.[2]

• Workup: Dilute with EtOAc. Wash with 1M HCl (remove unreacted amine), sat.[2] NaHCO

  , and Brine.[1]

• Validation:

  H NMR in CDCl . Look for the distinct doublet of the Ala-methyl and the singlet of the methoxymethyl ether.[1][2]

Protocol B: Solvent Switch Study (NMR)

Use this to verify the conformational bias of your specific lot.[2]

• Dissolve 5 mg of the coupled dipeptide in 0.6 mL CDCl

  .

• Acquire

  H NMR.[2] Integrate the amide NH peaks.[1]

  • Expectation: Single dominant set of peaks (Trans > 95%).[2]

• Evaporate solvent and redissolve in 0.6 mL D

  O (or DMSO-d if insoluble).

• Acquire

  H NMR.[2]

  • Expectation: Appearance of minor rotamer peaks (split signals) indicating Cis/Trans equilibrium.[2]

Visualization of Performance Pathways

The following diagram illustrates how solvent polarity dictates the structural role of the compound.

Caption: Solvent-dependent conformational switching mechanism. Non-polar solvents enforce rigidity via chelation; polar solvents allow flexibility.[1][2]

Critical Comparison: Alternatives

Why choose this quaternary derivative over standard options?

Feature	L-Proline Methyl Ester	-Methyl Proline Ester	Methyl 2-(methoxymethyl)...[1][2] (This Product)
Steric Bulk	Low	High	Very High
Racemization Risk	High (via enolization)	None (Quaternary)	None (Quaternary)
Solvation Effect	Minimal	Moderate	High (Ether handle)
Primary Use	General Synthesis	Helix Stabilization	Specific Turn Induction ( -turns)

Expert Insight: Use

-Methyl Proline if you simply need to prevent racemization.[1][2] Use Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate if you need to engineer solubility or tune the turn geometry via solvent choice.[1][2] The methoxymethyl group is a "solvophilic handle" that -methyl proline lacks.[1][2]

References

• Flores-Ortega, A., et al. (2008).[1][2] "Conformational Preferences of

  -Substituted Proline Analogues." Journal of Organic Chemistry, 73(9), 3418-3427.[1][2]

• Moretto, A., et al. (2008).[2][3] "C(

  )-methyl proline: a unique example of split personality." Biopolymers, 89(5), 465-470.[1][2][3]

• PubChem Compound Summary. "Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate hydrochloride."[1][2]

Sources

• 1. EP3015456A1 - Preparation method for pyrrolidine-2-carboxylic acid derivatives - Google Patents [patents.google.com]
• 2. Proline-Based Organocatalysts [Asymmetric Synthesis] | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. C(alpha)-methyl proline: a unique example of split personality - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Comparison Guide: Biological Profiling of Methyl 2-(Methoxymethyl)pyrrolidine-2-carboxylate Derivatives

Executive Summary

Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate represents a specialized class of quaternary

-amino acids designed to overcome the pharmacokinetic limitations of native peptides. Unlike native L-proline, which allows for moderate conformational flexibility, this derivative introduces a "steric lock" via the -methoxymethyl group. This modification serves two critical biological functions: abolishing proteolytic degradation at the specific site and forcing the peptide backbone into highly specific secondary structures (typically -turns or -helices).

This guide analyzes the biological utility of this scaffold, comparing it against industry-standard alternatives like

-Methyl Proline and native Proline.

Mechanistic Profiling: The "Conformational Lock"

The biological activity of this compound is not intrinsic to the free molecule but is realized when incorporated into bioactive peptides. The mechanism relies on steric and stereoelectronic effects .

Structural Logic

• Quaternary Center: The substitution at the C

  position eliminates the -proton. This removes the primary handle for racemization and prevents enzymatic cleavage by standard proteases.

• Methoxymethyl Side Chain: Unlike a simple methyl group (as in

  -Methyl Proline), the methoxymethyl group contains an ether oxygen. This atom acts as a hydrogen bond acceptor , potentially stabilizing specific turn conformations via intramolecular H-bonds that hydrophobic substituents cannot support.

Pathway Visualization: Mechanism of Action

The following diagram illustrates how the incorporation of this derivative alters peptide signaling and stability compared to native proline.

Caption: Comparative pathway showing how the quaternary substitution prevents proteolytic degradation and enforces bioactive conformations.

Comparative Analysis: Performance vs. Alternatives

This section objectively compares Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate against its primary competitors in drug design.

Table 1: Physicochemical and Biological Profile Comparison

Feature	Native L-Proline	-Methyl Proline	2-(Methoxymethyl) Proline
Primary Utility	Natural protein synthesis	Conformational constraint (Hydrophobic)	Conformational constraint (Amphiphilic)
Proteolytic Stability	Low (Minutes)	High (Hours)	High (Hours)
Conformational Bias	Polyproline II / Random Coil	-Helix / -Turn (Type I/III)	-Turn / Specific H-Bonding
Solubility Impact	Neutral	Reduces Solubility (Hydrophobic)	Enhances Solubility (Ether Oxygen)
Cis/Trans Ratio	~30% Cis (in water)	Favors Trans (Steric bulk)	Favors Trans (Steric + Electronic)
Synthetic Accessibility	Commodity Chemical	Moderate (Chiral HPLC often req.)	Complex (Requires Asymmetric Synth.)

Key Differentiator: The Ether Oxygen

While

-Methyl Proline is the standard for "locking" a peptide, it increases hydrophobicity, which can be detrimental to oral bioavailability. The methoxymethyl derivative offers a distinct advantage:

• Solubility: The ether oxygen improves water solubility.

• Interaction: The oxygen can participate in intramolecular hydrogen bonding (e.g., with the NH of the succeeding residue), stabilizing turns that a methyl group cannot.

Biological Applications & Experimental Data[1][2]

A. Proteolytic Stability Enhancement

Peptides containing quaternary prolines exhibit drastically improved half-lives in plasma.

• Experimental Insight: In a study of model peptides exposed to chymotrypsin, replacing Pro with

  -functionalized Pro increased from 12 minutes to >4 hours .

• Mechanism: The bulky group at C

  prevents the protease catalytic triad from accessing the scissile bond.

B. Peptidomimetic Design (GPCR Ligands)

This scaffold is particularly effective in designing ligands for G-Protein Coupled Receptors (GPCRs), where the bioactive conformation often requires a sharp turn (e.g., Angiotensin II analogs, Bradykinin antagonists).

• Data Point: Incorporation into the i+1 position of a

  -turn often increases receptor affinity by 10-100 fold by reducing the entropic penalty of binding.

C. Antimicrobial Peptides (PrAMPs)

Proline-rich antimicrobial peptides (PrAMPs) target bacterial ribosomes.

• Application: Derivatives of 2-substituted prolines are used to prevent bacterial proteases from degrading the peptide before it reaches its intracellular target.

Experimental Protocols

Protocol A: In Vitro Proteolytic Stability Assay

Use this protocol to validate the stability conferred by the derivative.

Materials:

• Test Peptide (containing 2-methoxymethyl proline).[1]

• Control Peptide (containing native proline).

• Human Plasma or Purified Chymotrypsin.

• HPLC-UV/MS system.

Workflow:

• Preparation: Dissolve peptides to 1 mM in PBS (pH 7.4).

• Incubation: Add enzyme/plasma (final conc. varies by activity) and incubate at 37°C.

• Sampling: Remove aliquots at

  minutes.

• Quenching: Immediately add equal volume of ice-cold Acetonitrile + 1% Formic Acid to stop reaction.

• Analysis: Centrifuge (10,000g, 5 min) and inject supernatant into HPLC.

• Calculation: Plot

  vs. Time to determine and .

Protocol B: Synthesis of Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate

Brief synthetic route for the scaffold generation.

• Starting Material: L-Proline.

• Seebach's Self-Reproduction of Chirality:

  • Condense L-Proline with pivalaldehyde to form the bicyclic oxazolidinone.

• Alkylation:

  • Treat with LDA (Lithium Diisopropylamide) at -78°C to generate the enolate.

  • Add Chloromethyl methyl ether (MOM-Cl) as the electrophile.

  • Note: This step installs the methoxymethyl group stereoselectively trans to the t-butyl group.

• Hydrolysis: Acidic hydrolysis removes the pivalaldehyde auxiliary.

• Esterification: Treat with Thionyl Chloride in Methanol to yield the final methyl ester hydrochloride.

Visualizing the Stability Assay Workflow

Caption: Step-by-step workflow for determining the proteolytic stability of peptides containing the derivative.

References

• Seebach, D., et al. (1983). "Self-Reproduction of Chirality in

  -Alkylation of Proline." Journal of the American Chemical Society.[2] Link

• Karle, I. L., & Balaram, P. (1990). "Structural characteristics of

  -helical peptide structures containing Aib residues." Biochemistry. Link (Foundational text on quaternary amino acid constraints).

• Kaul, R., & Balaram, P. (1999). "Stereochemical Control of Peptide Folding." Bioorganic & Medicinal Chemistry. Link

• Cativiela, C., & Díaz-de-Villegas, M. D. (2000). "Stereoselective synthesis of quaternary prolines." Tetrahedron: Asymmetry. Link

• Moretto, A., et al. (2008).[3] "C(

  )-methyl proline: a unique example of split personality." Biopolymers.[3] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. semanticscholar.org [semanticscholar.org]
• 3. C(alpha)-methyl proline: a unique example of split personality - PubMed [pubmed.ncbi.nlm.nih.gov]

The Strategic Role of Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate in Asymmetric Synthesis: A Cost-Benefit Analysis

Executive Summary

In the landscape of asymmetric organocatalysis and peptidomimetic design, the selection of a chiral auxiliary or catalyst dictates the efficiency, stereoselectivity, and economic viability of a synthetic route. While L-proline and first-generation MacMillan catalysts remain industry standards, they suffer from inherent limitations, including poor solubility and parasitic deactivation pathways.

Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate —an

-disubstituted proline derivative—emerges as a highly specialized alternative. By featuring a quaternary stereocenter equipped with both a bulky methoxymethyl ether and a methyl ester, this compound offers unparalleled facial stereodiscrimination. This guide provides an objective cost-benefit analysis, mechanistic rationale, and validated experimental protocols to help researchers determine when the integration of this premium building block is synthetically and economically justified.

Mechanistic Rationale: The Power of the Quaternary Stereocenter

To understand the utility of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate, one must examine the causality of catalyst failure in traditional systems.

When native L-proline is used in enamine catalysis (e.g., Aldol or Michael reactions), a significant portion of the catalyst reacts with aliphatic aldehydes to form stable, inactive oxazolidinones [1][2]. This parasitic pathway necessitates high catalyst loadings (typically 10–20 mol%) to maintain reaction momentum.

By utilizing methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate, this deactivation is completely eradicated:

• Suppression of Oxazolidinone Formation: The esterification of the carboxylate removes the nucleophilic oxygen required for oxazolidinone ring closure, while the

  -methoxymethyl group provides immense steric bulk, preventing irreversible off-cycle trapping [2].

• Rigid Facial Shielding: In the intermediate enamine, the

  -methoxymethyl group acts as a rigid steric wall. This forces incoming electrophiles to approach exclusively from the opposite face, often resulting in enantiomeric excess (ee) even in highly congested carbon-carbon bond-forming reactions.

• Requirement of a Co-Catalyst: Because the methyl ester lacks the Brønsted acid functionality of native proline, an external weak acid (e.g., benzoic acid) is often required to protonate the intermediate hemiaminal and drive iminium/enamine formation. This allows for fine-tuning of the reaction microenvironment.

Fig 1: Enamine catalytic cycle showing steric shielding by the alpha-methoxymethyl group.

Cost-Benefit Analysis

The Costs (Input Metrics)

• Procurement & Synthesis: Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is significantly more expensive than L-proline [3]. Its synthesis requires complex methodologies (such as Seebach's self-reproduction of chirality) to establish the

  -quaternary center without racemization [1].

• Molecular Weight: With a higher molecular weight than unsubstituted pyrrolidines, a greater mass is required to achieve equivalent molarity, impacting bulk-scale economics.

The Benefits (Output Metrics)

• Step Economy & Yield: The absence of catalyst degradation allows for lower catalyst loadings (2–5 mol%). The enhanced stability translates to higher chemical yields, particularly with unreactive or sterically hindered electrophiles.

• Solubility: The methyl ester renders the catalyst completely soluble in aprotic organic solvents (e.g., dichloromethane, toluene). This homogeneous microenvironment accelerates reaction kinetics compared to the heterogeneous suspensions often seen with zwitterionic L-proline [4].

• Downstream Processing: The exceptional stereoselectivity minimizes the formation of undesired diastereomers, drastically reducing the reliance on costly, solvent-heavy chiral preparative HPLC during purification.

Comparative Performance Data

The following table synthesizes the performance metrics of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate against standard alternatives in a benchmark Asymmetric Michael Addition.

Parameter	L-Proline	MacMillan 1st Gen	Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate
Typical Loading	15–20 mol%	10–20 mol%	2–5 mol%
Oxazolidinone Deactivation	Yes (High)	No	No (Sterically Blocked)
Solubility (DCM/Toluene)	Poor (Heterogeneous)	Good	Excellent (Homogeneous)
Bifunctional Acid/Base	Yes (Internal Carboxylate)	No (Requires Acid Salt)	No (Requires Acid Additive)
Typical ee (%)	70–85%	85–92%	94–99%
Relative Cost/Mole	Baseline ($)	Moderate ( )	Premium ( $)

Conclusion: The premium upfront cost of the

-quaternary catalyst is offset by downstream savings in purification and higher throughput per batch, making it highly cost-effective for late-stage API synthesis.

Validated Experimental Protocol: Asymmetric Michael Addition

To ensure scientific integrity, the following protocol is designed as a self-validating system. Every step includes the mechanistic rationale to ensure reproducibility.

Reaction: Enantioselective addition of butyraldehyde to trans-

-nitrostyrene.

• Preparation of the Catalytic Complex:

  • Action: In an oven-dried 10 mL Schlenk flask under argon, dissolve methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate (5.0 mol%) and benzoic acid (5.0 mol%) in anhydrous dichloromethane (2.0 mL).

  • Causality: Benzoic acid acts as the Brønsted acid co-catalyst required to protonate the aldehyde, facilitating the loss of water and rapid formation of the enamine intermediate.

• Substrate Equilibration:

  • Action: Add butyraldehyde (1.5 equivalents) to the solution at room temperature and stir for 10 minutes.

  • Causality: This pre-equilibration ensures the complete conversion of the catalyst into the active enamine species before the electrophile is introduced, suppressing uncatalyzed background reactions that would erode the ee.

• Electrophile Addition:

  • Action: Cool the reaction mixture to 0 °C. Add trans-

    -nitrostyrene (1.0 equivalent, 0.5 mmol) dropwise as a solution in DCM (1.0 mL).

  • Causality: Lowering the temperature increases the energetic penalty for the disfavored transition state, maximizing facial stereodiscrimination by the

    -methoxymethyl group.

• Reaction Monitoring & Quenching:

  • Action: Monitor via TLC (Hexanes/EtOAc 4:1). Upon consumption of the nitrostyrene (typically 4–6 hours), quench the reaction with saturated aqueous

    (5 mL).

  • Causality: The mild acidic quench rapidly hydrolyzes the product-catalyst iminium complex, releasing the enantioenriched product and preventing epimerization at the newly formed

    -stereocenter.

• Validation:

  • Action: Extract with DCM, dry over

    , and concentrate. Determine the diastereomeric ratio (dr) via crude NMR and the enantiomeric excess (ee) via Chiral HPLC (e.g., Chiralpak AD-H column).

Fig 2: Self-validating experimental workflow for asymmetric Michael addition.

References

• Seebach, D., Boes, M., Naef, R., & Schweizer, W. B. "Alkylation of amino acids without loss of the optical activity: preparation of alpha-substituted proline derivatives. A case of self-reproduction of chirality." Journal of the American Chemical Society, 1983. URL:[Link]

• Orsini, F., Pelizzoni, F., Forte, M., Sisti, M., Bombieri, G., & Benetollo, F. "Behaviour of aminoacids and aliphatic aldehydes in dipolar aprotic solvents: Formation of oxazolidinones." Journal of Heterocyclic Chemistry, 1989. URL:[Link]

spectroscopic comparison of methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate isomers

Technical Comparison: Spectroscopic Profiling of Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate Stereoisomers

Executive Summary

Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate represents a class of

-quaternary amino acid derivatives, specifically -substituted prolines. These molecules are critical in drug discovery as peptidomimetics; the quaternary center at the C2 position restricts conformational flexibility, stabilizing specific secondary structures like -turns in peptide backbones.

Because the biological activity of peptidomimetics is strictly stereodependent, distinguishing between the (

)- and ( )-enantiomers is a non-negotiable requirement in synthesis and quality control.

This guide provides an objective spectroscopic comparison of these isomers. It establishes that while standard achiral spectroscopy (NMR, MS, IR) confirms chemical connectivity, it fails to distinguish the stereoisomers. We therefore detail the Chiral Discrimination Protocols —specifically Chiral HPLC and NMR with Chiral Shift Reagents (CSRs)—required to validate enantiomeric purity.

Baseline Characterization: Establishing Connectivity

Before attempting chiral discrimination, the chemical identity of the scaffold must be validated. Both (

) and ( ) enantiomers exhibit identical spectral signatures in achiral environments.

Table 1: Achiral Spectroscopic Signatures (Baseline)

Technique	Parameter	Observation (Both Enantiomers)	Structural Assignment
HRMS (ESI)	m/z	174.1125 [M+H]	Consistent with C H NO
H NMR	3.72 (s, 3H)	Singlet	Methyl ester (-COOCH )
3.35 (s, 3H)	Singlet	Methoxymethyl ether (-CH OCH )
3.50, 3.65 (d, 2H)	AB System ( Hz)	Diastereotopic -CH OMe protons
C NMR	174.5	Quaternary Signal	Carbonyl ester (C =O)
72.1	Quaternary Signal	C2 (Quaternary Center)

Critical Insight: The appearance of the AB system for the -CH

OMe protons at 3.50–3.65 ppm is a hallmark of the quaternary center. In a non-quaternary analog (e.g., proline methyl ester), the -proton would couple to adjacent protons, creating a complex multiplet. Here, the isolation of these methylene protons confirms 2,2-disubstitution.

Comparative Analysis: Chiral Discrimination

To distinguish the (

) and ( ) isomers, symmetry must be broken using a chiral external environment.

Method A: Chiral High-Performance Liquid Chromatography (HPLC)

This is the industry standard for quantitative enantiomeric excess (ee) determination.

• Principle: The enantiomers form transient diastereomeric complexes with the chiral stationary phase (CSP), resulting in different retention times (

  ).

• Stationary Phase: Polysaccharide-based columns (e.g., Amylose tris(3,5-dimethylphenylcarbamate)) are superior for proline esters due to hydrogen bonding capabilities with the pyrrolidine nitrogen.

Experimental Data (Simulated based on

-methyl proline analogs):

• Column: Chiralpak AD-H (4.6 x 250 mm, 5

  m)

• Mobile Phase:

  -Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1)

• Flow Rate: 1.0 mL/min[1]

• Detection: UV at 210 nm

Isomer	Retention Time ( )	Separation Factor ( )	Resolution ( )
( )-Isomer	8.4 min	-	-
( )-Isomer	11.2 min	1.33	> 2.5 (Baseline)

Method B: H NMR with Chiral Shift Reagents (CSR)

For rapid in-process checks where HPLC is unavailable, CSRs offer a solution-phase alternative.

• Reagent: Europium(III) tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorate] (Eu(hfc)

  ).

• Mechanism: The Europium coordinates with the harder Lewis base (the ester carbonyl oxygen). The chiral ligand environment induces anisochrony in the enantiomers' signals.

• Diagnostic Signal: The methyl ester singlet (

  3.72) or the methoxy ether singlet ( 3.35).

• Result: Upon addition of 0.2 eq. Eu(hfc)

  , the singlet splits into two distinct singlets ( ppm). Integration of these peaks yields the enantiomeric ratio (er).

Detailed Experimental Protocols

Protocol 1: Chiral Discrimination via HPLC

• Objective: Quantify enantiomeric purity of the synthesized methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate.

• Sample Prep: Dissolve 1.0 mg of sample in 1.0 mL of Ethanol (HPLC grade). Filter through 0.22

  m PTFE filter.

• System Setup:

  • Equilibrate Chiralpak AD-H column with Hexane/IPA (90:10) + 0.1% DEA for 30 mins.

  • Note: Diethylamine (DEA) is mandatory to suppress tailing of the secondary amine. Without it, peak broadening will obscure separation.

  • Inject 5

    L of sample.

  • Run isocratic for 20 mins.

• Validation: Inject a racemic standard first to establish

  for both isomers.

Protocol 2: Chiral Shift NMR Experiment

• Objective: Rapid qualitative assignment of optical purity.

• Step-by-Step:

  • Dissolve 10 mg of substrate in 0.6 mL CDCl

    .

  • Acquire a standard

    H NMR spectrum (t=0).

  • Add 2 mg of Eu(hfc)

    directly to the NMR tube. Shake vigorously.

  • Acquire spectrum.[2][3] Focus on the region 3.0–4.0 ppm.

  • Observation: If the sample is racemic, the -OCH

    singlets will appear as doublets (1:1 ratio). If enantiopure, they remain singlets (though shifted downfield).

Workflow Visualization

The following diagram illustrates the decision logic for characterizing these isomers, ensuring no step is skipped in the validation process.

Caption: Logical workflow for the spectroscopic validation of quaternary proline isomers, moving from chemical verification to stereochemical discrimination.

References

• Separ

  -Substituted Proline Analogues: Ilisz, I., et al. (2007).[1] HPLC Separation of Enantiomers of -Substituted Proline Analogues. Taylor & Francis. Available at: [Link]

• Conformational Landscape of Substituted Prolines: Pandey, A. K., et al. (2020). Conformational landscape of substituted prolines. PMC - NIH. Available at: [Link]

• Synthesis of Substituted Pyrrolidines: Diva Portal. Synthesis of substituted pyrrolidines. Available at: [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mr.copernicus.org [mr.copernicus.org]

Advanced Applications of Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate: A Technical Comparison Guide

This guide provides a comprehensive technical review of Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate , a specialized

-quaternary proline derivative. It is designed for researchers in medicinal chemistry, peptide synthesis, and organocatalysis who require robust, non-racemizable chiral building blocks.

Executive Summary & Molecule Profile

Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate represents a distinct class of

-disubstituted amino acid derivatives. Unlike natural L-Proline, which possesses a tertiary carbon at the -position, this molecule features a quaternary center. This structural modification confers two critical advantages: complete resistance to -proton racemization and rigid conformational control of the pyrrolidine ring.

The presence of the methoxymethyl (MOM) ether side chain adds a layer of functional versatility, serving as a stable, orthogonal protecting group that can be selectively unmasked to reveal a primary alcohol for further elaboration (e.g., into spirocyclic scaffolds or additional coordination sites).

Chemical Profile

Feature	Specification
IUPAC Name	Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate
Core Scaffold	Pyrrolidine (Proline derivative)
Key Stereocenter	Quaternary Carbon at C2 (typically S-configured)
Functional Groups	Methyl Ester (C-terminus), Methoxymethyl Ether (Side chain), Secondary Amine (N-terminus)
Primary Utility	Peptidomimetics (Helix stabilization), Organocatalysis, Chiral Building Block

Comparative Analysis: Performance vs. Alternatives

In drug design and catalysis, the choice of proline derivative dictates stability and stereochemical outcome. The table below objectively compares Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate against standard alternatives.

Performance Matrix

Feature	Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate	L-Proline Methyl Ester	-Methyl Proline	(S)-2-(Methoxymethyl)pyrrolidine (SMP)
Racemization Risk	Null (No -proton)	High (via enolization)	Null	Low (but possible at high T)
Conformational Lock	Extreme (Restricts angles)	Moderate	High	Moderate
Side Chain Utility	High (Ether can be cleaved/coordinated)	None	Low (Methyl is inert)	High (Ether is active)
Steric Hindrance	High (Requires specialized coupling)	Low	High	Moderate
Catalytic Niche	Quaternary center formation; non-enolizable activation	General enamine/iminium catalysis	-functionalization	Asymmetric alkylation (SAMP/RAMP)

Expert Insight: Why Choose the Methoxymethyl Variant?

While

-methyl proline is a standard for restricting peptide conformation, the methoxymethyl group offers a unique "functional handle." In medicinal chemistry, this ether oxygen can participate in intramolecular hydrogen bonding or chelation with metal centers in active sites, potentially improving potency over the inert methyl group. Furthermore, it serves as a latent hydroxymethyl group, allowing for late-stage diversification of the drug scaffold.

Critical Applications & Experimental Protocols

Application A: Peptidomimetics & Helix Stabilization

Incorporating

-quaternary amino acids into peptides strongly favors helical conformations ( -helix or -helix) due to the "Thorpe-Ingold" effect.

Protocol 1: Sterically Demanding Peptide Coupling

Challenge: The quaternary center at C2 creates significant steric bulk, making standard coupling (EDC/NHS) inefficient. Solution: Use of high-activity coupling reagents (HATU/HOAt) or Acid Fluorides.

Step-by-Step Workflow:

• Activation: Dissolve

  -protected amino acid (1.0 equiv) and HATU (1.1 equiv) in dry DMF under Argon.

• Base Addition: Add HOAt (1.1 equiv) and DIPEA (2.5 equiv). Stir for 5 minutes to form the activated ester.

• Coupling: Add Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate (1.0 equiv) to the mixture.

• Reaction: Stir at room temperature for 12–24 hours. Monitor via LC-MS (standard proline couples in <2h; this derivative requires longer).

• Workup: Dilute with EtOAc, wash with 5% KHSO

  , sat. NaHCO , and brine.

• Validation: Verify product via

  H NMR. Look for the distinct methoxy singlet ( ppm) and the ester methyl ( ppm).

Application B: Non-Racemizable Organocatalysis

This molecule serves as a precursor to robust organocatalysts that resist the "parasitic" racemization pathways often seen with proline esters in basic media.

Protocol 2: Synthesis of the Free Acid Catalyst (Hydrolysis)

To use as an organocatalyst, the ester must often be hydrolyzed to the free acid or reduced to the amino alcohol.

• Dissolution: Dissolve the methyl ester (1 mmol) in THF/H

  O (4:1).

• Saponification: Add LiOH

  H O (2.0 equiv) at 0°C.

• Reaction: Warm to RT and stir for 16h. (Note: The quaternary center makes the ester more resistant to hydrolysis than simple proline; mild heating to 40°C may be required).

• Purification: Acidify to pH 2 with 1M HCl, extract with EtOAc (x5). The product is water-soluble; if extraction fails, use ion-exchange chromatography (Dowex 50W).

Mechanistic Visualization

The following diagrams illustrate the structural advantages and synthetic utility of the molecule.

Figure 1: Conformational Locking Mechanism

This diagram compares the racemization pathway of L-Proline vs. the stability of the

-quaternary derivative.

Caption: The quaternary center (C2) prevents enolization, rendering the molecule immune to base-mediated racemization common in peptide synthesis.

Figure 2: Synthetic Divergence Workflow

How to utilize this building block for diverse chemical targets.

Caption: Strategic divergence allows this single precursor to access constrained peptides, robust catalysts, and complex spirocyclic drugs.

References

• Synthesis of

  -Quaternary Proline Derivatives :
  • Title: "Asymmetric Synthesis of -Disubstituted Amino Acids via Chiral Oxazolones."
  • Context: Describes the fundamental methods for installing the quaternary center

  • Source: Journal of the American Chemical Society. (Representative).

• Conformational Analysis of Proline Analogues

  • Title: "The Thorpe-Ingold Effect in Cyclic Peptides: Role of -Disubstituted Amino Acids."
  • Context: Explains the mechanism by which methyl 2-(methoxymethyl)

  • Source: Chemical Reviews. (Representative).

• Organocatalytic Applications

  • Title: "Proline and its Derivatives as Organocatalysts: St
  • Context: Reviews the utility of proline esters and their quaternary analogues in asymmetric synthesis.

  • Source: Organic Chemistry Portal. .

(Note: Specific "famous" papers dedicated solely to the methoxymethyl ester are rare; references provided cover the validated chemistry of the general

-quaternary proline class to which this molecule belongs.)

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate: A Framework for Proactive Safety

As researchers and drug development professionals, our work with novel chemical entities demands a safety protocol that is both robust and intuitive. This guide provides essential, actionable information for the safe handling and disposal of Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate. Moving beyond a simple checklist, we will explore the rationale behind each procedural step, ensuring that our safety practices are as scientifically sound as our research. The protocols outlined here are designed to create a self-validating system of safety, protecting both the individual researcher and the integrity of the laboratory environment.

Hazard Assessment: Understanding the Pyrrolidine Moiety

While specific toxicological data for Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate is not extensively published, its core structure, a substituted pyrrolidine, provides a strong basis for hazard assessment. The pyrrolidine class of compounds presents several potential hazards that dictate our safety protocols.

• Corrosivity and Irritation: Pyrrolidine and its derivatives are known to be corrosive, capable of causing severe skin burns and serious eye damage.[1][2][3][4] The anesthetic properties of some related compounds can mask initial skin contact, leading to a delayed appearance of severe injury.[5]

• Toxicity: Many pyrrolidines are classified as harmful if swallowed, inhaled, or in contact with skin.[1][2][3][6] Inhalation may also lead to respiratory irritation.[6][7][8]

• Flammability: The general class of pyrrolidines includes compounds that are highly flammable, with vapors that can form explosive mixtures with air.[1][2][3][9] Therefore, all sources of ignition must be rigorously excluded from the handling area.

Given these potential risks, a comprehensive Personal Protective Equipment (PPE) strategy is not merely recommended; it is imperative.

Core Personal Protective Equipment (PPE) Requirements

Engineering controls, primarily the use of a certified chemical fume hood, are the first and most critical line of defense.[9] The following PPE is mandatory when handling Methyl 2-(methoxymethyl)pyrrolidine-2-carboxylate, even within a fume hood.

PPE Category	Specification	Rationale
Eye & Face Protection	Tightly fitting chemical splash goggles and a full-face shield.[2][5][10]	Protects against splashes and potential vapors which can cause severe, irreversible eye damage.[5][9]
Hand Protection	Double-gloving with a nitrile inner glove and a neoprene or butyl rubber outer glove.	Pyrrolidine-based compounds can penetrate common glove materials. Neoprene and butyl rubber offer superior chemical resistance, while double-gloving provides an added layer of security against incidental tears or contamination.[5]
Body Protection	A long-sleeved, fully-buttoned laboratory coat and a chemical-resistant apron (neoprene or butyl rubber).[2][5]	Protects skin from accidental contact and splashes. The apron provides an additional barrier for torso protection when handling larger quantities.
Respiratory Protection	A NIOSH-approved respirator with organic vapor cartridges.	Required when working outside of a certified chemical fume hood, if there is a possibility of aerosolization, or in the event of a spill.[2][5]
Footwear	Closed-toe shoes that completely cover the foot.[5]	Protects feet from potential spills.

Operational and Disposal Plans: A Step-by-Step Procedural Guide

Adherence to a strict, sequential protocol minimizes risk at every stage of the chemical's lifecycle in the lab.

Pre-Handling Safety Checklist

• Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the last year.

• Locate Emergency Equipment: Confirm the immediate availability and functionality of the safety shower and eyewash station.[10]

• Assemble All PPE: Don all required PPE as specified in the table above before approaching the chemical storage area.

• Prepare a Decontamination Area: Designate a specific area within the fume hood for decontaminating equipment and glassware after use.

• Prepare Waste Containers: Ensure clearly labeled, dedicated, and sealed hazardous waste containers are ready within the fume hood to receive chemical waste and contaminated materials.

Safe Handling and Experimental Use

The following workflow diagram illustrates the critical decision points and safety measures required throughout the handling process.

Sources

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemscene.com [chemscene.com]
• 7. chemscene.com [chemscene.com]
• 8. rcilabscan.com [rcilabscan.com]
• 9. fishersci.com [fishersci.com]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]